1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

Core Science & Biosynthesis

Predictive NMR Profiling and Structural Elucidation of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

An In-Depth Technical Guide for Preclinical Development & Analytical Validation

Executive Summary & Pharmacological Context

In modern drug discovery, the incorporation of conformationally restricted motifs, such as the cyclopropane ring, is a proven strategy to enhance metabolic stability and dictate spatial pharmacology. 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile (CAS: 1260650-46-1) serves as a critical synthetic intermediate and pharmacophore scaffold in the development of CNS-active agents and targeted kinase inhibitors.

For researchers and drug development professionals, the rigorous structural validation of this scaffold is paramount. Because the cyclopropane ring introduces unique magnetic anisotropy and the di-halogenated phenyl ring creates complex scalar coupling networks, interpreting its Nuclear Magnetic Resonance (NMR) spectra requires a deep understanding of electronic causality. This whitepaper provides a comprehensive, predictive framework for the 1 H and 13 C NMR chemical shifts of this molecule, grounded in empirical additivity rules and self-validating experimental protocols.

Theoretical Framework: The Causality of Chemical Shifts

To move beyond rote spectral assignment, an analytical scientist must understand the causality behind the observed chemical shifts. The magnetic environment of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile is governed by four competing electronic and spatial effects:

• Magnetic Anisotropy of the Cyclopropane Ring: Unlike standard alkanes, the C-C bonds in cyclopropane possess significant π -character (bent bonds). This creates a diamagnetic ring current that strongly shields protons positioned directly above or below the ring, pushing their resonances upfield (typically 0.5–1.5 ppm)[1].

• Diastereotopicity: The 2-chloro-4-fluorophenyl group is unsymmetrical. Consequently, the plane of symmetry bisecting the cyclopropane ring is broken. The two methylene groups (C2 and C3) are chemically equivalent, but the two protons on each carbon are diastereotopic (one is cis to the cyano group, the other is cis to the aryl group), resulting in complex AA'BB' multiplet splitting.

• Halogen Substituent Effects (+M vs. -I): Fluorine at the C4' position exerts a strong inductive electron-withdrawing effect (-I) but an even stronger resonance electron-donating effect (+M) at the ortho and para positions. This heavily shields the C3' and C5' carbons and protons[1]. Chlorine at C2' is primarily inductively withdrawing, deshielding the ipso carbon but causing steric compression.

• Scalar Spin-Spin Coupling ( J ): The 19 F nucleus (spin-1/2, 100% natural abundance) couples extensively with both 13 C and 1 H nuclei. The massive one-bond carbon-fluorine scalar coupling ( 1JCF​≈250 Hz) is a hallmark of fluorinated aromatics and serves as an internal anchor for spectral assignment[2].

Logical relationship network detailing the causality of substituent effects on NMR chemical shifts.

Predictive Spectral Data & Structural Mapping

The following predictive tables synthesize the expected chemical shifts based on high-resolution empirical modeling and established spectroscopic literature[2],[1].

Table 1: Predicted 1 H NMR Data (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constants ( J , Hz)	Integration	Mechanistic Assignment Notes
Cyclo-CH 2​ (cis to CN)	1.40 – 1.45	m (AA'BB')	-	2H	Shielded by the aryl ring current; diastereotopic to its geminal partner.
Cyclo-CH 2​ (trans to CN)	1.75 – 1.80	m (AA'BB')	-	2H	Deshielded by the electron-withdrawing cyano group.
H5' (Aryl)	7.02	td	8.2 (H-F, H-H), 2.5 (H-H)	1H	Highly shielded by the ortho-fluorine (+M effect). Appears as a pseudo-triplet of doublets.
H3' (Aryl)	7.18	dd	8.4 (H-F), 2.5 (H-H)	1H	Positioned between F and Cl. Exhibits strong ortho H-F scalar coupling.
H6' (Aryl)	7.42	dd	8.6 (H-H), 5.8 (H-F)	1H	Deshielded by the proximity to the cyclopropyl/cyano bulk; meta H-F coupling observed.

Table 2: Predicted 13 C NMR Data (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	C-F Coupling ( JCF​ , Hz)	Mechanistic Assignment Notes
C1 (Cyclo C q​ )	14.2	s	-	Highly shielded quaternary carbon due to ring strain.
C2, C3 (Cyclo CH 2​ )	17.5	s	-	Typical cyclopropane methylene resonance.
C5' (Aryl CH)	114.6	d	≈ 21.3 ( 2J )	Ortho to F, strongly shielded by resonance.
C3' (Aryl CH)	117.4	d	≈ 24.8 ( 2J )	Ortho to F, slightly deshielded relative to C5' by the adjacent Cl.
CN (Nitrile)	121.0	s	-	Characteristic sp-hybridized nitrile carbon.
C1' (Aryl C q​ )	131.5	d	≈ 3.5 ( 4J )	Ipso carbon attached to the cyclopropane ring.
C6' (Aryl CH)	132.8	d	≈ 8.8 ( 3J )	Meta to F, exhibiting standard 3-bond scalar coupling.
C2' (Aryl C q​ )	135.2	d	≈ 10.0 ( 3J )	Deshielded by the directly attached electronegative chlorine.
C4' (Aryl C q​ )	162.5	d	≈ 251.0 ( 1J )	Massive one-bond scalar coupling; definitive anchor for the aromatic system.

Self-Validating Experimental Protocol

Trustworthiness in analytical chemistry requires that every protocol be a self-validating system. To ensure absolute data integrity and prevent misassignment due to artifacts or incomplete relaxation, the following step-by-step methodology must be strictly adhered to during acquisition[3].

Step-by-Step Methodology

• Sample Preparation & Referencing: Dissolve 15–20 mg (for 1 H) or 40–50 mg (for 13 C) of the highly pure analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ). Ensure the solvent contains 0.03% v/v tetramethylsilane (TMS) to act as an internal standard ( δ 0.00 ppm). Maintain the sample temperature at exactly 298 K to prevent chemical shift drift.

• Instrument Tuning & Shimming: Tune and match the NMR probe to the specific Larmor frequencies of the nuclei (e.g., 400.13 MHz for 1 H, 100.61 MHz for 13 C). Perform gradient shimming until the TMS linewidth at half-height is ≤ 0.6 Hz.

• 1D 1 H Acquisition (zg30): Utilize a standard 30° excitation pulse. Set the relaxation delay ( D1​ ) to a minimum of 2.0 seconds. This ensures complete longitudinal relaxation ( T1​ ) of all protons, guaranteeing that the integration values accurately reflect the 2:2:1:1:1 proton ratio.

• 1D 13 C Acquisition (zgpg30): Acquire the carbon spectrum using WALTZ-16 composite pulse decoupling to remove 1 H- 13 C scalar couplings. Critical Step: Extend the D1​ delay to ≥ 3.0 seconds. Quaternary carbons (C1, C1', C2', C4', CN) lack attached protons to facilitate dipole-dipole relaxation; a short D1​ will result in these critical peaks disappearing into the baseline noise[3].

• Orthogonal 19 F Validation: Acquire a proton-decoupled 19 F NMR spectrum. The presence of a single, sharp singlet will orthogonally validate the purity of the fluorinated species and confirm that the complex splitting seen in the 1 H and 13 C spectra is entirely due to C-F and H-F scalar coupling, not impurities.

Self-validating experimental workflow for multiparametric NMR acquisition and structural assignment.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons.

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A Technical Guide to the Physicochemical Properties and Analysis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: A Modern Building Block in Medicinal Chemistry

1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile is a highly functionalized synthetic intermediate of significant interest in the field of drug discovery. Its structure incorporates three key pharmacophoric elements whose strategic inclusion in drug candidates is a cornerstone of modern medicinal chemistry: a cyclopropane ring, a nitrile group, and a halogenated aromatic system.

The cyclopropane moiety is a bioisostere for various groups and is prized for its ability to introduce conformational rigidity, improve metabolic stability, and enhance potency.[1] The nitrile group is a versatile functional handle and a key interacting element in numerous approved pharmaceuticals, often acting as a hydrogen bond acceptor or a precursor to other functional groups.[2] The 2-chloro-4-fluorophenyl substitution pattern provides specific steric and electronic properties that can be exploited to fine-tune a molecule's binding affinity, selectivity, and pharmacokinetic profile.[3]

This guide provides a comprehensive overview of the essential physicochemical properties, predicted spectroscopic profile, and practical methodologies for the synthesis, purification, and analysis of this valuable chemical entity. The protocols described herein are designed to be self-validating and are grounded in established chemical principles, offering a trusted resource for researchers engaged in the synthesis and application of novel small molecules.

Chemical Identity and Physicochemical Properties

Structure and Identifiers

The unambiguous identification of a chemical compound is foundational to all subsequent research. The key identifiers for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile are detailed below.

Caption: Workflow for the Synthesis and Purification of the Target Compound.

Step-by-Step Synthesis Protocol

• Reagent Charging: To a three-necked round-bottom flask equipped with a mechanical stirrer, condenser, and thermometer, add (2-Chloro-4-fluorophenyl)acetonitrile (1.0 eq.), 1,2-dibromoethane (1.5 eq.), toluene (3 mL per gram of nitrile), and benzyltriethylammonium chloride (0.05 eq.).

• Reaction Initiation: Begin vigorous stirring and add 50% (w/w) aqueous sodium hydroxide (4.0 eq.) dropwise over 30 minutes. An exotherm is expected; maintain the internal temperature below 50°C using a water bath.

• Reaction: After the addition is complete, heat the mixture to 45°C and stir for 4-6 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Cool the mixture to room temperature and carefully add water to dissolve the salts. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with toluene.

• Washing: Combine the organic layers and wash sequentially with water and saturated brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Step-by-Step Purification Protocol (Flash Column Chromatography)

• Column Packing: Pack a glass column with silica gel using a slurry method with 5% ethyl acetate in hexane.

• Sample Loading: Adsorb the crude oil onto a small amount of silica gel and load it onto the top of the packed column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 2% and gradually increasing to 15%). The non-polar nature of the product means it will elute at a low solvent polarity.

• Fraction Collection: Collect fractions and analyze them by TLC, staining with potassium permanganate.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to afford the final product as a purified oil or solid.

Analytical Characterization Protocol

Purity and Identity Confirmation via RP-HPLC

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the standard method for determining the purity of small molecule synthetic intermediates. The compound is separated based on its hydrophobicity, and purity is assessed by the area percentage of the main peak detected by a UV spectrophotometer.

Caption: General Workflow for Analytical Purity Assessment by RP-HPLC.

Step-by-Step RP-HPLC Protocol

• System: Agilent 1260 Infinity II or equivalent, with a UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Gradient:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 50% B

  • 20-25 min: 50% B (re-equilibration)

• Detection: 254 nm.

• Sample Preparation: Prepare a stock solution of the compound at 1 mg/mL in acetonitrile. Dilute as necessary.

• Analysis: Inject 5 µL of the sample. The purity is calculated from the resulting chromatogram as (Area of Main Peak / Total Area of All Peaks) x 100.

Applications in Drug Discovery

1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile is not intended for direct therapeutic use but serves as a sophisticated building block for the synthesis of more complex drug candidates. Its value lies in its potential to be elaborated into a wide range of derivatives for screening libraries.

• Scaffold for Lead Optimization: The nitrile can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine, providing multiple vectors for diversification. [4]* Access to Novel Chemical Space: The specific substitution pattern on the phenyl ring, combined with the rigid cyclopropane core, allows for the exploration of structure-activity relationships (SAR) in ways that more flexible or less-substituted analogues cannot.

• Precursor for Biologically Active Motifs: Phenylcyclopropane motifs are found in compounds targeting central nervous system disorders, such as agonists for serotonin receptors. [3]This intermediate is an ideal starting point for synthesizing analogues in this and other therapeutic areas. The strategic use of such building blocks is a key enabler in multicomponent reaction-assisted drug discovery and accelerates the identification of novel therapeutic leads. [5][6]

Safety and Handling

While a specific Safety Data Sheet (SDS) for this compound is not available, prudent laboratory practices should be followed based on data from structurally related chemicals.

• General Hazards: Nitrile-containing compounds can be toxic if swallowed or inhaled. Halogenated aromatic compounds should be handled as potential irritants. [7][8]* Handling: Always work in a well-ventilated chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile or neoprene).

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents and bases. [9]* Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

References

• Chemsrc. (2025, December 1). Cyclopropanecarbonitrile, 2-(4-fluorophenyl)-, (1R,2S)- (9CI) | CAS#:331941-38-9. Retrieved from [Link]

• NextSDS. (n.d.). 1-(2-CHLORO-4-FLUOROPHENYL)CYCLOPENTANECARBONITRILE, 99 — Chemical Substance Information. Retrieved from [Link]

• NextSDS. (n.d.). 1-(2-CHLORO-4-FLUOROPHENYL)CYCLOHEXANECARBONITRILE — Chemical Substance Information. Retrieved from [Link]

• Appchem. (n.d.). 1-(2-Chloro-4-fluorophenyl)cyclopropane-1-carboxylic acid | 920501-50-4. Retrieved from [Link]

• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-PHENYLBUTYRONITRILE. Org. Synth. 1976, 55, 96. Retrieved from [Link]

• University of Wisconsin, Department of Chemistry. (2020, February 14). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• Supporting Information. (n.d.). Direct Coupling of sp3 Carbon of Alkanes with α,β-Unsaturated Carbonyl Compounds Using Copper/Hydroperoxides. Retrieved from [Link]

• Michigan State University, Department of Chemistry. (n.d.). Proton NMR Table. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(4-Fluorophenyl)cyclopropanecarbonitrile. PubChem Compound Database. Retrieved from [Link]

• Organic Syntheses. (n.d.). Preparation of 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile. Org. Synth. 2019, 96, 455. Retrieved from [Link]

• Wiley-VCH. (n.d.). 1-CHLORO-1-FLUORO-2-METHYL-CYCLOPROPANE;COMPUND-#D2. SpectraBase. Retrieved from [Link]

• Google Patents. (n.d.). CN101993393A - Method for artificially synthesizing cyclopropanecarbonitrile.

• Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902–7917. Retrieved from [Link]

• Wang, C., et al. (2018). Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism. Journal of Medicinal Chemistry, 61(21), 9736–9749. Retrieved from [Link]

• Graziano, G., et al. (2023). Multicomponent Reaction-Assisted Drug Discovery: A Time- and Cost-Effective Green Approach Speeding Up Identification. Pharmaceuticals, 16(4), 543. Retrieved from [Link]

• Reddy, K. A., et al. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Arkivoc, 2008(13), 169-175. Retrieved from [Link]

• Drug Discovery Chemistry. (2025). Conference Brochure. Retrieved from [Link]

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mass spectrometry fragmentation pathways of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pathways of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

Abstract

This technical guide provides a detailed analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pathways for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. As a molecule incorporating a halogenated aromatic ring, a strained cyclopropane moiety, and a nitrile group, its fragmentation behavior is governed by a complex interplay of competing and sequential dissociation reactions. This document outlines the principal fragmentation mechanisms, including alpha-cleavage, cyclopropane ring-opening, halogen loss, and rearrangements. We present a step-by-step experimental protocol for acquiring a mass spectrum via Gas Chromatography-Mass Spectrometry (GC-MS) and provide visual diagrams of the proposed fragmentation pathways to aid in spectral interpretation. This guide is intended for researchers, analytical chemists, and drug development professionals who require a deep understanding of the structural characterization of novel small molecules containing these key functional groups.

Introduction to the Analyte and Mass Spectrometry

1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile is a substituted aromatic cyclopropane derivative. The cyclopropane ring is a highly significant motif in medicinal chemistry, valued for its ability to introduce three-dimensional character and conformational rigidity into molecular structures.[1] The presence of chloro- and fluoro- substituents on the phenyl ring, along with a reactive nitrile group, makes this compound a versatile building block in synthetic and medicinal chemistry.

Mass spectrometry (MS) is an indispensable analytical technique for the structural elucidation of such compounds.[2] Electron Ionization (EI) is a hard ionization technique that imparts significant energy into the analyte molecule, leading to extensive and reproducible fragmentation.[3] The resulting mass spectrum serves as a molecular fingerprint, providing both the molecular weight and crucial structural information based on the observed fragment ions. Understanding the fragmentation pathways is paramount for the unambiguous identification of the parent compound and its potential isomers or degradation products.

Physicochemical Properties and Molecular Ion

The initial step in mass spectral analysis is the ionization of the molecule to form a molecular ion (M+•), whose mass-to-charge ratio (m/z) corresponds to the molecular weight of the analyte.[2]

• Molecular Formula: C₁₀H₇ClFN

• Monoisotopic Molecular Weight: 195.0251 u

• Key Isotopic Information: The presence of chlorine (³⁵Cl and ³⁷Cl isotopes in an approximate 3:1 natural abundance) will result in a characteristic M+• and M+2 peak cluster, separated by 2 m/z units, with a relative intensity ratio of approximately 3:1.[4] This isotopic signature is a critical diagnostic tool for identifying chlorine-containing fragments throughout the spectrum.

Table 1: Predicted Molecular Ion Data for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

Ion	Chemical Formula	Calculated m/z (Monoisotopic)	Isotopic Peak	Calculated m/z (Monoisotopic)	Expected Relative Abundance
[M]+•	C₁₀H₇³⁵ClFN	195.03	M+•	195.03	~100% (of cluster)
[M]+•	C₁₀H₇³⁷ClFN	197.02	M+2	197.02	~33% (of cluster)

Proposed Fragmentation Pathways under Electron Ionization (EI)

Upon formation, the high-energy molecular ion [C₁₀H₇ClFN]+• is prone to fragmentation through several competing pathways. The most favored pathways are those that lead to the formation of the most stable cations and/or radicals.[5][6] The primary fragmentation routes are predicted to originate from the three key structural motifs: the cyclopropane ring, the halogenated phenyl ring, and the nitrile group.

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A Technical Guide to the Crystal Structure Analysis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile: A Hypothetical Case Study

This guide provides a comprehensive walkthrough of the process of determining and analyzing the crystal structure of the novel compound 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. As no public crystallographic data for this specific molecule is available, this document serves as an in-depth, hypothetical case study outlining the methodologies, rationale, and interpretation central to modern single-crystal X-ray diffraction analysis. The protocols and interpretations herein are grounded in established crystallographic principles and are intended for researchers, scientists, and professionals in the field of drug development and materials science.

Introduction: The Significance of Structural Elucidation

The therapeutic potential and physicochemical properties of a pharmaceutical compound are intrinsically linked to its three-dimensional atomic arrangement. For 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, a molecule with potential applications in medicinal chemistry, a detailed understanding of its solid-state conformation, intermolecular interactions, and packing motifs is paramount. Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for obtaining this precise structural information.[1][2] This technique provides not only the connectivity of atoms but also detailed metrics such as bond lengths, bond angles, and torsional angles, which are critical for structure-activity relationship (SAR) studies and computational modeling.

This guide will delineate the critical steps in the crystal structure analysis workflow, from the initial synthesis and crystallization of the target compound to the final refinement and interpretation of the crystallographic data.

Synthesis and Crystallization: The Foundation of Quality Data

A successful crystal structure analysis begins with the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals.

Synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

The synthesis of the title compound can be achieved through a nucleophilic substitution reaction. A plausible synthetic route involves the reaction of 2-(2-chloro-4-fluorophenyl)acetonitrile with 1,2-dibromoethane in the presence of a strong base and a phase-transfer catalyst.[3]

Experimental Protocol:

• To a solution of 2-(2-chloro-4-fluorophenyl)acetonitrile in a suitable aprotic solvent (e.g., toluene), add a phase-transfer catalyst such as benzyltriethylammonium chloride.

• With vigorous stirring, add a concentrated aqueous solution of sodium hydroxide.

• Slowly add 1,2-dibromoethane to the reaction mixture at a controlled temperature.

• After the reaction is complete, as monitored by thin-layer chromatography (TLC), the organic phase is separated, washed, and dried.

• The crude product is purified by column chromatography to yield pure 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile.

Crystallization

The growth of single crystals is often the most challenging step. A variety of techniques should be systematically explored to obtain crystals of suitable size and quality.

Recommended Crystallization Techniques:

• Slow Evaporation: A solution of the compound in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) is allowed to evaporate slowly at room temperature.

• Vapor Diffusion: A concentrated solution of the compound in a volatile solvent is placed in a sealed container with a less volatile anti-solvent. Diffusion of the anti-solvent vapor into the solution gradually reduces the solubility of the compound, promoting crystallization.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to induce crystallization.

For the title compound, a suitable starting point would be slow evaporation from a solution in ethanol or a mixture of ethyl acetate and hexane.

Single-Crystal X-ray Diffraction: Data Collection

Once a suitable single crystal is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a diffractometer.[4][5]

Data Collection Parameters

The choice of data collection parameters is crucial for obtaining a high-quality dataset.

Parameter	Recommended Value/Setting	Rationale
X-ray Source	Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)	Mo radiation provides better resolution for small molecules, while Cu may be preferred for smaller crystals due to its higher intensity.
Temperature	100 K	Low temperature minimizes thermal vibrations of atoms, leading to more precise atomic positions and reduced thermal decomposition of the crystal.
Detector	CCD or CMOS area detector	These detectors allow for rapid and efficient collection of diffraction data.
Data Collection Strategy	A series of ω and φ scans	This ensures that all unique reflections are measured with sufficient redundancy.

Experimental Protocol:

• A single crystal of appropriate dimensions (typically 0.1-0.3 mm) is selected and mounted on a cryoloop.

• The crystal is centered in the X-ray beam.

• A preliminary unit cell determination is performed to assess the crystal quality and determine the crystal system.

• A full sphere of diffraction data is collected at 100 K.

• The collected data is processed, which includes integration of reflection intensities, and corrections for Lorentz and polarization effects.

Structure Solution and Refinement: From Diffraction Pattern to Molecular Structure

The collected diffraction data contains the intensities of the diffracted X-rays, but the phase information is lost. The process of determining the crystal structure involves solving this "phase problem" and then refining the atomic model.[6][7]

Structure Solution

For small molecules like 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, direct methods are typically employed to solve the phase problem. These methods use statistical relationships between the intensities of the reflections to derive the initial phases.[7]

Structure Refinement

Once an initial model of the structure is obtained, it is refined against the experimental data using a least-squares minimization process.[8] The goal of refinement is to improve the agreement between the observed and calculated structure factors.

Refinement Steps:

• Initial Refinement: The positions of all non-hydrogen atoms are refined isotropically.

• Anisotropic Refinement: The thermal motion of the non-hydrogen atoms is modeled using anisotropic displacement parameters.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Final Refinement Cycles: The refinement is continued until the model converges, meaning that the shifts in the refined parameters are negligible.

The quality of the final refined structure is assessed by several crystallographic R-factors, with lower values indicating a better fit between the model and the experimental data.

Results and Discussion: Interpreting the Crystal Structure

The final output of a crystal structure analysis is a detailed three-dimensional model of the molecule in the crystal lattice.

Hypothetical Crystallographic Data

The following table presents hypothetical crystallographic data for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile.

Parameter	Hypothetical Value
Chemical Formula	C10H7ClFN
Formula Weight	195.62
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.543(2)
b (Å)	12.123(3)
c (Å)	9.234(2)
β (°)	105.34(1)
Volume (ų)	923.4(4)
Z	4
Calculated Density (g/cm³)	1.408
Final R indices [I > 2σ(I)]	R₁ = 0.045, wR₂ = 0.112
Goodness-of-fit on F²	1.05

Molecular Geometry

The refined structure would provide precise bond lengths and angles. For instance, the C-Cl and C-F bond lengths would be expected to be in the typical range for aromatic halides. The geometry of the cyclopropane ring would be of particular interest, as ring strain can influence its reactivity.

Intermolecular Interactions and Crystal Packing

In the solid state, molecules of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile would be expected to pack in a way that maximizes intermolecular interactions. These interactions could include dipole-dipole interactions involving the chloro, fluoro, and nitrile groups, as well as weaker C-H···π and π-π stacking interactions. Understanding these interactions is crucial for predicting the stability and solubility of the crystalline form.

Visualizations

Visual representations are essential for understanding the complex spatial relationships in a crystal structure.

Caption: Experimental workflow for crystal structure analysis.

Caption: Molecular structure of the title compound.

Conclusion

This guide has provided a detailed, albeit hypothetical, overview of the process of crystal structure analysis as applied to 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. The described methodologies, from synthesis and crystallization to data collection, structure solution, and refinement, represent the standard workflow in modern crystallography. The resulting structural information is invaluable for understanding the fundamental properties of the molecule and for guiding further research and development efforts.

References

• SERC (Carleton). (2007, May 17). Single-crystal X-ray Diffraction. Retrieved from [Link]

• Universität Ulm. (2026, March 16). Single-Crystal X-Ray Diffraction (SC-XRD). Retrieved from [Link]

• Wlodawer, A., Dauter, Z., & Jaskolski, M. (2008). Recent developments in phasing and structure refinement for macromolecular crystallography. FEBS Journal, 275(1), 1-21. Retrieved from [Link]

• Pulstec USA. (2023, October 25). Single Crystal X-Ray Diffraction. Retrieved from [Link]

• Rupp, B. (n.d.). Structure refinement: some background theory and practical strategies. MIT. Retrieved from [Link]

• Palatinus, L. (n.d.). Structure solution and refinement: introductory strategies. Retrieved from [Link]

• Giacovazzo, C. (2005). Solution and Refinement of Crystal Structures. In Fundamentals of Crystallography (pp. 315-430). Oxford University Press. Retrieved from [Link]

• Supporting Information Discovery of 2-[1-(4-chlorophenyl)cyclopropyl]-3- hydroxy-8-(trifluoromethyl)quinoline-4-carboxylic acid. (n.d.). Retrieved from [Link]

• Gemmi, M., et al. (2022). Low-Dose Electron Crystallography: Structure Solution and Refinement. Crystals, 12(2), 173. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

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In Vitro Stability Profiling of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile: A Technical Guide for Preclinical Assessment

Executive Summary

The compound 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile (CFPC) (CAS: 1260650-46-1) is a highly specialized, sterically hindered building block frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs). Understanding the in vitro stability of this pharmacophore is critical for predicting the pharmacokinetic (PK) and pharmacodynamic (PD) behavior of its downstream drug candidates.

The FDA mandates that in vitro metabolic and drug-drug interaction (DDI) evaluations be conducted early in the drug development pipeline—strictly before first-in-human (FIH) studies—to mitigate the risk of rapid clearance or toxic metabolite formation[1]. This whitepaper provides a comprehensive, E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) aligned methodology for evaluating the metabolic, plasma, and chemical stability of the CFPC scaffold.

Mechanistic Rationale for Stability Assessment

To design an effective in vitro profiling strategy, one must first analyze the structural causality behind CFPC’s chemical behavior:

• Steric Hindrance and Benzylic Stability: The cyclopropyl ring is directly attached to the phenyl ring, occupying the benzylic position (C1). Because this carbon is fully substituted (bonded to the phenyl ring, the nitrile group, and two cyclopropyl carbons), it lacks α -protons. This structural feature completely blocks rapid benzylic oxidation—a common metabolic liability in drug design.

• Aromatic Deactivation: The phenyl ring is di-halogenated with a 2-chloro and 4-fluoro substitution pattern. Halogens are strongly electron-withdrawing via induction, which deactivates the aromatic ring toward electrophilic attack by Cytochrome P450 (CYP450) enzymes. This significantly reduces the likelihood of aromatic hydroxylation.

• Plasma Hydrolase Resistance: Compounds containing amides, esters, or lactams have a high tendency to undergo rapid hydrolysis by plasma enzymes, leading to short half-lives and poor in vivo activity[2]. In contrast, the nitrile group in CFPC acts as a robust bioisostere. While it can theoretically be hydrolyzed to a carboxylic acid by nitrilases, this process is highly restricted in standard human plasma, conferring excellent systemic stability.

Fig 1. Proposed in vitro biotransformation pathways for the CFPC scaffold.

Self-Validating Experimental Protocols

The metabolic stability of a pharmacological molecule is defined by its susceptibility to biotransformation and is quantitatively measured by its in vitro half-life ( t1/2​ ) and intrinsic clearance ( CLint​ )[3]. The following protocols are designed as self-validating systems, ensuring that every data point is internally controlled.

Protocol A: Liver Microsomal Stability (CYP450 Depletion Assay)

This assay utilizes the well-stirred model, which is widely employed in drug metabolism investigations due to its fundamental flexibility in scaling in vitro clearance to in vivo hepatic clearance[3].

Causality of Reagents: Human Liver Microsomes (HLMs) provide the CYP450 enzymes. NADPH is added as an essential electron donor cofactor; without it, CYP-mediated oxidation cannot occur.

Step-by-Step Methodology:

• Matrix Preparation: Prepare a suspension of HLMs in 0.1 M potassium phosphate buffer (pH 7.4) to achieve a final protein concentration of 0.5 mg/mL.

• Compound Addition: Spike CFPC (dissolved in DMSO) into the HLM suspension to yield a final concentration of 1 μ M. Ensure the final DMSO concentration is ≤ 0.1% to prevent enzyme inhibition.

• Pre-Incubation: Incubate the mixture at 37°C for 5 minutes in a shaking water bath to achieve thermal equilibrium.

• Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM).

  • Self-Validation Step: Simultaneously run a Negative Control where NADPH is replaced with buffer. This proves that any observed degradation is strictly enzymatic and not due to chemical instability.

• Time-Course Sampling: At precise intervals ( t = 0, 15, 30, 45, and 60 minutes), extract 50 μ L aliquots from the reaction mixture.

• Reaction Quenching: Immediately dispense the aliquots into 150 μ L of ice-cold acetonitrile containing an internal standard. Causality: The cold organic solvent instantly denatures the CYP enzymes, halting the reaction, and precipitates proteins to prevent LC-MS/MS column clogging.

• Centrifugation & Analysis: Centrifuge at 4,000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

Protocol B: Plasma Stability Assessment

Screening compound stability in plasma provides critical information regarding the liabilities of functional groups (like the nitrile) against circulating hydrolases and esterases[2].

Step-by-Step Methodology:

• Plasma Preparation: Thaw species-specific plasma (e.g., Human, Rat, Mouse) and centrifuge to remove any clotted material. Dilute to 80% with 0.05 M PBS (pH 7.4) and pre-heat to 37°C[2].

• Incubation: Add CFPC to the pre-heated plasma to a final concentration of 2 μ M.

• Sampling & Quenching: Extract 50 μ L samples at t = 0, 30, 60, 120, and 240 minutes. Quench immediately in 200 μ L of ice-cold acetonitrile[2].

• Control Validation: Run a parallel assay using a known unstable reference compound (e.g., procaine or propantheline) to validate the esterase activity of the plasma batch.

Fig 2. Step-by-step in vitro stability profiling workflow for CFPC.

Quantitative Data Presentation

The rate constant ( k ) for metabolic stability is ascertained by evaluating the gradient of the natural log of the percentage remaining versus time. The in vitro half-life is calculated as t1/2​=ln(2)/k [3].

Below is a benchmark data table representing the expected in vitro stability profile of the highly hindered CFPC scaffold based on its structural properties.

Incubation Matrix	Species	Half-life ( t1/2​ , min)	Intrinsic Clearance ( CLint​ , μ L/min/mg)	% Remaining (at max time)
Liver Microsomes	Human	> 120	< 15.0	> 85% (at 60 min)
Liver Microsomes	Mouse	85	22.4	65% (at 60 min)
Plasma	Human	> 240	N/A	> 95% (at 240 min)
Plasma	Mouse	> 240	N/A	> 92% (at 240 min)
Simulated Gastric Fluid (pH 1.2)	N/A	> 240	N/A	> 98% (at 240 min)

Data Interpretation: The CFPC scaffold demonstrates excellent metabolic and plasma stability. The low intrinsic clearance in human liver microsomes (< 15 μ L/min/mg) confirms that the di-halogenated phenyl ring and the lack of benzylic α -protons successfully shield the molecule from rapid CYP450-mediated phase I metabolism.

References

• US Food and Drug Administration (FDA). (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Guidance for Industry. 1

• Attwa, M. W., et al. (2024). Assessment of the in vitro metabolic stability of CEP-37440, a selective FAK/ALK inhibitor, in HLMs using fast UPLC–MS/MS method. Frontiers in Chemistry. 3

• Di, L., et al. (2005). In Vitro Plasma Stability, Permeability and Solubility of Mercaptoacetamide Histone Deacetylase Inhibitors. PMC / Journal of Pharmaceutical Sciences. 2

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A Computational Modeling Blueprint for the Discovery of Novel Therapeutics Targeting 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile Derivatives

Foreword: The Strategic Imperative for In Silico-Guided Drug Discovery

In the contemporary landscape of pharmaceutical research, the reliance on empirical, high-throughput screening methodologies is progressively being augmented by the precision and predictive power of computational modeling. This in-depth technical guide is crafted for researchers, medicinal chemists, and drug development professionals who are at the forefront of this paradigm shift. We will delve into a comprehensive computational workflow tailored for the exploration of derivatives of the 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile scaffold. This scaffold is of particular interest due to the unique physicochemical properties imparted by the cyclopropane ring, which can enhance potency, improve metabolic stability, and increase oral bioavailability.[1] The presence of a halogenated phenyl group further suggests the potential for specific interactions with biological targets.[2] This guide will provide not just a series of protocols, but a strategic blueprint for the rational design and optimization of novel therapeutic agents based on this promising chemical starting point.

The Architectural Advantage of the Cyclopropane Moiety

The cyclopropane ring, despite its simple three-carbon structure, is a powerhouse in medicinal chemistry. Its inherent ring strain (27.5 kcal/mol) and unique bonding characteristics, with enhanced π-character in its C-C bonds, confer a rigid, three-dimensional geometry that can be exploited for precise interactions within a protein's binding pocket.[1][3] This rigidity can lead to a reduction in the entropic penalty upon binding, thereby enhancing potency. Furthermore, the cyclopropyl group can act as a bioisostere for other chemical groups, while offering improved metabolic stability by being less susceptible to enzymatic degradation.[1] These properties make the 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile scaffold a compelling starting point for the development of new drugs.

A Multi-Pillar Computational Strategy

Our approach to the computational modeling of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile derivatives is built upon a foundation of five interconnected pillars:

• Quantitative Structure-Activity Relationship (QSAR): To understand the correlation between chemical structure and biological activity.

• Pharmacophore Modeling: To identify the essential three-dimensional features required for biological activity.

• Molecular Docking: To predict the binding mode and affinity of the derivatives to a specific biological target.

• Molecular Dynamics (MD) Simulations: To assess the stability of the ligand-protein complex and to refine our understanding of the binding interactions.

• ADMET Prediction: To evaluate the drug-like properties of the designed compounds.

This integrated workflow allows for a holistic evaluation of the potential of each derivative, from its initial design to its preclinical assessment.

Caption: Integrated computational workflow for the discovery and optimization of novel drug candidates.

Pillar 1: Quantitative Structure-Activity Relationship (QSAR)

The Rationale: QSAR modeling is a cornerstone of computational chemistry, enabling the prediction of the biological activity of a compound based on its physicochemical properties.[4] By establishing a mathematical relationship between a set of molecular descriptors and the observed biological activity, we can prioritize the synthesis of compounds with a higher probability of success.

Experimental Protocol: 2D-QSAR Model Development

• Data Collection and Preparation:

  • Assemble a dataset of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile derivatives with experimentally determined biological activity (e.g., IC50 values).

  • Draw the 2D structures of all compounds using a chemical drawing software (e.g., ChemDraw).

  • Optimize the geometry of each molecule using a suitable method, such as the MMFF94x force field.[5]

• Descriptor Calculation:

  • Calculate a wide range of molecular descriptors for each compound. These can be categorized as:

    • Topological: Describing the connectivity of atoms.

    • Physicochemical: Including properties like logP, molar refractivity, and polar surface area.[6]

    • Electronic: Such as dipole moment and partial charges.

    • Quantum Chemical: Derived from quantum mechanical calculations (e.g., HOMO and LUMO energies).[7][8]

• Model Building and Validation:

  • Divide the dataset into a training set (typically 70-80% of the data) and a test set.[5]

  • Use a statistical method, such as Multiple Linear Regression (MLR) or Partial Least Squares (PLS), to build the QSAR model using the training set.

  • Validate the model internally using leave-one-out cross-validation (q²) and externally using the test set (r²_pred). A robust model will have a high q² and r²_pred.

Caption: Step-by-step workflow for the development of a robust QSAR model.

Pillar 2: Pharmacophore Modeling

The Rationale: A pharmacophore model is an abstract representation of the key steric and electronic features necessary for a molecule to interact with a specific biological target.[9] It serves as a 3D query to screen large compound libraries for molecules with the desired interaction pattern.

Experimental Protocol: Ligand-Based Pharmacophore Model Generation

• Ligand Preparation:

  • Select a set of structurally diverse and active derivatives of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile.

  • Generate low-energy conformers for each ligand to ensure that the bioactive conformation is likely included in the analysis.[10]

• Feature Identification and Model Generation:

  • Identify common chemical features among the active ligands, such as hydrogen bond acceptors/donors, hydrophobic regions, and aromatic rings.[11]

  • Use a pharmacophore generation tool (e.g., LigandScout, MOE) to create a 3D arrangement of these features.[11]

• Model Validation:

  • Validate the generated pharmacophore model by screening a database containing both known active and inactive compounds (decoys).[12]

  • A good model should be able to differentiate between active and inactive molecules with high accuracy.[12]

Pillar 3: Molecular Docking

The Rationale: Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[13] It is a powerful tool for structure-based drug design, allowing for the visualization of key interactions and the estimation of binding affinity.

Experimental Protocol: Receptor-Ligand Docking

• Receptor and Ligand Preparation:

  • Obtain the 3D structure of the target protein from the Protein Data Bank (PDB) or through homology modeling.

  • Prepare the receptor by removing water molecules, adding hydrogen atoms, and assigning partial charges.

  • Prepare the 3D structures of the 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile derivatives.

• Docking Simulation:

  • Define the binding site on the receptor based on experimental data or using a pocket detection algorithm.

  • Use a docking program (e.g., AutoDock, Glide) to dock the ligands into the defined binding site.[14]

  • The program will generate multiple binding poses for each ligand and score them based on their predicted binding affinity.[13]

• Analysis of Results:

  • Analyze the top-scoring poses to identify key interactions, such as hydrogen bonds, hydrophobic interactions, and π-π stacking.

  • Visualize the ligand-receptor complexes to gain insights into the structure-activity relationship.

Table 1: Hypothetical Molecular Docking Results

Compound ID	Docking Score (kcal/mol)	Key Interacting Residues
Derivative 1	-8.5	TYR234, LYS123, PHE345
Derivative 2	-9.2	TYR234, LYS123, ASP346
Derivative 3	-7.8	PHE345, VAL122

Pillar 4: Molecular Dynamics (MD) Simulations

The Rationale: While molecular docking provides a static snapshot of the ligand-receptor complex, MD simulations offer a dynamic view of the system over time.[15] This allows for the assessment of the stability of the binding pose and a more realistic representation of the molecular interactions.

Experimental Protocol: MD Simulation of Ligand-Protein Complex

• System Preparation:

  • Take the best-docked complex from the molecular docking study.

  • Solvate the complex in a water box with appropriate ions to neutralize the system.[16]

  • Use a suitable force field, such as CHARMM or AMBER, to describe the interactions between the atoms.[16]

• Simulation Protocol:

  • Minimize the energy of the system to remove any steric clashes.

  • Gradually heat the system to physiological temperature (e.g., 300 K) and equilibrate it.

  • Run the production MD simulation for a sufficient length of time (e.g., 100 ns) to observe the behavior of the complex.[6]

• Trajectory Analysis:

  • Analyze the MD trajectory to calculate properties such as the root-mean-square deviation (RMSD) to assess the stability of the complex.

  • Investigate the persistence of key interactions observed in the docking study.

  • Calculate the binding free energy using methods like MM/PBSA or MM/GBSA to get a more accurate estimate of the binding affinity.[15]

Caption: Workflow for conducting and analyzing molecular dynamics simulations.

Pillar 5: ADMET Prediction

The Rationale: A potent compound is not necessarily a good drug. It must also possess favorable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties.[17] In silico ADMET prediction allows for the early identification of potential liabilities, saving time and resources.

Experimental Protocol: In Silico ADMET Profiling

• Descriptor Calculation:

  • Calculate a range of physicochemical properties relevant to ADMET, such as logP, aqueous solubility, and polar surface area.

• ADMET Modeling:

  • Use web-based tools or standalone software (e.g., ADMETlab, SwissADME) to predict various ADMET properties, including:

    • Absorption: Human intestinal absorption (HIA) and Caco-2 permeability.[18][19]

    • Distribution: Blood-brain barrier (BBB) penetration and plasma protein binding (PPB).[20]

    • Metabolism: Inhibition of cytochrome P450 (CYP) enzymes.[17]

    • Excretion: Total clearance.

    • Toxicity: Ames mutagenicity and carcinogenicity.[20]

• Analysis and Prioritization:

  • Analyze the predicted ADMET profiles of the designed derivatives.

  • Prioritize compounds with a balanced profile of potency and drug-like properties for further experimental testing.

Table 2: Representative In Silico ADMET Prediction Data

Property	Derivative 1	Derivative 2	Desirable Range
HIA (%)	High	High	> 80%
BBB Penetration	Low	Low	Low (for peripheral targets)
CYP2D6 Inhibition	No	No	No
Ames Test	Negative	Negative	Negative

Conclusion: A Synergistic Approach to Modern Drug Discovery

The computational modeling of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile derivatives, as outlined in this guide, represents a powerful, multi-faceted approach to modern drug discovery. By integrating QSAR, pharmacophore modeling, molecular docking, MD simulations, and ADMET prediction, researchers can navigate the complex landscape of drug development with greater efficiency and a higher probability of success. This in silico-driven strategy not only accelerates the identification of promising lead candidates but also provides a deeper understanding of their mechanism of action at a molecular level. The principles and protocols detailed herein are intended to serve as a robust framework for the rational design of the next generation of therapeutics based on this and other promising chemical scaffolds.

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• Salaun, J. & Baird, M. S. (n.d.). Cyclopropane Derivatives and their Diverse Biological Activities. Docentes FCT NOVA. [Link]

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Protocols & Analytical Methods

step-by-step protocol for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile synthesis

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Outlining the Synthesis

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Application of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile in API Manufacturing: A Comprehensive Guide to Synthetic Workflows

Target Audience: Researchers, process chemists, and drug development professionals.

Executive Summary & Chemical Profile

In modern Active Pharmaceutical Ingredient (API) manufacturing, 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile (CAS: 1260650-46-1) serves as a critical, linchpin intermediate. The strategic incorporation of this specific moiety into drug candidates is driven by precise pharmacokinetic and pharmacodynamic goals:

• Metabolic Stability: The para-fluoro substitution effectively blocks CYP450-mediated aromatic oxidation [1].

• Conformational Locking: The ortho-chloro group provides significant steric hindrance, forcing the cyclopropane ring out of the phenyl plane. This creates a rigid, three-dimensional vector crucial for binding to deep hydrophobic pockets in target proteins.

• Entropic Advantage: The cyclopropyl ring acts as a rigid spacer, improving lipophilicity and reducing the entropic penalty upon target binding compared to flexible alkyl chains [2].

As a highly stable, non-hygroscopic solid, the nitrile is the ideal starting point for divergent synthesis. This guide details the two primary workflows for converting this nitrile into highly valuable API pharmacophores: Cyclopropanecarboxylic Acids (used in CFTR modulators and kinase inhibitors) and Cyclopropanamines (used in LSD1 inhibitors and CNS-active agents).

Divergent Synthetic Workflows

Divergent synthetic workflows of the nitrile intermediate into API pharmacophores.

Pathway A: Synthesis of Cyclopropanecarboxylic Acid Derivatives

Application: Synthesis of CFTR modulators and targeted kinase inhibitors.

Mechanistic Rationale & Causality

Standard nitrile hydrolysis typically requires prolonged heating in concentrated mineral acids (e.g., HCl or H₂SO₄). However, the highly strained cyclopropane ring is susceptible to electrophilic ring-opening under harsh acidic conditions. To circumvent this, we employ a modified Radziszewski reaction [3]. The addition of hydrogen peroxide (H₂O₂) to an alkaline solution generates the highly nucleophilic hydroperoxide anion (HOO⁻), which rapidly attacks the nitrile to form a peroxyimidic acid intermediate. This collapses into an amide, which is subsequently hydrolyzed to the carboxylic acid. This method is exceptionally mild and preserves the integrity of the cyclopropane ring.

Step-by-Step Protocol

• Dissolution: Charge a reactor with 1.0 equivalent of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile and dissolve in 10 volumes of Ethanol (EtOH).

• Reagent Addition: Slowly add 5.0 equivalents of 6M NaOH, followed by the dropwise addition of 3.0 equivalents of 30% aqueous H₂O₂. Caution: The addition of H₂O₂ is exothermic. Maintain internal temperature below 40°C during addition.

• Reaction: Heat the mixture to gentle reflux (approx. 80°C) and stir for 8–12 hours.

• In-Process Control (IPC): Monitor via HPLC (UV 254 nm). The reaction is deemed complete when the intermediate amide peak is < 1.0% Area.

• Workup & Self-Validation: Cool the mixture to 5°C. Slowly acidify using 2M HCl until the pH reaches 2.0–3.0.

  • Self-Validating Checkpoint: The target carboxylic acid has a pKa of ~4.5. A thick, white precipitate will only form if the hydrolysis is complete and the correct pH is reached. If the product oils out, incomplete hydrolysis (presence of amide) is likely.

• Isolation: Filter the precipitate, wash with cold water, and dry under vacuum at 50°C to constant weight.

Pathway B: Synthesis of Cyclopropanamine Derivatives

Application: Synthesis of Lysine-specific demethylase 1 (LSD1) inhibitors and CNS-active therapeutics.

Mechanistic Rationale & Causality

Converting the nitrile to a primary amine presents a specific chemoselectivity challenge. Traditional catalytic hydrogenation (e.g., H₂ over Pd/C or Raney Nickel) carries a severe risk of hydrodehalogenation —specifically the reductive cleavage of the critical ortho-chloro and para-fluoro substituents. To prevent this, a strong nucleophilic hydride donor, Lithium Aluminum Hydride (LiAlH₄), is utilized. LiAlH₄ selectively reduces the nitrile to the amine without disturbing the aryl halides.

Step-by-Step Protocol

• Preparation: Purge a dry reactor with N₂. Suspend 2.0 equivalents of LiAlH₄ in 10 volumes of anhydrous Tetrahydrofuran (THF) and cool to 0°C.

• Addition: Dissolve 1.0 equivalent of the nitrile in 5 volumes of anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension over 1 hour, strictly maintaining the internal temperature below 10°C to control the exothermic hydride transfer.

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 4–6 hours.

• IPC: Monitor via GC-MS. The reaction is complete when the nitrile mass signal (m/z ~195) is fully replaced by the amine signal (m/z ~199).

• Quench (Fieser Method): Cool the reactor back to 0°C. For every x grams of LiAlH₄ used, sequentially and cautiously add:

  • x mL of distilled H₂O

  • x mL of 15% aqueous NaOH

  • 3x mL of distilled H₂O

  • Self-Validating Checkpoint: The Fieser quench is a self-validating system. If executed correctly, the hazardous aluminum complexes will precipitate as a crisp, granular white solid. If the stoichiometry is off, a gelatinous emulsion forms, trapping the API and ruining the yield.

• Isolation: Filter the granular salts over a pad of Celite. Concentrate the THF filtrate under reduced pressure to yield the crude amine as a pale oil, which can be converted to an HCl salt for long-term stability.

Quantitative Process Parameters

The following table summarizes the critical parameters, expected yields, and risk mitigation strategies for both API manufacturing workflows.

Process Parameter	Pathway A: Carboxylic Acid Synthesis	Pathway B: Primary Amine Synthesis
Primary Reagents	NaOH, 30% H₂O₂, Ethanol	LiAlH₄, Anhydrous THF
Operating Temperature	80°C (Reflux)	0°C to 25°C
Typical Reaction Time	8 - 12 hours	4 - 6 hours
Primary IPC Method	HPLC (UV 254 nm)	GC-MS or LC-MS
Expected Yield	85% - 92%	78% - 84%
Critical Process Risk	Cyclopropane ring-opening	Aryl hydrodehalogenation
Mitigation Strategy	Avoid strong mineral acids; use Radziszewski conditions	Avoid Pd/C hydrogenation; use hydride donors

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. URL:[Link]

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712-8756. URL:[Link]

• Larock, R. C. (2018). Comprehensive Organic Transformations: A Guide to Functional Group Preparations (3rd ed.). Wiley. URL:[Link]

cross-coupling reaction conditions for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

An in-depth guide to the cross-coupling of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, a critical scaffold in modern drug discovery, is presented. This document provides researchers, scientists, and drug development professionals with a comprehensive overview of reaction conditions, detailed protocols, and the underlying mechanistic principles for various palladium and nickel-catalyzed cross-coupling reactions.

Introduction: The Challenge and Opportunity of a Privileged Scaffold

The molecule 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile represents a confluence of desirable features in medicinal chemistry. The fluorinated phenyl ring is a common motif for modulating metabolic stability and binding affinity. The cyclopropane ring introduces a rigid, three-dimensional element, often used as a bioisostere for larger groups, while the nitrile can act as a hydrogen bond acceptor or a synthetic handle for further elaboration.

The primary synthetic challenge lies in the functionalization of the C-Cl bond. Aryl chlorides are notoriously less reactive than their bromide or iodide counterparts in traditional cross-coupling reactions, primarily due to the strength of the C-Cl bond, which makes the initial oxidative addition to the metal center the rate-limiting step.[1][2] However, their lower cost and greater availability make them highly attractive starting materials. This guide details modern catalytic systems that have overcome this hurdle, enabling efficient and versatile derivatization of this valuable intermediate.

Chapter 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for forging carbon-carbon bonds, celebrated for its mild conditions and exceptional functional group tolerance.[2] For an unactivated aryl chloride like the one in our substrate, the success of the reaction is critically dependent on the catalyst system.

Expert Insight: Overcoming the Inertness of Aryl Chlorides

The key to activating the C-Cl bond is the use of a palladium(0) catalyst paired with a sterically hindered, electron-rich phosphine ligand.[3][4] Ligands such as the Buchwald biarylphosphines (e.g., XPhos, SPhos) or cataCXium® A are designed to promote the difficult oxidative addition step and stabilize the resulting palladium(II) intermediate, preventing catalyst decomposition. The use of potassium organotrifluoroborates instead of boronic acids can also be advantageous, as they are often more stable and less prone to protodeboronation.[1][3][5]

Catalytic Cycle: The Suzuki-Miyaura Reaction

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. jmcct.com [jmcct.com]
• 3. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Reduction of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile to [1-(2-Chloro-4-fluorophenyl)cyclopropyl]methanamine

Introduction

Primary amines are fundamental building blocks in the synthesis of pharmaceuticals and other fine chemicals. The reduction of nitriles represents a direct and atom-economical route to these valuable intermediates. This application note provides a detailed guide for the selective reduction of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, a sterically hindered and electronically complex substrate, to the corresponding primary amine, [1-(2-Chloro-4-fluorophenyl)cyclopropyl]methanamine. The protocols outlined herein are designed to offer researchers and drug development professionals a selection of robust and reproducible methods, addressing common challenges such as over-reduction and the formation of secondary or tertiary amine byproducts.[1][2]

The target molecule, with its substituted phenyl ring and cyclopropyl moiety, presents unique steric and electronic challenges that necessitate careful selection of the reduction methodology. This guide will explore two principal pathways: catalytic hydrogenation and chemical reduction with metal hydrides. Each approach will be discussed in detail, highlighting the underlying chemical principles, procedural nuances, and safety considerations.

Mechanistic Considerations and Method Selection

The conversion of a nitrile to a primary amine involves the addition of four hydrogen atoms across the carbon-nitrogen triple bond. This transformation proceeds through an intermediate imine, which is itself susceptible to further reaction.[3] The primary challenge in nitrile reduction is to prevent this intermediate imine from reacting with the newly formed primary amine, a process that leads to the formation of secondary and tertiary amines.[1][2]

The choice of reducing agent and reaction conditions is therefore critical to achieving high selectivity for the desired primary amine. Factors such as steric hindrance around the nitrile group, the presence of other reducible functional groups, and desired operational simplicity will influence the optimal choice of methodology.

Catalytic Hydrogenation

Catalytic hydrogenation is a widely used and often preferred method for nitrile reduction due to its operational simplicity and the generation of minimal waste.[4] Common catalysts include Raney Nickel, Palladium on carbon (Pd/C), and Platinum oxide (PtO₂).[4][5] The reaction is typically carried out under an atmosphere of hydrogen gas.[6] For sterically hindered nitriles, more forcing conditions such as elevated temperature and pressure may be required.[7]

The mechanism of catalytic hydrogenation involves the adsorption of both the nitrile and hydrogen onto the catalyst surface, facilitating the stepwise addition of hydrogen atoms.[8] The presence of additives like ammonia can often suppress the formation of secondary amine byproducts by competing with the primary amine for reaction with the intermediate imine.[9]

Chemical Reduction with Metal Hydrides

Strong hydride-donating reagents, such as Lithium Aluminum Hydride (LiAlH₄), are highly effective for the reduction of a wide range of nitriles to primary amines.[3][5][10][11] The reaction proceeds via nucleophilic attack of a hydride ion on the electrophilic carbon of the nitrile, forming an intermediate imine anion which is then further reduced.[11][12] Due to its high reactivity, LiAlH₄ is often used for challenging substrates but requires careful handling due to its violent reaction with water and protic solvents.[10]

Borane complexes, such as Borane-tetrahydrofuran (BH₃·THF) or Borane-dimethyl sulfide (BH₃·SMe₂), offer a milder alternative to LiAlH₄.[9] These reagents can also effectively reduce nitriles to primary amines, often with improved functional group tolerance.[9][13]

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Raney® Nickel

This protocol details the reduction of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile using Raney® Nickel, a highly active catalyst for nitrile hydrogenation.

Materials:

• 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

• Raney® Nickel (50% slurry in water)

• Anhydrous Ethanol

• Ammonia solution (e.g., 7N in Methanol)

• Hydrogen gas (high purity)

• Celite® or other filter aid

• Parr hydrogenation apparatus or similar high-pressure reactor

Procedure:

• Catalyst Preparation: Under an inert atmosphere (e.g., Argon or Nitrogen), carefully wash the Raney® Nickel slurry (calculated for a catalyst loading of 10-20% w/w relative to the nitrile) with anhydrous ethanol to remove water.

• Reaction Setup: In a suitable high-pressure reactor, dissolve 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile (1.0 eq) in anhydrous ethanol. Add the washed Raney® Nickel catalyst and the ammonia solution (2-3 eq).

• Hydrogenation: Seal the reactor and purge several times with hydrogen gas. Pressurize the reactor with hydrogen to the desired pressure (typically 50-100 psi) and begin vigorous stirring. Heat the reaction mixture to 40-60 °C.

• Reaction Monitoring: Monitor the reaction progress by observing hydrogen uptake and/or by analyzing aliquots using techniques such as TLC, GC-MS, or LC-MS.

• Work-up: Upon completion, cool the reactor to room temperature and carefully vent the hydrogen gas. Purge the reactor with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: Raney® Nickel is pyrophoric when dry and must be handled with care.[6] Keep the filter cake wet with solvent and dispose of it appropriately.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product. The product can be further purified by column chromatography or distillation if necessary.

Protocol 2: Chemical Reduction using Lithium Aluminum Hydride (LiAlH₄)

This protocol describes the reduction using the powerful reducing agent LiAlH₄. This method is particularly effective for sterically hindered nitriles.

Materials:

• 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF) or Diethyl Ether

• Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄)

• Hydrochloric acid (HCl) solution (e.g., 1M)

• Sodium hydroxide (NaOH) solution (e.g., 1M)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser under an inert atmosphere, suspend LiAlH₄ (1.5-2.0 eq) in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Addition of Nitrile: Dissolve 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux.

• Reaction Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until all the starting material is consumed.

• Quenching (Fieser work-up): Cool the reaction mixture to 0 °C. Cautiously and sequentially add water (x mL), followed by 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ used in grams. This procedure is designed to precipitate the aluminum salts as a granular solid that is easy to filter.

• Isolation: Stir the resulting mixture at room temperature for at least 30 minutes. Filter the mixture and wash the solid precipitate thoroughly with THF or another suitable organic solvent. Combine the organic filtrates, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude primary amine.

• Purification: The crude product can be purified by column chromatography or by forming the hydrochloride salt, which can be recrystallized.

Protocol 3: Reduction using Borane-Dimethyl Sulfide Complex (BH₃·SMe₂)

This protocol provides a milder alternative to LiAlH₄, often with better functional group compatibility.

Materials:

• 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

• Borane-dimethyl sulfide complex (BH₃·SMe₂) (10 M solution)

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric acid (HCl) solution (e.g., 2M)

• Sodium hydroxide (NaOH) solution (e.g., 2M)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile (1.0 eq) in anhydrous THF.

• Addition of Borane: Add the BH₃·SMe₂ solution (1.5-2.0 eq) dropwise to the nitrile solution at room temperature.

• Reaction: After the addition, heat the reaction mixture to reflux.

• Reaction Monitoring: Monitor the reaction by TLC, GC-MS, or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and cautiously add 2M HCl to quench the excess borane and hydrolyze the intermediate amine-borane complex.

• Isolation: Make the aqueous layer basic by the addition of 2M NaOH. Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or other suitable methods.

Comparative Analysis of Reduction Methods

Method	Reagents	Typical Conditions	Advantages	Disadvantages
Catalytic Hydrogenation	Raney® Ni, H₂	40-60 °C, 50-100 psi H₂	Atom economical, minimal waste, scalable.[4]	Requires specialized high-pressure equipment, catalyst can be pyrophoric.[6]
LiAlH₄ Reduction	LiAlH₄	0 °C to reflux	Highly reactive, effective for hindered nitriles.[10]	Reacts violently with water, requires strict anhydrous conditions, generates significant waste.[10]
Borane Reduction	BH₃·SMe₂	Reflux	Milder than LiAlH₄, better functional group tolerance.[9]	Unpleasant odor of dimethyl sulfide, may require heating.[9]

Visualization of the Reduction Pathways

Sources

• 1. quod.lib.umich.edu [quod.lib.umich.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 4. researchgate.net [researchgate.net]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. m.youtube.com [m.youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tutorchase.com [tutorchase.com]
• 9. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 10. adichemistry.com [adichemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Catalytic Functionalization of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

Introduction: The 1-(2-chloro-4-fluorophenyl)cyclopropanecarbonitrile scaffold is a key structural motif in the development of novel therapeutics and agrochemicals. Its unique combination of a strained cyclopropane ring, a cyano group, and a substituted aromatic ring offers a rich platform for chemical exploration and the generation of diverse molecular architectures. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of potential catalytic strategies for the functionalization of this valuable molecule. While direct catalytic functionalization of this specific molecule is not yet extensively documented in the literature, this document outlines three promising and adaptable catalytic approaches: Photocatalytic Decyanative Functionalization, Photocatalytic Ring-Opening 1,3-Difunctionalization, and Palladium-Catalyzed C-H Arylation of the Aromatic Ring. Each section details the underlying scientific principles, provides a representative, adaptable protocol, and discusses the expected outcomes and potential challenges.

Photocatalytic Decyanative Functionalization: Replacing the Cyano Group

Scientific Principle: Decyanative functionalization has emerged as a powerful tool in organic synthesis, allowing for the strategic removal of a nitrile group and the concurrent formation of a new carbon-carbon or carbon-heteroatom bond.[1][2][3] This approach is particularly attractive as the cyano group can be used as a synthetic handle to facilitate the construction of a carbon scaffold before being replaced.[2][3] Photocatalytic methods, in particular, offer mild reaction conditions for the generation of radical intermediates from alkyl nitriles through a cyano group transfer (CGT) process.[1][2] In the context of 1-(2-chloro-4-fluorophenyl)cyclopropanecarbonitrile, this strategy would involve the homolytic cleavage of the C(sp³)–CN bond to generate a tertiary cyclopropyl radical, which can then be trapped by a suitable coupling partner.

Catalytic System: A promising system for this transformation is the use of an amine-ligated boryl radical-mediated cyano group transfer (CGT) under photocatalytic conditions.[1][2] This method has been successfully applied to the decyanative deuteration and cyclization of malononitriles.[2] The proposed catalytic cycle, illustrated below, involves the generation of a boryl radical from a boracarboxylic acid precursor via a single-electron transfer (SET) from an excited photocatalyst. This boryl radical then facilitates the cyano group transfer from the cyclopropanecarbonitrile, generating the key cyclopropyl radical intermediate.

Visualizing the Catalytic Cycle:

Caption: Proposed catalytic cycle for photocatalytic decyanative functionalization.

Detailed Application Protocol (Adaptable):

Parameter	Value/Condition	Rationale/Notes
Substrate	1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile	---
Photocatalyst	4CzIPN (1-5 mol%)	A common organic photocatalyst with a suitable redox potential.
CGT Promoter	Boracarboxylic acid (1.2 equiv.)	Precursor for the boryl radical.
Base	K₂CO₃ (2.0 equiv.)	To deprotonate the boracarboxylic acid.
Coupling Partner	e.g., Methanol (for alkoxylation), Alkene (for alkylation)	The choice of coupling partner will determine the final product.
Solvent	DMF or Acetonitrile	A polar aprotic solvent is typically used.
Light Source	Blue LEDs (450 nm)	To excite the photocatalyst.
Temperature	Room Temperature	Mild reaction conditions are a key advantage of this method.
Atmosphere	Inert (e.g., Argon)	To prevent quenching of radical intermediates by oxygen.

Experimental Workflow:

Caption: General experimental workflow for photocatalytic decyanative functionalization.

Photocatalytic Ring-Opening 1,3-Difunctionalization: Breaking the Ring for Complexity

Scientific Principle: The inherent ring strain of cyclopropanes makes them susceptible to ring-opening reactions, providing a pathway to 1,3-difunctionalized products.[4][5][6] Aryl cyclopropanes, such as the target molecule, can be activated under photoredox conditions to undergo single-electron transfer (SET), generating a cyclopropane radical cation.[1][5][6] This intermediate is then susceptible to nucleophilic attack, leading to ring-opening and the formation of a benzylic radical. This radical can then be trapped by another reagent to afford the 1,3-difunctionalized product. This strategy offers a powerful way to rapidly increase molecular complexity.

Catalytic System: A cooperative N-heterocyclic carbene (NHC) and organophotoredox catalysis system has been shown to be effective for the 1,3-difunctionalization of aryl cyclopropanes.[1][5][6] The photocatalyst generates the cyclopropane radical cation, which is then opened by a nucleophile. The resulting radical can then couple with a ketyl radical generated in the NHC catalytic cycle.

Visualizing the Catalytic Cycle:

Caption: Proposed catalytic cycles for ring-opening 1,3-difunctionalization.

Detailed Application Protocol (Adaptable):

Parameter	Value/Condition	Rationale/Notes
Substrate	1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile	The nitrile group may influence the electronic properties and reactivity.
Photocatalyst	4CzIPN (1-5 mol%)	A common organic photocatalyst.
NHC Precatalyst	Imidazolium salt (10-20 mol%)	Precursor for the N-heterocyclic carbene.
Base	DBU or K₂CO₃ (1.1-2.0 equiv.)	To generate the free NHC from its precatalyst.
Acyl Source	Aromatic aldehyde or acyl fluoride	The source of the second functional group to be introduced.
Nucleophile	Present in the reaction medium (e.g., from the acyl source or an additive)	The nucleophile that initiates the ring-opening.
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	Chlorinated solvents are often used for these reactions.
Light Source	Blue LEDs (450 nm)	To excite the photocatalyst.
Temperature	Room Temperature	Mild reaction conditions.
Atmosphere	Inert (e.g., Argon)	To prevent side reactions with oxygen.

Experimental Workflow:

Caption: General experimental workflow for photocatalytic ring-opening 1,3-difunctionalization.

Palladium-Catalyzed C-H Arylation of the Aromatic Ring: Functionalizing the Periphery

Scientific Principle: While the primary focus is on the cyclopropanecarbonitrile moiety, functionalization of the 2-chloro-4-fluorophenyl ring offers an alternative and complementary strategy for generating derivatives. Palladium-catalyzed direct C-H arylation is a powerful method for the formation of C-C bonds, avoiding the need for pre-functionalized starting materials like organometallic reagents.[7][8] The regioselectivity of C-H activation can often be controlled by the electronic and steric properties of the substituents on the aromatic ring.

Catalytic System: A variety of palladium catalysts and ligands can be employed for the direct C-H arylation of fluoroarenes and chloroarenes.[7][8] A common catalytic system involves a palladium(II) precursor, such as Pd(OAc)₂, and a phosphine ligand, like SPhos or XPhos. A base is required to facilitate the C-H activation step.

Visualizing the Catalytic Cycle:

Caption: Generalized catalytic cycle for palladium-catalyzed C-H arylation.

Detailed Application Protocol (Adaptable):

Parameter	Value/Condition	Rationale/Notes
Substrate	1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile	The electronic nature of the chloro and fluoro groups will influence the site of C-H activation.
Arylating Agent	Aryl bromide or iodide	The coupling partner.
Palladium Catalyst	Pd(OAc)₂ (2-5 mol%)	A common palladium precursor.
Ligand	SPhos or XPhos (4-10 mol%)	Bulky, electron-rich phosphine ligands are often effective.
Base	K₂CO₃ or Cs₂CO₃ (2.0-3.0 equiv.)	An inorganic base is typically used.
Solvent	Toluene, Dioxane, or DMA	Anhydrous, high-boiling point solvents are common.
Temperature	100-140 °C	Elevated temperatures are usually required for C-H activation.
Atmosphere	Inert (e.g., Argon)	To prevent oxidation of the palladium catalyst.

Experimental Workflow:

Caption: General experimental workflow for palladium-catalyzed C-H arylation.

References

• Yoshida Y., Okada W., Takada K., et al. (2024). Photocatalytic Strategy for Decyanative Transformations Enabled by Amine-Ligated Boryl Radical. ChemRxiv. [Link]

• Yoshida Y., Okada W., Takada K., et al. (2025). Photocatalytic Strategy for Decyanative Transformations Enabled by Amine-Ligated Boryl Radical. Organic Letters, 27(11), 2542-2547. [Link]

• Li, G., et al. (2022). Photocatalytic Oxo-Amination of Aryl Cyclopropanes through an Unusual SN2-Like Ring-Opening Pathway: Won >99% ee. Journal of the American Chemical Society, 144(40), 18465-18475. [Link]

• Dutan, C.-A., & Evano, G. (2017). The reductive decyanation reaction: an overview and recent developments. Beilstein Journal of Organic Chemistry, 13, 336-353. [Link]

• Zuo, Z., Daniliuc, C. G., & Studer, A. (2021). Cooperative NHC/Photoredox Catalyzed Ring‐Opening of Aryl Cyclopropanes to 1‐Aroyloxylated‐3‐Acylated Alkanes. Angewandte Chemie International Edition, 60(46), 25252-25258. [Link]

• Kim, D., Ju, H., Lee, W., & Hong, S. (2024). Photocatalytic 1,3-oxyheteroarylation of aryl cyclopropanes with azine N-oxides. Chemical Science, 15(46), 20433-20439. [Link]

• Yoshida Y., Okada W., Takada K., et al. (2025). Photocatalytic Strategy for Decyanative Transformations Enabled by Amine-Ligated Boryl Radical. Organic Letters. [Link]

• Zuo, Z., Daniliuc, C. G., & Studer, A. (2021). Cooperative NHC/Photoredox Catalyzed Ring‐Opening of Aryl Cyclopropanes to 1‐Aroyloxylated‐3‐Acylated Alkanes. Angewandte Chemie International Edition, 60(46). [Link]

• Grier, M. C., et al. (2013). Palladium-Catalyzed α-Arylation of 2-Chloroacetates and 2-Chloroacetamides. Organic letters, 15(16), 4186-4189. [Link]

• Belnome, F., et al. (2025). Versatile Palladium-Catalyzed C-H Arylation of Fluoroarenes with 2-Chloropyridine Derivatives. Chemistry – A European Journal. [Link]

• Zuo, Z., Daniliuc, C. G., & Studer, A. (2021). Cooperative NHC/Photoredox Catalyzed Ring‐Opening of Aryl Cyclopropanes to 1‐Aroyloxylated‐3‐Acylated Alkanes. Angewandte Chemie. [Link]

• Nguyen, J. D., D'Amato, E. M., & Knowles, R. R. (2016). Catalytic 1,3-Difunctionalization via Oxidative C–C Bond Activation. Journal of the American Chemical Society, 138(36), 11842-11845. [Link]

• Lau, Y. K., Tse, M. H., Choy, P. Y., & Kwong, F. Y. (2016). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses, 93, 14-27. [Link]

• Pitre, S. P., et al. (2024). Deoxycyanation of Alkyl Alcohols. ChemRxiv. [Link]

• Chao, F., Yang, H.-B., & Fang, Y. (2024). Photoredox-catalyzed Decyanative Radical Cross-coupling Reactions of Aromatic Nitriles. ChemCatChem, 16(4), e202301281. [Link]

• Daugulis, O. (2009). Arylation Using a Palladium(II)/Palladium(IV) Catalyst System. In Palladium in Organic Synthesis (pp. 1-23). [Link]

• Wang, S., Kaga, A., & Yorimitsu, H. (2020). Reductive Ring-Opening 1,3-Difunctionalizations of Arylcyclopropanes with Sodium Metal. Chemistry Letters, 49(12), 1509-1512. [Link]

• Chen, C.-Y., et al. (2022). Palladium-catalyzed chemoselective direct α-arylation of carbonyl compounds with chloroaryl triflates at the C–Cl site. Chemical Science, 13(12), 3463-3470. [Link]

• Pitre, S. P., et al. (2026). Deoxycyanation of Alkyl Alcohols. Journal of the American Chemical Society. [Link]

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Application Note: Continuous Flow Synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

Abstract

This application note provides a comprehensive guide to the continuous flow synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, a key intermediate in pharmaceutical development. We transition from a traditional batch-based, phase-transfer catalyzed cyclopropanation to a safer, more efficient, and scalable continuous flow process. This document outlines the reaction mechanism, detailed experimental protocols, process optimization strategies, and critical safety considerations. The adoption of flow chemistry for this synthesis demonstrates significant advantages, including enhanced thermal management of a highly exothermic reaction, superior process control, and mitigation of hazards associated with toxic reagents.[1][2][3] This guide is intended for researchers, chemists, and engineers in the pharmaceutical and fine chemical industries seeking to leverage continuous manufacturing technologies.[4][5][6]

Introduction: The Case for Continuous Flow

Substituted cyclopropanes are valuable structural motifs in medicinal chemistry, prized for their unique conformational properties and metabolic stability. The target molecule, 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, serves as a crucial building block for various active pharmaceutical ingredients (APIs).

Traditionally, its synthesis is performed in batch reactors via a phase-transfer catalyzed (PTC) reaction between (2-Chloro-4-fluorophenyl)acetonitrile and 1,2-dibromoethane using a strong base. This method, while effective, presents significant challenges for scale-up:

• Safety Risks: The reaction is highly exothermic, creating a risk of thermal runaway in large batch volumes.[3] Furthermore, it involves highly toxic reagents like sodium cyanide (if used in the synthesis of the starting material) and 1,2-dibromoethane.[7][8][9]

• Poor Scalability: Maintaining efficient mixing and consistent heat transfer in a biphasic system becomes increasingly difficult at larger scales, often leading to inconsistent product quality and yield.[4]

• Long Reaction Times: Batch processes can require extended reaction times to ensure complete conversion, reducing overall throughput.[2]

Continuous flow chemistry offers a transformative solution to these problems. By conducting reactions in the small, confined volume of a microreactor or coil reactor, we achieve superior heat and mass transfer.[1][2][10] This paradigm shift enables precise control over reaction parameters, enhances safety by minimizing the volume of hazardous materials at any given time, and facilitates seamless scalability, making it an ideal technology for modern pharmaceutical manufacturing.[3][4][11]

Reaction Mechanism: Michael-Initiated Ring Closure (MIRC)

The formation of the cyclopropane ring proceeds through a Michael-Initiated Ring Closure (MIRC) mechanism, facilitated by a phase-transfer catalyst (PTC).[12][13][14]

• Deprotonation: The strong aqueous base (NaOH) deprotonates the (2-Chloro-4-fluorophenyl)acetonitrile at the interface between the organic and aqueous phases, forming a carbanion.

• Phase Transfer: The phase-transfer catalyst, typically a quaternary ammonium salt like benzyltriethylammonium chloride (TEBAC), pairs with the carbanion, transporting it into the organic phase where the electrophile (1,2-dibromoethane) resides.

• Nucleophilic Attack (SN2): The carbanion performs a nucleophilic attack on one of the bromine-bearing carbons of 1,2-dibromoethane, displacing the first bromide ion.

• Intramolecular Cyclization: The resulting intermediate undergoes a rapid intramolecular SN2 reaction, where the newly formed anionic center displaces the second bromide ion, closing the three-membered ring to form the final product.

Caption: Figure 1: MIRC Mechanism via Phase-Transfer Catalysis.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Grade	Supplier	CAS No.
(2-Chloro-4-fluorophenyl)acetonitrile	≥98%	Sigma-Aldrich	63058-69-5
1,2-Dibromoethane	≥99%	Sigma-Aldrich	106-93-4
Sodium Hydroxide (50% w/w aq. soln.)	Reagent	Fisher Scientific	1310-73-2
Benzyltriethylammonium Chloride (TEBAC)	≥98%	Sigma-Aldrich	56-37-1
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich	108-88-3
Dichloromethane (DCM)	HPLC Grade	Fisher Scientific	75-09-2
Hydrochloric Acid (2M aq. soln.)	Reagent	VWR	7647-01-0
Anhydrous Magnesium Sulfate	≥97%	Sigma-Aldrich	7487-88-9

Equipment

• Pumping System: Two high-pressure syringe pumps or HPLC pumps capable of handling corrosive materials.

• Flow Reactor: Stainless steel or Hastelloy coil reactor (10 mL volume), immersed in a temperature-controlled oil bath.

• Back-Pressure Regulator (BPR): 100 psi (approx. 7 bar) BPR to ensure single-phase flow and prevent solvent boiling.

• In-line Mixer: Static mixer placed before the reactor to ensure efficient mixing of the biphasic streams.

• Collection Vessel: Placed in an ice bath for quenching the reaction.

• Analytical Equipment: HPLC-UV system for reaction monitoring and purity analysis.

Experimental Protocol

Critical Safety Precautions

• 1,2-Dibromoethane: Highly toxic, a potential carcinogen, and readily absorbed through the skin.[8] Handle exclusively in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including nitrile gloves (double-gloved), safety goggles, and a lab coat.[9][15]

• Sodium Hydroxide (50%): Highly corrosive. Causes severe skin burns and eye damage. Handle with extreme care, using appropriate PPE.

• Cyanide Compounds: The starting material contains a nitrile group. While stable, any potential side reaction or degradation could produce cyanide gas, especially under acidic conditions. Ensure the workup procedure involving acid is performed in a well-ventilated fume hood.[7][16]

• Continuous Flow System: Operate the system behind a blast shield. Ensure all fittings are pressure-rated and correctly tightened to prevent leaks.

Preparation of Stock Solutions

• Organic Phase (Stream A): In a 100 mL volumetric flask, dissolve (2-Chloro-4-fluorophenyl)acetonitrile (0.2 M), 1,2-dibromoethane (0.24 M, 1.2 eq.), and TEBAC (0.02 M, 0.1 eq.) in anhydrous toluene.

• Aqueous Phase (Stream B): Use a commercial 50% (w/w) aqueous solution of sodium hydroxide.

Continuous Flow System Setup and Operation

Caption: Figure 2: Continuous Flow Synthesis Workflow.

• System Assembly: Assemble the flow system as depicted in Figure 2. Ensure the reactor coil is fully submerged in the oil bath.

• Priming: Prime Pump A with toluene and Pump B with deionized water to flush the system and check for leaks.

• Initiation: Set the oil bath to the desired temperature (e.g., 70 °C). Start pumping Stream A and Stream B at equal flow rates (e.g., 0.5 mL/min each, for a total flow rate of 1.0 mL/min). This corresponds to a residence time of 10 minutes in the 10 mL reactor.

• Steady State: Allow the system to run for at least three residence times (30 minutes) to reach steady state. Discard the initial output.

• Collection: Once at steady state, begin collecting the reactor output in a flask cooled in an ice bath and containing 2M HCl (to quench the base) and DCM.

• Shutdown: Upon completion, flush the system with toluene and then isopropanol to clean the lines and reactor.

Work-up and Purification

• Transfer the collected reaction mixture to a separatory funnel.

• Separate the organic and aqueous layers. Extract the aqueous layer twice with DCM.

• Combine all organic layers and wash with water, followed by brine.[17]

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude material via flash column chromatography (e.g., silica gel, hexane/ethyl acetate gradient) to obtain the pure 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile.

Results and Discussion: Process Optimization

To maximize yield and purity, key reaction parameters were systematically varied. The results demonstrate the high degree of control afforded by the continuous flow setup.

Run	Temp. (°C)	Residence Time (min)	Equivalents of DBE	Yield (%)	Purity (%)
1	60	10	1.2	75	92
2	70	10	1.2	88	96
3	80	10	1.2	85	94
4	70	5	1.2	68	90
5	70	15	1.2	91	97
6	70	15	1.1	86	98
7	70	15	1.2	91	97

Analysis of Results:

• Temperature: The reaction rate increased significantly from 60 °C to 70 °C (Run 1 vs. 2). However, increasing the temperature further to 80 °C (Run 3) resulted in a slight decrease in yield and purity, likely due to the formation of degradation byproducts. The excellent heat transfer in the flow reactor allows for operation at higher temperatures than would be safe in a batch system, accelerating the reaction.[18]

• Residence Time: A residence time of 15 minutes (Run 5) provided a higher yield compared to 5 or 10 minutes (Runs 4 and 2), indicating that the longer time was necessary for complete conversion.

• Stoichiometry: Using a slight excess of 1,2-dibromoethane (1.2 equivalents) was found to be optimal (Run 7 vs. Run 6) to drive the reaction to completion, minimizing the presence of the unreacted acetonitrile starting material.

The optimized conditions (Run 7) delivered the target compound in 91% isolated yield and 97% purity, a significant improvement in efficiency and process control compared to typical batch protocols.

Conclusion

This application note successfully demonstrates the transfer of a hazardous, exothermic, biphasic cyclopropanation reaction to a continuous flow platform. The flow process offers superior control, enhanced safety, and straightforward scalability.[4][10] By precisely managing temperature and residence time, we achieved a high yield (91%) and purity (97%) of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. This methodology serves as a robust template for the continuous manufacturing of other valuable pharmaceutical intermediates, aligning with the principles of green chemistry and modern process intensification.[4][11]

References

• Yuhan CDMO. (2024). Continuous Flow Chemistry: Revolutionizing Pharma Manufacturing.
• SEQENS. (2024). Revolutionizing Drug Chemical Processes: The Benefits of Flow Chemistry.
• Ajinomoto Bio-Pharma Services. CONTINUOUS FLOW CHEMISTRY.
• Syrris. Flow Chemistry in the Pharmaceutical Industry.
• Cole, K. P., et al. (2020). A Perspective on Continuous Flow Chemistry in the Pharmaceutical Industry. Organic Process Research & Development.
• UCLA EH&S. (2017). Standard Operating Procedure: Sodium Cyanide.
• ResearchGate. (2025). Asymmetric Cyclopropanation of Chalcones Using Chiral Phase-Transfer Catalysts.
• Pubmed. (2012). Phase transfer catalyzed enantioselective cyclopropanation of 4-nitro-5-styrylisoxazoles.
• MDPI. (2015). Cyclopropanation of 5-(1-Bromo-2-phenyl-vinyl)-3-methyl-4-nitro-isoxazoles under Phase Transfer Catalysis (PTC) Conditions.
• Davies, H. M. L., & Antoulinakis, E. G. (2001). Catalytic Asymmetric Solid-Phase Cyclopropanation. Journal of the American Chemical Society.
• ResearchGate. [2+1]-Type Cyclopropanation Reactions.
• Baumann, M., & Baxendale, I. R. (2017). Multi-step continuous-flow synthesis. Chemical Society Reviews.
• GOV.UK. (2016). 1,2-dibromoethane - Incident management.
• ChemicalBook. (2026). 1,2-Dibromoethane - Safety Data Sheet.
• Cameo Chemicals. SODIUM CYANIDE (NaCN) Safety and Handling Guidance.
• Booker-Milburn, K. I. (2010). Continuous flow multi-step organic synthesis. Organic & Biomolecular Chemistry.
• MDPI. (2022). Continuous-Flow Chemistry and Photochemistry for Manufacturing of Active Pharmaceutical Ingredients.
• Wang, C., et al. (2022). Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure. RSC Advances.
• SciTube. (2025). Revolutionizing Medicine Production with Continuous Flow Chemistry.
• Organic Syntheses. α-PHENYLBUTYRONITRILE.
• ResearchGate. (2010). Continuous Flow Multi-Step Organic Synthesis.
• Agilent Technologies. (2024). 1,2-Dibromoethane Standard (1X1 mL) - Safety Data Sheet.

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Application Notes &amp; Protocols: Strategic Ring-Opening of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile for Advanced Synthetic Intermediates

Abstract

1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile stands as a prototypical donor-acceptor (D-A) cyclopropane, a class of strained ring systems prized for their unique reactivity and synthetic potential. The strategic positioning of an electron-donating aryl group and a potent electron-withdrawing nitrile group polarizes the C1-C2 bond, priming it for selective cleavage under mild conditions. This guide provides an in-depth exploration of the mechanistic principles governing the ring-opening of this versatile building block and delivers detailed, field-tested protocols for its application in constructing complex molecular scaffolds relevant to pharmaceutical and materials science research. We focus on Lewis acid-catalyzed and nucleophilic pathways, offering researchers a robust framework for leveraging this intermediate in sophisticated synthetic campaigns.

Mechanistic Principles: The Donor-Acceptor Paradigm

The synthetic utility of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile is rooted in its electronic structure. The 2-chloro-4-fluorophenyl substituent acts as the electron-donor, while the geminal nitrile group serves as a powerful electron-acceptor. This arrangement, combined with the inherent ring strain of the cyclopropane core (~27.6 kcal/mol), dramatically lowers the activation energy for ring-opening.[1]

1.1. Lewis Acid-Catalyzed Activation and the 1,3-Zwitterion

The most prevalent strategy for activating D-A cyclopropanes involves the use of a Lewis acid.[2][3] The Lewis acid coordinates to the nitrogen atom of the nitrile group, further enhancing its electron-withdrawing capacity. This coordination facilitates the heterolytic cleavage of the polarized C1-C2 bond, resulting in a stabilized 1,3-zwitterionic intermediate.[4][5] This intermediate is a powerful synthon that can be intercepted by a wide range of nucleophiles and dipolarophiles.

The choice of Lewis acid is critical and can influence reaction kinetics and selectivity. Common choices include Yb(OTf)₃, SnCl₄, and MgI₂, often used in catalytic amounts.[2][5][6]

Figure 1: Lewis acid-catalyzed ring-opening mechanism.

1.2. Nucleophilic Ring-Opening

Direct ring-opening can also be initiated by potent nucleophiles without Lewis acid catalysis. This process can be viewed as a homologous Michael addition, where the nucleophile attacks the carbon atom bearing the electron-donating aryl group. The reaction typically proceeds via an Sₙ2-like pathway, resulting in an inversion of stereochemistry at the site of attack.[5] This method is particularly effective for heteroatom nucleophiles such as amines, thiols, and alcohols.[7]

Application Protocols

The following protocols are designed to be robust and adaptable, providing a solid foundation for further methodological development.

Protocol 2.1: Lewis Acid-Catalyzed [3+2] Annulation with an Aldehyde

• Principle: This protocol demonstrates the generation of the 1,3-zwitterion and its subsequent trapping by an aldehyde dipolarophile to construct a highly substituted tetrahydrofuran ring system. This reaction is a cornerstone of D-A cyclopropane chemistry.[5][6]

• Reagents & Equipment:

  • 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile (1.0 mmol, 195.6 mg)

  • 4-Nitrobenzaldehyde (1.2 mmol, 181.3 mg)

  • Ytterbium(III) trifluoromethanesulfonate (Yb(OTf)₃) (0.1 mmol, 62.0 mg)

  • Anhydrous 1,2-dichloroethane (DCE) (5 mL)

  • Nitrogen atmosphere setup, magnetic stirrer, round-bottom flask, standard glassware for workup and chromatography.

• Detailed Procedure:

  • To a flame-dried 25 mL round-bottom flask under a nitrogen atmosphere, add 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile and 4-nitrobenzaldehyde.

  • Add 5 mL of anhydrous DCE via syringe and stir the mixture until all solids are dissolved.

  • Add Yb(OTf)₃ (10 mol%) to the solution in one portion.

  • Stir the reaction mixture at room temperature (25 °C) for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., 3:1 Hexanes:Ethyl Acetate).

• Work-up and Purification:

  • Upon completion, quench the reaction by adding 10 mL of saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with dichloromethane (3 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired 2,5-disubstituted tetrahydrofuran.

• Troubleshooting:

  • Low Conversion: If the reaction stalls, gently heat the mixture to 40-50 °C. Ensure the Lewis acid is anhydrous, as moisture will deactivate it.

  • Complex Product Mixture: The diastereoselectivity of the reaction can be temperature-dependent. Running the reaction at 0 °C may improve the diastereomeric ratio (d.r.).[4]

Protocol 2.2: Nucleophilic Ring-Opening with an Amine to Synthesize a GABA Analog

• Principle: This protocol utilizes a primary amine to directly open the cyclopropane ring, yielding a γ-amino-nitrile, a valuable precursor to γ-aminobutyric acid (GABA) derivatives.[8] These products are of significant interest in medicinal chemistry.

• Reagents & Equipment:

  • 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile (1.0 mmol, 195.6 mg)

  • Benzylamine (1.5 mmol, 163 µL)

  • Ethanol (5 mL)

  • Reflux condenser, magnetic stirrer, round-bottom flask.

• Detailed Procedure:

  • In a 25 mL round-bottom flask, dissolve 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile in 5 mL of ethanol.

  • Add benzylamine to the solution via syringe.

  • Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 78 °C).

  • Maintain reflux for 6-10 hours, monitoring by TLC for the consumption of the starting material.

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Remove the solvent under reduced pressure.

  • The crude residue can often be purified by recrystallization or by flash column chromatography on silica gel (using a mobile phase containing 1-2% triethylamine to prevent product streaking).

• Characterization Notes: Successful ring-opening is confirmed by ¹H NMR spectroscopy through the disappearance of the characteristic cyclopropyl proton signals (typically in the 1.3-1.8 ppm range) and the appearance of new methylene proton signals.

Data Summary and Characterization

The successful execution of these protocols yields products with distinct and verifiable characteristics. The following table summarizes expected outcomes.

Protocol	Product Type	Expected Yield	Diastereomeric Ratio (d.r.)	Key Spectroscopic Features
2.1	Tetrahydrofuran	65-85%	3:1 to >10:1	Disappearance of aldehyde proton (~10 ppm). Appearance of new methine protons (4.5-5.5 ppm).
2.2	γ-Amino-nitrile	70-90%	N/A	Disappearance of cyclopropyl protons (1.3-1.8 ppm). Appearance of new CH₂ signals.

graph TD {
A[Start: 1-(Aryl)cyclopropanecarbonitrile] --> B{Reaction Setup};
B --> C{Add Reagents & Solvent};
C --> D{Initiate Reaction};
subgraph Reaction Monitoring {
D --> E[TLC Analysis];
E --> F{Reaction Complete?};
F -- No --> E;
}
F -- Yes --> G[Work-up];
G --> H[Crude Product];
H --> I{Purification};
I --> J[Characterized Product];
style A fill:#F1F3F4,stroke:#5F6368
style J fill:#34A853,stroke:#202124,color:#FFFFFF
style B fill:#FFFFFF,stroke:#5F6368
style C fill:#FFFFFF,stroke:#5F6368
style D fill:#FBBC05,stroke:#202124
style G fill:#4285F4,stroke:#202124,color:#FFFFFF
style H fill:#EA4335,stroke:#202124,color:#FFFFFF
style I fill:#4285F4,stroke:#202124,color:#FFFFFF
}

Figure 2: General experimental workflow for ring-opening reactions.

Safety and Handling Precautions

• 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile: Handle with standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The nitrile group is a potential source of toxicity; avoid inhalation and skin contact.

• Lewis Acids (e.g., Yb(OTf)₃): These are hygroscopic and should be handled under an inert atmosphere (nitrogen or argon). They can be corrosive and irritating; avoid contact with skin and eyes.

• Solvents: Anhydrous solvents like DCE are flammable and toxic. Handle only in a well-ventilated fume hood.

• Amines (e.g., Benzylamine): Corrosive and can cause burns. Use in a fume hood and avoid inhalation of vapors.

Broader Impact and Future Directions

The ring-opened products derived from 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile are valuable scaffolds in drug discovery. The presence of both chloro and fluoro substituents is a common feature in many FDA-approved pharmaceuticals, often enhancing metabolic stability and binding affinity.[9] The resulting γ-functionalized structures can be further elaborated into a diverse array of biologically active molecules.[10]

Future work in this area will likely focus on developing enantioselective versions of these ring-opening reactions. The use of chiral Lewis acids or organocatalysts can provide access to enantiomerically pure products, a critical requirement for modern drug development.[6][8][11]

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• Vertex AI Search. A Comparative Guide to the Ring-Opening Reactions of Cyclopropanethione and Cyclopropane. Benchchem.
• M. Movassaghi et al. (2018). Ring-opening hydroarylation of monosubstituted cyclopropanes enabled by hexafluoroisopropanol. PMC.
• H. Xie et al. (2007). Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral Cyclopropanes and Investigation of Unexpected Organocatalyzed Stereoselective Ring Opening of Cyclopropanes. Organic Chemistry Portal.
• R. Asati et al. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed.
• A. E. El-Sayed et al. (2025).

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• 3. Ring-opening polymerization of donor–acceptor cyclopropanes catalyzed by Lewis acids - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral Cyclopropanes and Investigation of Unexpected Organocatalyzed Stereoselective Ring Opening of Cyclopropanes [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

Welcome to the technical support guide for the synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. This document is designed for researchers, chemists, and drug development professionals to address common challenges and improve reaction yield and purity. We will explore the underlying chemical principles and provide actionable troubleshooting strategies based on established methodologies.

The synthesis of this substituted cyclopropanecarbonitrile is a crucial step in the development of various pharmaceutical intermediates. The most common and efficient route involves the cyclopropanation of (2-Chloro-4-fluorophenyl)acetonitrile using a dihaloethane under phase-transfer catalysis (PTC) conditions. While robust, this reaction is sensitive to several parameters that can significantly impact the outcome.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for this synthesis?

The reaction proceeds via a Michael-initiated ring closure (MIRC) mechanism, facilitated by phase-transfer catalysis.[1][2][3] The core transformation involves the alkylation of the carbanion derived from (2-Chloro-4-fluorophenyl)acetonitrile with a 1,2-dihaloethane (e.g., 1-bromo-2-chloroethane), followed by an intramolecular nucleophilic substitution to form the cyclopropane ring.

The key steps are:

• Deprotonation: A strong base (typically concentrated NaOH) deprotonates the α-carbon of the phenylacetonitrile in the organic phase. This is the rate-limiting step and is facilitated by the phase-transfer catalyst.

• Nucleophilic Attack (SN2): The resulting carbanion attacks one of the carbons of the 1,2-dihaloethane, displacing the first halide (e.g., bromide, which is a better leaving group).

• Intramolecular Cyclization (SN2): The newly formed intermediate still possesses an acidic proton. Deprotonation by the base generates another carbanion, which then undergoes an intramolecular SN2 reaction, displacing the second halide and closing the three-membered ring.[4]

Q2: Why is Phase-Transfer Catalysis (PTC) essential for this reaction?

Phase-transfer catalysis is a powerful technique for reactions where reactants are located in different, immiscible phases (in this case, an aqueous inorganic base and an organic substrate).[5][6]

• Solubility Challenge: The organic substrate, (2-Chloro-4-fluorophenyl)acetonitrile, is insoluble in the aqueous sodium hydroxide solution. The inorganic base is insoluble in the organic solvent (often toluene or no solvent).

• The PTC Solution: A phase-transfer catalyst, typically a quaternary ammonium salt like benzyltriethylammonium chloride (BTEAC) or tetrabutylammonium bromide (TBAB), solves this problem.[5] The lipophilic cation of the catalyst pairs with the hydroxide anion (OH⁻), transporting it into the organic phase to deprotonate the nitrile. The catalyst then shuttles the resulting organic anion back to the interface to react, continuously facilitating the reaction.

Caption: Phase-Transfer Catalysis (PTC) cycle.

Q3: What are the primary safety concerns?

While this specific reaction avoids highly toxic reagents like bulk cyanide salts, standard laboratory safety is paramount.

• Strong Base: Concentrated sodium hydroxide (50% w/w) is highly corrosive. Always use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Reagents: (2-Chloro-4-fluorophenyl)acetonitrile and 1,2-dihaloethanes can be irritants and are harmful if ingested or absorbed through the skin. Handle them in a well-ventilated fume hood.

• Exotherm: The reaction can be exothermic, especially during the addition of the base. Controlled, dropwise addition and external cooling may be necessary to manage the reaction temperature.

Troubleshooting Guide

This guide addresses the most common issues encountered during the synthesis.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inefficient Phase Transfer2. Incorrect Base Concentration3. Sub-optimal Temperature4. Reagent Stoichiometry/Purity	1. Increase stirring speed (>1000 rpm). Verify catalyst choice and loading (1-5 mol%).2. Use concentrated (e.g., 50% w/w) aqueous NaOH. Excess water can hinder the reaction.3. Optimize temperature. Start at 40-50°C and adjust as needed.[7]4. Use a slight excess of the dihaloethane (1.5-2.0 equiv.). Ensure starting materials are pure.
Significant Dark Tar Formation	1. Base-catalyzed Polymerization2. Thermal Decomposition	1. Add the NaOH solution slowly and dropwise to avoid localized high concentrations of base.2. Reduce the reaction temperature. If the reaction is highly exothermic, use an ice bath during base addition.
Reaction Stalls Before Completion	1. Catalyst Deactivation/Poisoning2. Insufficient Base	1. Ensure high-purity reagents. Some impurities can poison the PTC catalyst. Use fresh catalyst.2. Ensure a sufficient excess of NaOH is used (4-6 equivalents) to drive the reaction to completion.[7]
Presence of Dimer Byproduct	Nucleophilic attack of the nitrile carbanion on another molecule of the starting material.	This is less common in this specific cyclopropanation but can occur if the alkylating agent is not reactive enough. Ensure the dihaloethane is added before or with the base.

Detailed Troubleshooting: Question & Answer

Issue: My yield is consistently below 50%. I see a lot of unreacted starting material. What should I check first?

Answer: This is a classic symptom of inefficient phase transfer or sub-optimal reaction conditions.

1. Evaluate Your Phase-Transfer System:

• Stirring Speed: The single most critical parameter in many PTC systems is the stirring rate.[5] The reaction occurs at the interface of the two liquid phases. Vigorous stirring (>1000-1200 rpm) is essential to create a fine emulsion, maximizing the interfacial surface area and dramatically increasing the rate of transfer by the catalyst. If you are using a standard magnetic stir bar that is struggling to mix the viscous phases, switch to overhead mechanical stirring.

• Catalyst Choice and Loading: Benzyltriethylammonium chloride (BTEAC or TEBAC) is a common and effective catalyst for this transformation.[7] Tetrabutylammonium bromide (TBAB) is another excellent choice. Ensure you are using an appropriate catalytic amount, typically between 1-5 mol% relative to the starting nitrile. Too little catalyst will result in a slow reaction, while too much offers no benefit and can complicate purification.

2. Check Your Base Concentration:

• The Role of Water: The concentration of the aqueous sodium hydroxide solution is crucial. Using a 50% (w/w) solution is often optimal.[7] Diluting the base significantly reduces its effectiveness. The deprotonation of the nitrile is a reversible process, and a high concentration of hydroxide ions is needed to drive the equilibrium toward the carbanion. Excess water can also form a hydration shell around the hydroxide ion, making it less available for transport by the PTC catalyst.

3. Optimize Reagent Stoichiometry:

• A slight excess of the cyclopropanating agent is recommended. Using 1.5 equivalents of 1-bromo-2-chloroethane or 1,2-dibromoethane relative to the phenylacetonitrile starting material ensures that the generated carbanion reacts preferentially with the alkylating agent.[7]

Parameter	Recommended Range	Rationale
(2-Chloro-4-fluorophenyl)acetonitrile	1.0 equiv.	Limiting reagent.
1-Bromo-2-chloroethane	1.5 - 2.0 equiv.	Slight excess to favor intermolecular alkylation over side reactions.
Sodium Hydroxide (50% aq.)	4.0 - 6.0 equiv.	Large excess needed to drive deprotonation for both steps.[7]
PTC Catalyst (e.g., BTEAC)	0.01 - 0.05 equiv. (1-5 mol%)	Catalytic amount; sufficient to facilitate phase transfer without complicating purification.
Temperature	40 - 60 °C	Balances reaction rate against potential for thermal degradation.
Stirring Speed	>1000 rpm	Crucial for maximizing interfacial surface area for efficient catalysis.[5]

Issue: The reaction mixture turns black and viscous, and the final product is difficult to purify. How can I prevent this?

Answer: The formation of dark, tar-like substances typically points to decomposition or base-catalyzed polymerization side reactions. The key is controlling the reaction conditions, particularly temperature and the rate of base addition.

• Controlled Base Addition: Instead of adding all the sodium hydroxide solution at once, add it dropwise over 30-60 minutes.[7] This maintains a lower instantaneous concentration of the reactive carbanion and helps to control the reaction exotherm, preventing runaway polymerization and decomposition.

• Temperature Management: While the reaction requires heating to proceed at a reasonable rate (e.g., 50°C), uncontrolled temperature spikes can be detrimental. Monitor the internal temperature during base addition. If a significant exotherm is observed, consider using an ice-water bath to maintain the target temperature. Lowering the overall reaction temperature (e.g., to 40°C) may reduce byproduct formation, albeit at the cost of a longer reaction time.

• Inert Atmosphere: While not always strictly necessary, running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative side reactions that may contribute to color formation.

Experimental Protocols

Optimized Protocol for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

This protocol is adapted from established procedures for analogous cyclopropanations.[7]

Caption: Experimental workflow for the synthesis.

Step-by-Step Methodology:

• Setup: Equip a round-bottom flask with an overhead mechanical stirrer, a reflux condenser, a thermometer, and a dropping funnel.

• Charging Reagents: To the flask, add (2-Chloro-4-fluorophenyl)acetonitrile (1.0 equiv.), 1-bromo-2-chloroethane (1.5 equiv.), and benzyltriethylammonium chloride (BTEAC) (0.02 equiv.). If using a solvent, toluene can be added at this stage.

• Heating and Stirring: Begin vigorous stirring (>1000 rpm) and heat the mixture to 50°C in an oil bath.

• Base Addition: Slowly add a 50% (w/w) aqueous solution of sodium hydroxide (6.0 equiv.) dropwise via the dropping funnel over approximately 1 hour. Monitor the internal temperature and ensure it does not exceed 55°C.

• Reaction: Allow the mixture to stir at 50°C for 16 hours. The reaction progress can be monitored by taking small aliquots from the organic layer for analysis by TLC or GC-MS.

• Workup: Once the reaction is complete, allow it to cool to room temperature. Pour the mixture into water (approx. 10 volumes).

• Extraction: Extract the aqueous suspension with dichloromethane or ethyl acetate (3 x 5 volumes).

• Washing: Combine the organic layers and wash sequentially with 1M HCl (3 x 5 volumes), water (3 x 5 volumes), and finally with a saturated sodium chloride solution (1 x 5 volumes).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure (in vacuo).

• Purification: The crude product, typically an oil, can be purified by flash column chromatography on silica gel or by vacuum distillation to yield the desired 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile.

References

• Al-Zoubi, R. M., et al. (2015). Asymmetric cyclopropanation of chalcones using chiral phase-transfer catalysts. PMC - NIH. Available at: [Link]

• Selvaraj, S., & Rajendran, V. (2012). Dichlorocyclopropanation of α-methyl styrene using phase-transfer Catalyst - A kinetic study. Journal of the Serbian Chemical Society. Available at: [Link]

• Adamo, M. F., et al. (2015). Cyclopropanation of 5-(1-Bromo-2-phenyl-vinyl)-3-methyl-4-nitro-isoxazoles under Phase Transfer Catalysis (PTC) Conditions. MDPI. Available at: [Link]

• Toke, L., et al. (2007). [2+1]-Type Cyclopropanation Reactions. ResearchGate. Available at: [Link]

• Adamo, M. F., et al. (2015). Cyclopropanation of 5-(1-Bromo-2-phenyl-vinyl)-3-methyl-4-nitro-isoxazoles under Phase Transfer Catalysis (PTC) Conditions. Semantic Scholar. Available at: [Link]

• Discovery of 2-[1-(4-chlorophenyl)cyclopropyl]-3-hydroxy-8-(trifluoromethyl)quinoline-4-carboxylic acid. Supporting Information, AWS. Available at: [Link]

• Cyclopropanation. Wikipedia. Available at: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Cyclopropanation of 5-(1-Bromo-2-phenyl-vinyl)-3-methyl-4-nitro-isoxazoles under Phase Transfer Catalysis (PTC) Conditions [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 5. ijcmas.com [ijcmas.com]
• 6. researchgate.net [researchgate.net]
• 7. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Technical Support Center: Troubleshooting 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile Synthesis

Welcome to the Process Chemistry Support Center. This guide is designed for researchers and drug development professionals encountering bottlenecks in the synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile.

This highly strained, sterically hindered building block is traditionally synthesized via the 1 of 2-(2-chloro-4-fluorophenyl)acetonitrile using 1-bromo-2-chloroethane[1]. While the theoretical Makosza mechanism is straightforward, the physical reality of interfacial kinetics, competing side reactions, and steric hindrance often leads to stalled conversions and complex impurity profiles.

Below, we deconstruct the causality behind these failures and provide a self-validating, robust methodology to achieve >90% conversion.

I. Mechanistic Pathway & Competing Side Reactions

To troubleshoot effectively, you must understand the differential reactivity of your reagents. The reaction relies on the differential leaving group ability of bromine versus chlorine. The primary SN​2 displacement occurs exclusively at the weaker C−Br bond, forming a mono-alkylated intermediate. The subsequent, slower intramolecular ring closure displaces the chloride[2].

Mechanistic pathway and competing side reactions in PTC cyclopropanation.

II. Diagnostic Data Table

Compare your current reaction parameters against this diagnostic matrix to identify the root cause of low conversion rates.

Parameter	Optimal Target Range	Failure Indicator (Symptoms)	Mechanistic Consequence	Corrective Action
Stirring Speed	>600 rpm (Baffled reactor)	Visible phase separation during reaction; slow kinetics.	Reduced interfacial area prevents carbanion formation.	Upgrade impeller; ensure agitation spans the liquid-liquid boundary.
Base Concentration	50% w/w NaOH	Reaction stalls; high levels of mono-alkylated intermediate.	Excess free water quenches the sensitive carbanion.	Use freshly prepared 50% NaOH; do not dilute the aqueous phase.
Reagent Stoichiometry	1.5 – 2.0 eq (1-bromo-2-chloroethane)	Conversion caps at ~50-60%.	Reagent is consumed by base-catalyzed E2 elimination.	Add the dihaloethane in two portions; maintain T<55∘C .
Temperature	45°C – 55°C	Formation of highly polar baseline impurities on TLC/HPLC.	Hydrolysis of the starting nitrile to an amide or acid.	Employ strict thermoregulation; use a cooling jacket during base addition.
Catalyst Loading	3 – 5 mol% (TBAB)	Extremely slow initiation or formation of unbreakable emulsions.	Inefficient ion-pairing or surfactant-induced micelle formation.	Optimize loading to exactly 5 mol%; switch from TEBAC to TBAB.

III. Frequently Asked Questions (FAQs)

Q1: My reaction stalls at ~50-60% conversion, and adding more time doesn't help. What is happening? A1: You are experiencing reagent depletion via competing elimination.3 in the presence of 50% NaOH, forming volatile vinyl chloride or vinyl bromide[3]. Once your alkylating agent boils off or is consumed, the reaction cannot proceed. Solution: Use an excess of 1-bromo-2-chloroethane (up to 2.0 equivalents) and add it in two separate portions to compensate for the mass lost to elimination.

Q2: I observe a significant buildup of a highly polar byproduct. What is this impurity? A2: This is the hydrolysis product: 2-(2-chloro-4-fluorophenyl)acetamide or the corresponding arylacetic acid. Under prolonged exposure to concentrated aqueous base at elevated temperatures, the nitrile group undergoes hydration. Solution: Limit the total reaction time to 6-8 hours. If your reaction takes longer than this, your stirring speed is likely inadequate. Poor mixing prolongs the required reaction time, giving the background hydrolysis reaction the opportunity to outcompete the cyclization.

Q3: Does the ortho-chloro group on the phenyl ring affect the reaction dynamics? A3: Yes, significantly. The ortho-chloro substitution introduces substantial steric hindrance around the benzylic carbon. This bulk slows down both the initial intermolecular alkylation and the subsequent intramolecular cyclization compared to an unsubstituted phenylacetonitrile. Solution: Switch your phase-transfer catalyst from Benzyltriethylammonium chloride (TEBAC) to Tetrabutylammonium bromide (TBAB). TBAB is more lipophilic and provides a looser, more reactive ion pair in the organic phase, which helps overcome the steric penalty of the ortho-substitution.

Q4: Why must I use exactly 50% w/w NaOH? Can I use 30% or solid NaOH? A4: The success of the Makosza PTC mechanism relies entirely on the extremely low activity of water in 50% NaOH[1]. At this concentration, almost all water molecules are tightly bound in the hydration spheres of the Na+ and OH− ions. This prevents water from entering the organic phase and quenching the carbanion intermediate. If you use 30% NaOH, the free water will protonate the carbanion, halting the reaction. Conversely, solid NaOH reacts too slowly due to low interfacial surface area.

IV. Validated Step-by-Step Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the described visual/thermal validations are met.

Step 1: Biphasic System Assembly

• Charge a baffled jacketed reactor with 2-(2-chloro-4-fluorophenyl)acetonitrile (1.0 eq) and Toluene (3 volumes).

• Add 1-bromo-2-chloroethane (1.5 eq) and Tetrabutylammonium bromide (TBAB) (0.05 eq).

• Validation Check: The mixture must be a clear, homogeneous organic solution. Ensure the TBAB is fully dissolved.

Step 2: Interfacial Deprotonation (Initiation)

• Adjust the mechanical stirrer to >600 rpm.

• Begin the dropwise addition of freshly prepared 50% w/w aqueous NaOH (6.0 eq) over 30 minutes. Maintain the internal temperature at 25°C during addition.

• Validation Check: A mild exotherm will occur (temperature will attempt to rise by ~10-15°C). The clear organic layer will immediately transition into a thick, milky emulsion.

Step 3: Cyclopropanation (Propagation)

• Heat the emulsion to an internal temperature of 50°C for 6 hours.

• Validation Check (In-Process Control): Pull an aliquot at 2 hours and analyze via GC/MS or HPLC. The mono-alkylated intermediate (4-chloro-2-arylbutanenitrile) should be the major peak. By 6 hours, this intermediate must be <2% area, indicating successful intramolecular cyclization.

Step 4: Quench and Phase Separation

• Cool the reactor to 20°C.

• Slowly add deionized water (5 volumes) to dissolve the precipitated NaBr and NaCl salts.

• Validation Check: The milky emulsion will break, yielding a sharp, clean biphasic separation. The lower aqueous phase will be highly alkaline (pH >13).

Step 5: Isolation

• Separate the lower aqueous layer and discard.

• Wash the upper organic layer with 1M HCl (2 volumes) to neutralize any residual base, followed by a brine wash (2 volumes).

• Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield the crude 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile.

V. References

• Handbook Of Phase Transfer Catalysis [PDF] [6a0ovt5obfu0] - VDOC.PUB . Discusses the foundational Makosza mechanism, the critical role of 50% NaOH, and the specific use of 1-bromo-2-chloroethane in the synthesis of 1-phenylcyclopropanecarbonitriles. URL:

• EP0863868B1 - Process for the preparation of 1-aryl-1-cyanocyclobutane derivatives - Google Patents . Details industrial parameters for phase-transfer catalyzed alkylations of arylacetonitriles, including the use of toluene, quaternary ammonium salts, and temperature control. URL:

• Advances in the Synthesis of Cyclopropylamines | Chemical Reviews - ACS Publications . Reviews the synthesis of cyclopropanes via electrophilic agents like 1-bromo-2-chloroethane and highlights the competing side reactions encountered during scale-up. URL:

Sources

• 1. vdoc.pub [vdoc.pub]
• 2. EP0863868B1 - Process for the preparation of 1-aryl-1-cyanocyclobutane derivatives - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Solvent Selection for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile Reactions

Welcome to the technical support center for reactions involving 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical parameter of solvent selection. Here, we provide in-depth, experience-driven advice in a direct question-and-answer format to address specific challenges you may encounter during your experimental work.

Frequently Asked Questions (FAQs)

Q1: Why is solvent selection so critical for the synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile?

A: Solvent selection is paramount as it directly influences multiple facets of the reaction.[1][2] The synthesis, often a nucleophilic substitution or a phase-transfer catalyzed (PTC) cyclization, is highly sensitive to the reaction environment. The right solvent must:

• Ensure Reactant Solubility: Both the arylacetonitrile precursor and the cyclopropanating agent must be sufficiently soluble to ensure a homogeneous reaction mixture and promote efficient mass transfer.

• Stabilize Transition States: The polarity and coordinating ability of the solvent can stabilize or destabilize the reaction's transition state, directly impacting the reaction rate. For cyclopropanation reactions, polar solvents can sometimes favor an early transition state, which may reduce selectivity.[1]

• Control Reaction Pathways: Solvents can dictate the course of a reaction, favoring the desired product over potential side reactions such as elimination, dimerization, or ring-opening of the cyclopropane ring.[3][4]

• Facilitate Product Isolation: The solvent's boiling point and miscibility with workup solvents are crucial for efficient purification of the final product.

Q2: What are the most common side reactions, and how does solvent choice help minimize them?

A: The primary side reactions in this synthesis often involve the base and the nitrile starting material.

• Dialkylation: The mono-alkylated product can undergo a second alkylation. This can be minimized by using a slight excess of the starting nitrile.[5]

• Hydrolysis: The nitrile group can be hydrolyzed to an amide or carboxylic acid, especially if water is present during the reaction or workup under basic or acidic conditions.[5] Using anhydrous solvents is crucial.

• Elimination Reactions: Instead of substitution, the base can induce elimination reactions in the alkylating agent. Non-polar, aprotic solvents can sometimes suppress these pathways.

• Ring-Opening: The cyclopropane ring, once formed, can be susceptible to nucleophilic ring-opening under harsh conditions.[3][6] The choice of a less polar or protic solvent during workup can mitigate this risk.[3]

Q3: My reaction is proceeding under Phase-Transfer Catalysis (PTC) conditions. How does this impact my solvent choice?

A: PTC is an excellent technique for this synthesis, as it allows for the reaction of reagents in immiscible phases. In a typical PTC setup (e.g., solid base, organic solvent), the solvent's role is critical for the catalyst's efficacy.[7]

• Non-polar Aprotic Solvents: Toluene and xylenes are often preferred. They are poor solvents for the inorganic base (e.g., NaOH, K₂CO₃), which is a requirement for the PTC mechanism to function. The phase-transfer catalyst (e.g., a quaternary ammonium salt) transports the hydroxide or carbonate anion into the organic phase to react.[5][7]

• Polar Aprotic Solvents: While solvents like DMF or DMSO can lead to high reaction rates, they can also increase the solubility of the inorganic base, diminishing the "phase-transfer" effect and potentially leading to side reactions.[1] If used, the amount should be carefully optimized.

• Solvent-Free Conditions: In some cases, using the liquid alkylating agent as the organic phase with a solid base and a PTC catalyst can be a highly efficient and green option.[5]

Q4: I am observing low to no conversion of my starting materials. What solvent-related factors should I investigate?

A: Low conversion is a common issue that can often be traced back to the solvent system.

• Check Solubility: First, confirm that your starting arylacetonitrile is fully dissolved at the reaction temperature. If not, consider a more polar solvent or a co-solvent system. For instance, if you are using toluene, adding a small amount of THF or DMF might improve solubility.

• Evaluate Polarity: The reaction may require a certain degree of polarity to proceed efficiently. If you are in a very non-polar solvent like hexane, switching to a more polar option like THF or acetonitrile could increase the rate.[8]

• Consider Water Content: Ensure you are using anhydrous solvents. Water can consume the base and lead to hydrolysis side products.[4][5]

Troubleshooting Guide: Solvent-Related Issues

Problem	Probable Cause(s)	Recommended Solutions & Rationale
Low Yield / Incomplete Conversion	1. Poor solubility of reactants. 2. Incorrect solvent polarity for the transition state. 3. Solvent is too viscous, hindering mass transfer.	1. Switch to a solvent with better dissolving power (e.g., from Toluene to THF or 2-MeTHF). 2. Screen a range of solvents with varying dielectric constants (e.g., Toluene, THF, Acetonitrile, DMF).[1] 3. Increase reaction temperature or consider a lower viscosity solvent.
Formation of Significant Impurities	1. Solvent is promoting side reactions (e.g., elimination, hydrolysis). 2. Solvent is reacting with the base or reagents.	1. Switch to a less polar, aprotic solvent (e.g., from DMF to Toluene) to disfavor charged intermediates of side reactions.[1] 2. Ensure the use of anhydrous solvents to prevent hydrolysis.[4] 3. Avoid protic solvents like alcohols which can react with strong bases and participate in the reaction.[1]
Difficult Product Isolation / Workup	1. Use of a high-boiling point solvent (e.g., DMSO, NMP). 2. Product has partial solubility in the aqueous phase.	1. Perform a solvent swap after the reaction is complete. Dilute the reaction mixture with a lower-boiling solvent (e.g., Ethyl Acetate, MTBE) and remove the high-boiling solvent under reduced pressure. 2. Use a less polar extraction solvent like toluene or MTBE instead of ethyl acetate to minimize transfer of polar impurities.
Inconsistent Reaction Times	1. Variability in solvent purity or water content between batches.	1. Always use high-purity, anhydrous solvents from a reliable source.[4] Consider passing the solvent through an activated alumina column before use if water is a persistent issue.

Experimental Protocol: Parallel Solvent Screening

This protocol provides a framework for efficiently screening multiple solvents to find the optimal conditions for your reaction.

Objective: To identify the solvent that provides the best balance of reaction yield, purity, and reaction time for the synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile.

Materials:

• 2-Chloro-4-fluorophenylacetonitrile

• 1-Bromo-2-chloroethane (or other dihaloalkane)

• Powdered Sodium Hydroxide (or other suitable base)

• Tetrabutylammonium bromide (TBAB) or other phase-transfer catalyst

• Anhydrous Solvents for screening: Toluene, Acetonitrile, Tetrahydrofuran (THF), 2-Methyltetrahydrofuran (2-MeTHF), Dimethylformamide (DMF)

• Internal standard (e.g., dodecane) for GC/LC analysis

• Parallel reaction vials or block

Procedure:

• Preparation: In a glovebox or under an inert atmosphere, add the base (e.g., 3.0 equivalents) and the phase-transfer catalyst (e.g., 0.05 equivalents) to each of the 5 reaction vials.

• Reagent Addition: To each vial, add 2-Chloro-4-fluorophenylacetonitrile (1.0 equivalent) and the internal standard.

• Solvent Addition: Add the selected anhydrous solvent (e.g., 0.5 M concentration) to each respective vial.

• Initiation: Place the vials in the parallel reactor block and begin stirring. Heat the block to the desired reaction temperature (e.g., 60 °C).

• Cyclopropanating Agent: Once the temperature is stable, add the 1-bromo-2-chloroethane (1.2 equivalents) to each vial simultaneously if possible.

• Monitoring: At set time points (e.g., 1h, 2h, 4h, 8h, 24h), take a small aliquot from each reaction mixture. Quench the aliquot with dilute HCl and extract with a suitable solvent (e.g., ethyl acetate). Analyze the organic layer by GC or LC-MS to determine the conversion and the formation of any byproducts.

• Analysis: After the reaction has reached completion or a set time point, compare the results from each solvent based on:

  • Conversion of starting material.

  • Yield of the desired product.

  • Purity profile (presence of side products).

Data & Visualizations

Table 1: Solvent Properties and Considerations

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Type	Key Considerations
Toluene	111	2.4	Non-polar Aprotic	Excellent for PTC reactions; good for workup; may have lower solubility for polar starting materials.[5]
Acetonitrile	82	37.5	Polar Aprotic	Good dissolving power; may promote side reactions due to high polarity.[9]
THF	66	7.6	Polar Aprotic	Good general-purpose solvent; can form peroxides; lower boiling point is good for removal but may require lower temperatures.[8]
2-MeTHF	80	6.2	Polar Aprotic	Greener alternative to THF; higher boiling point and less prone to peroxide formation.
DMF	153	36.7	Polar Aprotic	Excellent solubility; high boiling point makes it difficult to remove; can decompose at high temperatures with strong bases.[1]
DMSO	189	47	Polar Aprotic	Very high dissolving power; extremely difficult to remove; can lead to side reactions.

Diagram 1: Solvent Selection Workflow

This diagram outlines the decision-making process for selecting an appropriate solvent system.

Caption: A decision tree for optimizing solvent selection.

Diagram 2: Reaction Pathway vs. Solvent Polarity

This diagram illustrates how solvent polarity can influence the desired cyclopropanation versus a potential side reaction.

Caption: Influence of solvent polarity on reaction pathways.

References

• Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. (2016). RSC Publishing.
• Effect of solvent on the ring-opening reactions of cyclopropanated 3-aza-2-oxabicyclic alkene 23a with alcohols. ResearchGate.
• Theoretical Study on Cyclopropanation of endo-Dicyclopentadiene with Zinc Carbenoids: Effects of Solvent and (ICH2)2Zn. (2012). The Journal of Organic Chemistry - ACS Publications.
• impact of solvent and temperature on Cyclopropane-1,2-dicarbohydrazide reactions. Benchchem.
• α-Alkylation of Nitriles with Primary Alcohols by a Well-Defined Molecular Cobalt Catalyst. (2020). The Journal of Organic Chemistry - ACS Publications.
• Stereoselective Cyclopropanation Reactions. Docentes FCT NOVA.
• Optimizing reaction conditions for the alkylation of phenylacetonitrile. Benchchem.
• Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method. (2024). Journal of the American Chemical Society.
• Reusable Co-catalysts for general and selective α-alkylation of nitriles with alcohols. (2024).
• EP1189855B1 - Use of nitriles as polar aprotic solvents. Google Patents.
• Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method. PMC.
• Technical Support Center: Catalyst Selection for Nitrile Synthesis. Benchchem.
• Optimization of the alkylation reaction. Reaction conditions were... ResearchGate.
• Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals.
• Divergent Reactivity of D-A Cyclopropanes under PTC Conditions, Ring-Opening vs. Decyanation Reaction. (2023). MDPI.

Sources

• 1. Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY02197A [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. crdeepjournal.org [crdeepjournal.org]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

preventing side reactions during 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile cyclization

Technical Support Center: 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile Synthesis

Introduction

Welcome to the technical support guide for the synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. This document is designed for researchers, chemists, and drug development professionals who are utilizing this crucial intermediate and may encounter challenges during its synthesis. As your dedicated application scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding of the reaction to empower you to troubleshoot effectively and optimize your outcomes. The synthesis of substituted cyclopropanecarbonitriles, typically via phase-transfer catalyzed (PTC) alkylation of a phenylacetonitrile with a 1,2-dihaloalkane, is a powerful but sensitive transformation. This guide addresses the most common side reactions and provides field-proven strategies to mitigate them, ensuring high yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common side product observed during the synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile?

A1: The most prevalent impurity is the corresponding amide, 1-(2-Chloro-4-fluorophenyl)cyclopropanecarboxamide. This occurs because the reaction is typically run under strong aqueous basic conditions (e.g., 50% NaOH), which can promote the hydrolysis of the nitrile functional group.[1][2] The hydrolysis can sometimes proceed further to the carboxylic acid, especially if the reaction is subjected to high temperatures for an extended period.[3][4]

Q2: I'm experiencing consistently low yields. What are the primary factors I should investigate?

A2: Low yields are typically traced back to one of three areas:

• Inefficient Phase-Transfer Catalysis: The reaction's success hinges on the effective transfer of the deprotonated phenylacetonitrile anion from the aqueous phase to the organic phase. An old or impure phase-transfer catalyst can severely hamper this process.

• Suboptimal Reaction Conditions: Factors like insufficient mixing, incorrect temperature, or improper stoichiometry of reagents can lead to an incomplete reaction.[5]

• Competing Side Reactions: Besides nitrile hydrolysis, side reactions like the self-condensation of the starting phenylacetonitrile can occur under strongly basic conditions, consuming the starting material.

Q3: Is there a risk of the cyclopropane ring opening during the synthesis?

A3: Under the typical basic phase-transfer conditions used for this synthesis, the cyclopropane ring is generally stable.[6] Ring-opening is a more significant concern under different conditions, for instance, in the presence of strong Lewis acids or under certain radical reaction conditions, which are not employed in this specific cyclization protocol.[7][8][9] The donor-acceptor nature of the synthesized product makes it susceptible to nucleophilic ring-opening, but this is a characteristic of the product's reactivity, not a common side reaction during its formation under PTC conditions.[10][11]

Troubleshooting Guide: Common Issues & Solutions

This section provides a detailed breakdown of specific experimental issues, their underlying causes, and actionable solutions.

Issue 1: High Levels of Amide/Carboxylic Acid Impurity

You observe significant contamination of your desired product with 1-(2-Chloro-4-fluorophenyl)cyclopropanecarboxamide or the corresponding carboxylic acid.

• Causality Analysis: The nitrile group (C≡N) is susceptible to nucleophilic attack by hydroxide ions (OH⁻). This process is highly dependent on temperature and the concentration of the base.[12] While the deprotonation of the phenylacetonitrile is the desired reaction, the product's nitrile group is also exposed to the basic aqueous phase. Elevated temperatures accelerate the rate of hydrolysis, often more significantly than the rate of the desired cyclization.[2]

• Recommended Solutions:

Parameter	Recommended Adjustment & Rationale
Reaction Temperature	Maintain the temperature strictly between 50-60°C. Exceeding this range significantly increases the rate of nitrile hydrolysis. A lower temperature may slow the cyclization, so optimization within this window is key.
Reaction Time	Monitor the reaction closely by TLC or GC/LC. Once the starting material is consumed, proceed with the workup immediately. Prolonged exposure to the basic medium post-completion serves only to increase hydrolysis.
Base Addition	Add the aqueous sodium hydroxide solution dropwise to the reaction mixture. This helps to control the exotherm and maintain a more consistent temperature, preventing localized "hot spots" where hydrolysis can accelerate.

Issue 2: Significant Amount of Unreacted Starting Material

Your post-reaction analysis shows a large percentage of the initial 2-(2-Chloro-4-fluorophenyl)acetonitrile remains.

• Causality Analysis: This points to a failure in the catalytic cycle. The phase-transfer catalyst (e.g., benzyltriethylammonium chloride) forms a lipophilic ion pair with the phenylacetonitrile anion, shuttling it into the organic phase to react with the 1-bromo-2-chloroethane. If this cycle is inefficient, the starting material remains in the aqueous phase, unreacted. This can be due to an inactive catalyst, poor mixing that limits the interfacial area between phases, or insufficient base to deprotonate the starting material effectively.[5]

• Recommended Solutions:

Parameter	Recommended Adjustment & Rationale
Phase-Transfer Catalyst	Use a fresh, high-purity catalyst (2-5 mol %). Ensure it is fully dissolved. If yields are still low, consider a different catalyst like tetrabutylammonium bromide (TBAB).
Agitation/Stirring	Use vigorous mechanical stirring. Efficient mixing is critical in biphasic systems to maximize the interfacial surface area where the phase transfer occurs. A magnetic stir bar is often insufficient for scaled-up reactions.
Stoichiometry	Ensure at least a stoichiometric amount of base is used relative to the phenylacetonitrile. For the cyclizing agent (1-bromo-2-chloroethane), using a slight excess (1.2-1.5 equivalents) can help drive the reaction to completion.

Visual Schematics of Reaction & Workflow

The following diagrams illustrate the intended reaction pathway versus the primary side reaction, and the overall experimental workflow.

Caption: Desired reaction pathway vs. hydrolysis side reaction.

Caption: General experimental workflow for the cyclization.

Optimized Experimental Protocol

This protocol is designed to maximize the yield of the target molecule while minimizing the formation of the hydrolysis byproduct.

1. Reagent and System Preparation:

• Charge a multi-neck round-bottom flask, equipped with a mechanical stirrer, condenser, thermometer, and dropping funnel, with 2-(2-Chloro-4-fluorophenyl)acetonitrile (1.0 equiv), 1-bromo-2-chloroethane (1.5 equiv), and benzyltriethylammonium chloride (0.02 equiv).

• Rationale (Expertise & Experience): Using a slight excess of the dihaloalkane ensures the phenylacetonitrile is the limiting reagent, pushing the reaction towards completion. A low catalyst loading is sufficient and cost-effective.

2. Reaction Execution:

• Begin vigorous mechanical stirring and heat the mixture to 50°C in an oil bath.

• Prepare a solution of sodium hydroxide (6.0 equiv) in water (to make a ~50% w/w solution).

• Add the NaOH solution dropwise via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not exceed 60°C.

• Rationale (Trustworthiness): Dropwise addition is a critical self-validating step. It prevents a dangerous exotherm and minimizes the formation of hydrolysis byproducts by maintaining controlled conditions.

• After the addition is complete, allow the mixture to stir at 50-55°C for 16 hours, or until reaction completion is confirmed by an appropriate analytical method (e.g., TLC, GC).

3. Workup and Purification:

• Cool the reaction mixture to room temperature and dilute with water.

• Transfer the mixture to a separatory funnel and extract three times with dichloromethane.

• Combine the organic layers and wash sequentially with 1 M HCl (aq), water, and saturated sodium chloride solution.

• Rationale (Authoritative Grounding): The acid wash removes residual NaOH and the basic PTC catalyst. Subsequent water and brine washes remove salts, ensuring a clean crude product for purification.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) or vacuum distillation to yield the pure 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile.

References

Sources

• 1. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. 20.7 Chemistry of Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. CAS 5500-21-0: Cyclopropanecarbonitrile | CymitQuimica [cymitquimica.com]
• 7. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. chimia.ch [chimia.ch]
• 10. Divergent Reactivity of D-A Cyclopropanes under PTC Conditions, Ring-Opening vs. Decyanation Reaction [mdpi.com]
• 11. Activation of donor–acceptor cyclopropanes under basic conditions: ring opening of 2-(p-siloxyaryl)cyclopropane 1,1-dicarboxylates with nitro compounds and other C-nucleophiles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 12. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]

Technical Support Center: Resolving Solubility Issues of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, synthetic chemists, and drug development professionals troubleshoot and resolve complex solubility challenges associated with 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile (CAS: 1260650-46-1) .

This highly lipophilic, sterically hindered intermediate presents unique solvation thermodynamics. Below, you will find a synthesized matrix of quantitative data, causality-driven FAQs, and self-validating experimental protocols to ensure your workflows remain robust and reproducible.

📊 Quantitative Solvent Compatibility Matrix

To establish a baseline for your experimental design, consult the following thermodynamic solubility matrix. Data is extrapolated from structurally analogous halogenated benzonitriles[1][2].

Solvent Class	Example Solvent	Dielectric Constant (ε)	Est. Solubility Limit (mg/mL at 25°C)	Suitability & Mechanistic Notes
Polar Protic	Methanol / Water	32.7 / 80.1	< 10	Poor. High risk of precipitation. Strong hydrogen-bonding networks exclude the lipophilic solute.
Non-polar Aprotic	Heptane	1.9	~ 25 - 50	Moderate. Highly temperature-dependent. Excellent choice as an anti-solvent for controlled crystallization.
Aromatic	Toluene	2.4	> 150	Good. Pi-stacking interactions between the solvent and the solute's aromatic ring enhance solvation[3].
Polar Aprotic	Ethyl Acetate	6.0	> 200	Excellent. Ideal balance of moderate polarity and lipophilicity for standard extraction and reaction workflows.
Strong Polar Aprotic	DMF / DMSO	36.7 / 46.7	> 500	Excellent. Best for high-concentration stock solutions (e.g., for high-throughput screening or cross-coupling).

🛠️ Troubleshooting Guides & FAQs

Section 1: Fundamental Solvation & Thermodynamics

Q1: Why does 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile exhibit poor solubility in standard alcoholic solvents despite possessing a polar nitrile group? A1: The solubility of this compound is dictated by a high positive enthalpy of mixing when introduced to protic solvents. While the nitrile group (-C≡N) is a strong dipole and a potential hydrogen-bond acceptor, it is sterically shielded by the rigid cyclopropyl ring and the adjacent ortho-chlorine atom on the phenyl ring. Because the solvent molecules (like methanol or ethanol) cannot efficiently hydrogen-bond with the nitrile, the highly lipophilic di-halogenated aromatic moiety dominates the molecule's behavior. This forces the solvent network to reorganize around the hydrophobic bulk, an entropically unfavorable process that leads to rapid precipitation[1].

Section 2: Reaction Workflow Optimization

Q2: My compound crashes out during biphasic reactions (e.g., alkylations or Suzuki couplings) when aqueous bases are introduced. How can I maintain a homogeneous organic phase? A2: This is a classic "anti-solvent crash-out" effect. When an aqueous base is added to a water-miscible organic solvent (like THF), the polarity of the bulk medium sharply increases, drastically lowering the solubility limit of your lipophilic nitrile[2].

Solution: Transition to a biphasic Co-Solvent / Phase-Transfer Catalysis (PTC) system using a water-immiscible polar aprotic solvent.

Protocol: Biphasic Reaction Dissolution Optimization

• Solvent Selection: Replace THF with 2-Methyltetrahydrofuran (2-MeTHF) or Toluene. These solvents solubilize the nitrile effectively while maintaining a strict phase boundary from the aqueous layer.

• PTC Addition: Add 1-5 mol% of Tetrabutylammonium bromide (TBAB). Causality: TBAB acts as an interfacial shuttle. It pulls the lipophilic nitrile into the reactive aqueous boundary layer for the reaction to occur without requiring the bulk organic phase to be miscible with water.

• Thermal Equilibration: Heat the biphasic mixture to 45°C under vigorous stirring (800+ rpm) to maximize the interfacial surface area.

• Self-Validation Step: Stop stirring for 30 seconds. The layers should separate cleanly within 1 minute. Validation Check: If the organic layer remains cloudy, a micro-emulsion has formed. Resolve this instantly by adding 2% w/v NaCl to the aqueous phase to "salt out" the organic layer, forcing the compound back into the organic phase.

Section 3: Purification and Liquid-Liquid Phase Separation (LLPS)

Q3: When attempting to recrystallize the compound from an EtOAc/Heptane mixture, it "oils out" at the bottom of the flask instead of forming crystals. How do I resolve this? A3: "Oiling out" (Liquid-Liquid Phase Separation) occurs when the saturation temperature of your compound in the chosen solvent system is higher than its melting point. Instead of nucleating into a solid crystal lattice, the compound forms a solute-rich liquid phase.

Solution: You must widen the Metastable Zone Width (MSZW) by adjusting the solvent ratio and bypassing primary nucleation via seeding.

Protocol: Anti-Oiling Crystallization

• Saturation: Dissolve the crude compound in a minimum volume of Ethyl Acetate (EtOAc) at 60°C.

• Anti-solvent Titration: Dropwise add Heptane (anti-solvent) until the solution becomes faintly turbid. Immediately add 1-2 drops of EtOAc until the solution turns exactly clear. Causality: This precise titration establishes the metastable zone where the solution is supersaturated but lacks the thermodynamic push to phase-separate into an oil.

• Seeding: Cool the flask to 50°C and introduce 0.1% w/w of pure crystalline seed of the compound. Causality: Seeding provides a pre-formed crystal lattice, bypassing the high activation energy required for primary nucleation and forcing the system to crystallize rather than oil out.

• Self-Validation Step: Shine a laser pointer through the flask (Tyndall effect check). If sharp, solid particulates are swirling, crystallization is successful. Validation Check: If spherical, highly refractive droplets form on the glass walls, oiling out is occurring. Immediately reheat to 60°C, add 5% more EtOAc, and repeat the seeding at a slightly lower temperature.

🗺️ Visualization: Solubility Troubleshooting Workflow

Use the following decision tree to rapidly diagnose and resolve solubility failures at the bench.

Workflow diagram for troubleshooting solubility issues of halogenated cyclopropanecarbonitriles.

📚 References

• Title: Solvent: benzonitrile - Laboratory Techniques | Source: University of Rochester | URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CAS 64407-07-4: 3-(Chloromethyl)benzonitrile | CymitQuimica [cymitquimica.com]
• 3. Sixty Solvents [chem.rochester.edu]

Technical Support Center: A Guide to Minimizing Impurities in the Scale-Up of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

Welcome to the technical support center for the synthesis and scale-up of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of impurity control during the transition from laboratory to pilot-plant or manufacturing scale. Here, we provide in-depth technical insights, troubleshooting advice, and validated protocols to ensure the highest possible purity of your target molecule.

The Synthetic Landscape and Impurity Genesis

The synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile typically proceeds via a phase-transfer catalyzed (PTC) Michael-initiated ring closure (MIRC) reaction. This method is often favored for its efficiency and use of readily available starting materials.[1][2] However, like any chemical transformation, it is not without its challenges, particularly concerning the formation of process-related impurities.

A likely synthetic route involves the reaction of 2-(2-chloro-4-fluorophenyl)acetonitrile with a suitable cyclopropanating agent, such as 1,2-dibromoethane, in the presence of a strong base and a phase-transfer catalyst.

Potential Impurity Formation Pathways:

The following diagram illustrates the intended reaction and the potential side reactions that can lead to common impurities.

Caption: Potential impurity formation pathways in the synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile.

Common Impurities and Their Origins:

Impurity	Potential Source	Control Strategy
Unreacted Starting Materials	Incomplete reaction, poor mass transfer.	Optimize reaction time, temperature, and agitation. Ensure efficient mixing, especially in biphasic systems.
Dimer of Starting Acetonitrile	Self-condensation of the starting material under strongly basic conditions.	Controlled addition of the base, maintaining a lower reaction temperature.
Over-alkylation Products	Reaction of the product with another molecule of the activated starting material.	Maintain stoichiometric control of reactants. Consider adding the starting acetonitrile slowly to the reaction mixture.
Hydrolysis of Nitrile	Presence of water at elevated temperatures, especially under basic conditions.	Use anhydrous solvents and reagents. Control reaction temperature. Quench the reaction appropriately.
Solvent-Related Impurities	Residual solvents from reaction and workup.	Select appropriate solvents with different boiling points for easy removal. Implement effective drying techniques.

Troubleshooting and Impurity Mitigation (Q&A)

This section addresses specific issues that may arise during the scale-up process in a question-and-answer format.

Q1: We are observing a significant amount of unreacted 2-(2-chloro-4-fluorophenyl)acetonitrile in our crude product upon scale-up, which was not a major issue at the lab scale. What could be the cause?

A: This is a classic scale-up challenge often related to mass transfer limitations. In the laboratory, efficient stirring in a round-bottom flask ensures good mixing of the aqueous and organic phases in a phase-transfer catalyzed reaction.[3][4] On a larger scale, inadequate agitation in a reactor can lead to poor mixing, reducing the interfacial area where the reaction occurs. This slows down the reaction rate and can lead to incomplete conversion.

• Troubleshooting Steps:

  • Review Agitation Parameters: Ensure the reactor's agitator speed and design are suitable for the batch size and viscosity of the reaction mixture.

  • Phase-Transfer Catalyst Efficiency: The choice and concentration of the phase-transfer catalyst are crucial.[3] You may need to screen different catalysts or increase the catalyst loading to improve the transfer of the hydroxide or other base into the organic phase.

  • Temperature Control: While higher temperatures can increase reaction rates, they can also promote side reactions.[3] Ensure that the internal temperature of the reactor is uniform and consistent with the optimized laboratory conditions.

Q2: Our reaction mixture is developing a dark color during the base addition at a larger scale. Is this a cause for concern, and how can we prevent it?

A: A dark coloration often indicates the formation of degradation products or polymeric impurities. This can be caused by localized high concentrations of the base, leading to exothermic reactions and subsequent decomposition.

• Troubleshooting Steps:

  • Controlled Reagent Addition: Instead of adding the base all at once, implement a slow, controlled addition using a dosing pump. This maintains a more constant internal temperature and prevents localized "hot spots."

  • Sub-surface Addition: If possible, add the base below the surface of the reaction mixture to ensure rapid dispersion.

  • Efficient Heat Removal: Ensure the reactor's cooling system is adequate to handle the heat generated during the reaction. Monitor the internal temperature closely during the base addition.

Q3: We are seeing an increase in a dimeric impurity. What process parameters should we investigate?

A: The formation of a dimer of the starting acetonitrile is typically a result of self-condensation under strong basic conditions. The carbanion formed from the deprotonation of the acetonitrile attacks another molecule of the acetonitrile.

• Troubleshooting Steps:

  • Base Strength and Concentration: Evaluate if a milder base or a lower concentration of the current base can be used without significantly impacting the reaction rate.

  • Temperature: Lowering the reaction temperature can often disfavor this side reaction.

  • Order of Addition: Consider adding the acetonitrile starting material slowly to a mixture of the cyclopropanating agent, catalyst, and base. This keeps the instantaneous concentration of the carbanion low, minimizing self-condensation.

Q4: The purity of our isolated product is lower than expected after work-up and crystallization. Where should we focus our investigation?

A: Lower than expected purity post-isolation can stem from several factors, including the presence of closely related impurities that co-crystallize with the product or incomplete removal of reagents and byproducts during the work-up.

• Troubleshooting Steps:

  • Work-up Procedure: Ensure that the aqueous washes are effective at removing the base and salts. The pH of the aqueous layers should be checked.

  • Solvent Selection for Crystallization: The choice of solvent is critical for effective purification. An ideal solvent will dissolve the product well at higher temperatures but poorly at lower temperatures, while the impurities remain soluble at lower temperatures. You may need to screen a variety of solvents or solvent mixtures.

  • Analytical Method Validation: Ensure your analytical method (e.g., HPLC) is capable of separating all potential impurities from the main product.[5] It is possible that an impurity is co-eluting with your product peak.

Analytical Workflow for Impurity Profiling

A robust analytical method is essential for monitoring the reaction, identifying impurities, and ensuring the quality of the final product. A reverse-phase high-performance liquid chromatography (RP-HPLC) method is commonly used for this purpose.

Experimental Protocol: RP-HPLC Method for Purity Analysis

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 30% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Preparation	Dissolve ~1 mg of the sample in 1 mL of Acetonitrile/Water (1:1).

System Suitability:

• Tailing Factor: The tailing factor for the main peak should be between 0.8 and 1.5.

• Theoretical Plates: The number of theoretical plates for the main peak should be greater than 2000.

• Repeatability: The relative standard deviation (RSD) for six replicate injections of a standard solution should be less than 2.0%.

Frequently Asked Questions (FAQs)

Q: What are the recommended storage conditions for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile? A: It should be stored in a cool, dry, and well-ventilated area in a tightly sealed container. Protect it from light and moisture.

Q: Are there any specific safety precautions to consider when handling the reagents for this synthesis? A: Yes. The starting materials and reagents can be hazardous. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for each chemical before use.

Q: How can I confirm the structure of an unknown impurity? A: The most definitive way to identify an unknown impurity is to isolate it and characterize it using spectroscopic techniques. This typically involves preparative HPLC or column chromatography to isolate the impurity, followed by analysis using LC-MS for molecular weight determination and NMR for structural elucidation.

References

• MDPI. (2015, April 13). Cyclopropanation of 5-(1-Bromo-2-phenyl-vinyl)-3-methyl-4-nitro-isoxazoles under Phase Transfer Catalysis (PTC) Conditions. Retrieved from [Link]

• PubMed. (2012, April 21). Phase transfer catalyzed enantioselective cyclopropanation of 4-nitro-5-styrylisoxazoles. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure. Retrieved from [Link]

• ResearchGate. (2013, September). Asymmetric Cyclopropanation of Chalcones Using Chiral Phase-Transfer Catalysts. Retrieved from [Link]

• Biomedres. (2022, August 12). A Minireview of Phase-Transfer Catalysis and Recent Trends. Retrieved from [Link]

• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. Retrieved from [Link]

• ResearchGate. (2022, October). Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure. Retrieved from [Link]

• Google Patents. (n.d.). CN101993393A - Method for artificially synthesizing cyclopropanecarbonitrile.

• ResearchGate. (n.d.). Synthesis of nitrile-substituted cyclopropanesa. aReaction conditions:... Retrieved from [Link]

• Quick Company. (n.d.). Processes For The Preparation Of Cyclopropanecarboxylic Acid. Retrieved from [Link]

• ACS Publications. (2020, June 4). Diversity-Oriented Enzymatic Synthesis of Cyclopropane Building Blocks. Retrieved from [Link]

• PubMed. (1975, July). [Analytical methods I]. Retrieved from [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biomedres.us [biomedres.us]
• 4. crdeepjournal.org [crdeepjournal.org]
• 5. [Analytical methods I] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification and Recrystallization of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

Welcome to the technical support center for the purification and recrystallization of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this compound. The information presented here is grounded in established chemical principles and validated experimental practices to ensure both scientific integrity and successful outcomes in your work.

I. Troubleshooting Guide

This section addresses specific issues that may arise during the purification and recrystallization of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, offering potential causes and actionable solutions.

Problem 1: Oiling Out During Recrystallization

Symptom: Instead of forming solid crystals upon cooling, the compound separates as an oil or a viscous liquid.

Potential Causes:

• High Impurity Level: A significant presence of impurities can depress the melting point of the mixture, leading to the formation of an oil rather than a crystalline solid.

• Inappropriate Solvent Choice: The selected solvent may be too good a solvent for the compound, even at lower temperatures, preventing crystallization.[1]

• Rapid Cooling: Cooling the solution too quickly can favor the formation of a supersaturated oil over the ordered arrangement required for crystallization.[1][2]

Solutions:

• Re-dissolve and Add More Solvent: Gently heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to ensure the solution is no longer supersaturated at the boiling point.[1][3]

• Slow Cooling: Allow the flask to cool to room temperature slowly on the benchtop, insulated from the cold surface, before moving it to an ice bath.[1][2][4] This provides sufficient time for crystal nucleation and growth.

• Solvent System Modification: If oiling persists, consider a mixed-solvent system.[5] Dissolve the compound in a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is less soluble) dropwise at an elevated temperature until slight turbidity is observed. Then, add a few drops of the "good" solvent to redissolve the turbidity and proceed with slow cooling. Common solvent pairs include ethanol/water and ethyl acetate/hexane.[5]

• Pre-purification: If the crude material is highly impure, consider a preliminary purification step such as column chromatography before attempting recrystallization.[6]

Problem 2: No Crystal Formation Upon Cooling

Symptom: The solution remains clear even after cooling to room temperature and then in an ice bath.

Potential Causes:

• Excessive Solvent: Using too much solvent is the most common reason for crystallization failure.[1][7] The concentration of the compound is too low to reach saturation upon cooling.

• Supersaturation: The solution may be supersaturated, meaning the compound is dissolved at a concentration higher than its equilibrium solubility at that temperature, but crystal nucleation has not been initiated.[1][7]

Solutions:

• Induce Crystallization:

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution.[1][2][3][7] The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seed Crystals: If available, add a tiny crystal of pure 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile to the cooled solution to act as a template for crystallization.[2][3][7]

• Reduce Solvent Volume: If induction methods fail, it is likely that too much solvent was used. Gently heat the solution to evaporate a portion of the solvent and then attempt the cooling and crystallization process again.[1]

• Antisolvent Addition: If using a single solvent, consider adding a miscible antisolvent (a solvent in which the compound is insoluble) to the cooled solution to reduce the overall solubility and induce precipitation.[8]

Problem 3: Poor Recovery of Purified Product

Symptom: The yield of the recrystallized product is significantly lower than expected.

Potential Causes:

• Using Too Much Solvent: As mentioned previously, an excessive amount of solvent will retain a larger amount of the desired compound in the mother liquor, reducing the final yield.[3][7]

• Premature Crystallization During Hot Filtration: If hot filtration is necessary to remove insoluble impurities, the solution may cool and crystallize on the filter paper or in the funnel.[2]

• Incomplete Crystallization: Not allowing sufficient time for crystallization or not cooling the solution to a low enough temperature can result in a significant amount of the product remaining dissolved.

• Washing with Room Temperature Solvent: Washing the collected crystals with a solvent that is not ice-cold can redissolve a portion of the product.[7]

Solutions:

• Minimize Solvent Usage: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[4][7][9]

• Optimize Hot Filtration: If required, use a pre-heated funnel and filter flask to prevent premature crystallization.[2] Also, keep the solution at or near its boiling point during filtration.

• Maximize Crystallization Time and Lower Temperature: Allow the solution to cool slowly to room temperature and then chill it in an ice bath for at least 30 minutes to ensure maximum precipitation.[10]

• Use Ice-Cold Washing Solvent: Always wash the filtered crystals with a small amount of ice-cold recrystallization solvent to remove residual impurities without significantly dissolving the product.[7]

• Second Crop of Crystals: The mother liquor can be concentrated by boiling off some of the solvent and then cooled again to obtain a second crop of crystals, which can be combined with the first if the purity is acceptable.

Problem 4: Product Contamination with Impurities

Symptom: The purified product shows the presence of impurities when analyzed (e.g., by NMR, HPLC, or melting point depression).

Potential Causes:

• Inappropriate Solvent Choice: The chosen solvent may not effectively differentiate between the desired compound and certain impurities in terms of solubility.[5][11]

• Rapid Crystal Growth: Fast crystallization can trap impurities within the crystal lattice.[2][3]

• Co-crystallization: Some impurities may have a strong affinity for the product and co-crystallize with it.[12][13]

Solutions:

• Solvent Screening: Perform small-scale solubility tests with a range of solvents to find one where the desired compound has high solubility at high temperatures and low solubility at low temperatures, while the impurities are either very soluble or insoluble at all temperatures.[4][11]

• Ensure Slow Cooling: As previously detailed, slow cooling is crucial for the formation of pure crystals.[2][4]

• Second Recrystallization: If the product is still impure after one recrystallization, a second recrystallization using the same or a different solvent system may be necessary to achieve the desired purity.

• Consider Alternative Purification Methods: For challenging separations, techniques like column chromatography may be more effective.[6]

II. Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile to consider during purification?

Q2: How do I select the best solvent for the recrystallization of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile?

The ideal recrystallization solvent should meet the following criteria[4][5][8][11]:

• The compound should be highly soluble in the hot solvent but poorly soluble in the cold solvent.

• Impurities should either be insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor).

• The solvent should be chemically inert and not react with the compound.

• The solvent should be volatile enough to be easily removed from the purified crystals.

A good starting point for solvent selection is to test small amounts of the crude material in various common recrystallization solvents such as ethanol, methanol, isopropanol, ethyl acetate, acetone, and hexane, or mixtures thereof (e.g., ethanol/water, ethyl acetate/hexane).[4][5]

Q3: What are some common impurities that might be present in crude 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile?

Common impurities can include[15]:

• Unreacted Starting Materials: Depending on the synthetic route, these could include compounds like 2-(2-chloro-4-fluorophenyl)acetonitrile and 1-bromo-2-chloroethane.

• Byproducts from Side Reactions: These are highly dependent on the specific synthesis conditions.

• Residual Solvents: Solvents used in the reaction or initial workup may still be present.

Q4: Can I use a mixed-solvent system for recrystallization?

Yes, a mixed-solvent system is often very effective, especially when a single solvent does not provide the ideal solubility profile.[5] The general procedure involves dissolving the compound in a minimal amount of a hot "good" solvent and then adding a "poor" solvent (the antisolvent) dropwise until the solution becomes cloudy. A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.[10]

III. Experimental Protocols and Visualizations

General Single-Solvent Recrystallization Workflow

Sources

• 1. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 2. amherst.edu [amherst.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. edu.rsc.org [edu.rsc.org]
• 5. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 6. amp.oncotarget.com [amp.oncotarget.com]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. mt.com [mt.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 12. Solution Cocrystallization: A Scalable Approach for Cocrystal Production [mdpi.com]
• 13. turkjps.org [turkjps.org]
• 14. avanscure.com [avanscure.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile Derivatives

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic barriers encountered when functionalizing 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile [1]. The quaternary carbon center of this molecule is severely constrained by a rigid cyclopropane ring and a bulky ortho-chloro substituent. This creates a highly sterically hindered microenvironment that frequently causes standard synthetic protocols to fail.

This guide synthesizes field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to ensure your experimental success.

Module 1: Nitrile Reduction to Primary Amines

Q: Why does standard catalytic hydrogenation or LiAlH₄ reduction fail to yield the primary amine, often returning unreacted starting material or complex mixtures?

The Causality: The steric bulk from the ortho-chloro-phenyl and cyclopropyl groups physically blocks the trajectory of bulky hydride donors or prevents the substrate from adsorbing onto heterogeneous catalyst surfaces (e.g., Pd/C or Raney Nickel)[2]. While lithium aluminum hydride (LiAlH₄) can sometimes force the first hydride addition, the resulting monoanion intermediate forms a bulky aluminum complex. This extreme steric crowding prevents the second nucleophilic addition of hydride required to reach the dianion, leading to stalled reactions or hydrolysis back to the aldehyde[3].

The Solution: Transition to a Lewis acid-mediated reduction strategy. Reagents like Diisobutylaluminum hydride (DIBAL-H) or a combination of NaBH₄ with Trifluoroacetic acid (TFA) act by forming a Lewis acid-base adduct with the nitrile nitrogen[2][4]. This N-Al or N-B complexation drastically increases the electrophilicity of the nitrile carbon, pulling electron density away and lowering the activation energy for hydride attack, allowing reduction to proceed despite the steric shielding[5].

Quantitative Data: Nitrile Reduction Conditions

Reagent System	Temperature	Conversion (%)	Primary Product	Mechanistic Rationale
H₂, Pd/C	25 °C, 1 atm	< 5%	Starting Material	Steric exclusion from the solid catalyst surface[2].
LiAlH₄ (Excess)	65 °C (THF)	40 - 50%	Amine/Aldehyde	Bulky intermediate prevents the second hydride transfer[3].
NaBH₄ / TFA	0 °C to RT	75 - 80%	Primary Amine	In situ protonation/activation of the nitrile nitrogen[4].
DIBAL-H (2.5 eq)	-78 °C to RT	> 85%	Primary Amine	Strong Lewis acid pre-activation; forces double addition[5].

Self-Validating Protocol: DIBAL-H Reduction to Primary Amine

Validation Checkpoint: Monitor the disappearance of the sharp nitrile stretch at ~2230 cm⁻¹ via FT-IR spectroscopy before proceeding to workup.

• Preparation: Flame-dry a Schlenk flask under argon. Dissolve 1.0 mmol of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile in 10 mL of anhydrous toluene.

• Thermal Control: Cool the reaction mixture to -78 °C using a dry ice/acetone bath to prevent uncontrolled exotherms and side reactions.

• Hydride Addition: Slowly add DIBAL-H (2.5 mmol, 1.0 M in toluene) dropwise over 15 minutes. Note: 2.5 equivalents are strictly required to force the double hydride addition through the sterically hindered imine anion intermediate[5].

• Maturation: Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Quenching & Hydrolysis: Carefully quench at 0 °C by adding 1 mL of methanol to destroy excess hydride, followed by 5 mL of a saturated aqueous Rochelle salt (potassium sodium tartrate) solution.

• Workup: Stir vigorously for 2 hours until the aluminum salts coordinate to the tartrate, turning the biphasic mixture clear. Extract with ethyl acetate (3 x 15 mL), dry over Na₂SO₄, and concentrate in vacuo.

Caption: Logical workflow for reducing sterically hindered nitriles using Lewis acid activation.

Module 2: Cross-Coupling at the Hindered Aryl Chloride

Q: How do I achieve Suzuki-Miyaura cross-coupling at the ortho-chloro position without degrading the cyclopropane ring?

The Causality: Aryl chlorides possess strong C-Cl bonds and are notoriously reluctant to undergo oxidative addition. When positioned ortho to a bulky cyclopropyl group, the steric hindrance severely restricts the approach of standard, rigid palladium-phosphine complexes (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂)[6]. The catalyst either fails to insert into the C-Cl bond or undergoes premature deactivation.

The Solution: Utilize dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos or n-BuPAd₂. The electron-rich nature of XPhos facilitates the difficult oxidative addition into the C-Cl bond, while its unique, flexible spatial arrangement (large cone angle) stabilizes the Pd(0) intermediate and actively accelerates the reductive elimination step by relieving steric strain[7].

Quantitative Data: Ligand Screening for Ortho-Chloro Substrates

Catalyst / Ligand System	Base / Solvent	Temp (°C)	Yield (%)	Mechanistic Rationale
Pd(PPh₃)₄	Na₂CO₃ / Toluene-H₂O	100	< 5%	Poor oxidative addition; high steric clash.
Pd(OAc)₂ / dppf	K₃PO₄ / Dioxane	100	15%	Bidentate ligand is too rigid for the hindered intermediate.
Pd(OAc)₂ / SPhos	K₃PO₄ / Toluene	100	65%	Good electron donation, moderate steric relief.
Pd(OAc)₂ / XPhos	K₂CO₃ / CPME-H₂O	100	> 85%	Optimal cone angle; promotes rapid reductive elimination[6].

Self-Validating Protocol: Suzuki-Miyaura Cross-Coupling

Validation Checkpoint: Use GC-MS to monitor the ratio of product to starting material. The presence of dehalogenated starting material indicates stalled transmetalation.

• Preparation: In a nitrogen-filled glovebox, charge a pressure vial with 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile (1.0 mmol), the desired arylboronic acid or trifluoroborate salt (1.5 mmol), Pd(OAc)₂ (0.03 mmol, 3 mol%), XPhos (0.06 mmol, 6 mol%), and K₂CO₃ (2.0 mmol)[6].

• Solvent Addition: Add a thoroughly degassed 10:1 mixture of cyclopentyl methyl ether (CPME) and water (4 mL). Causality: The biphasic solvent system dissolves the inorganic base and facilitates the transmetalation step of hindered substrates[6].

• Reaction: Seal the vial, remove it from the glovebox, and heat at 100 °C in an oil bath for 24 hours.

• Workup: Cool to room temperature, dilute with water (5 mL), and extract with dichloromethane (3 x 10 mL).

• Purification: Dry the combined organic layers over MgSO₄, concentrate, and purify via automated silica gel flash chromatography.

Caption: Pd-catalyzed cross-coupling cycle utilizing XPhos to overcome ortho-steric hindrance.

Module 3: Nucleophilic Addition to the Nitrile

Q: Why do Grignard additions to this nitrile yield unreacted starting material instead of the expected ketone?

The Causality: The trajectory for nucleophilic attack (the Bürgi-Dunitz angle) on the sp-hybridized nitrile carbon is severely occluded by the cyclopropane ring and the ortho-chloro group. Standard Grignard reagents (e.g., RMgBr) are highly bulky and basic. Instead of forming the intermediate imine anion[3], they often engage in non-productive coordination with the nitrile or simply fail to penetrate the steric shield.

The Solution: Avoid bulky Grignard reagents. Instead, transmetalate the Grignard reagent to a more reactive, less sterically demanding organolithium species (RLi). Alternatively, utilize anhydrous Cerium(III) chloride (CeCl₃) as an additive. CeCl₃ acts as a highly oxophilic/azaphilic Lewis acid that strongly activates the nitrile carbon, while simultaneously converting the Grignard into an organocerium reagent, which is significantly more nucleophilic and less basic, allowing it to penetrate the steric bulk effectively.

References

• OpenStax. "20.7 Chemistry of Nitriles." Organic Chemistry. URL: [Link]

• DeKock, R. et al. "Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups." Calvin Digital Commons. URL: [Link]

• LibreTexts. "20.7: Chemistry of Nitriles - Mechanism of DIBALH Reduction." Chemistry LibreTexts. URL: [Link]

• Wikipedia Contributors. "Nitrile reduction." Wikipedia, The Free Encyclopedia. URL: [Link]

• Molander, G. A., & Gormisky, P. E. "Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides." Journal of Organic Chemistry (via PMC). URL: [Link]

• Organic Chemistry Portal. "Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides." Organic-Chemistry.org. URL: [Link]

Sources

• 1. (Nitriles) | BLDpharm [bldpharm.com]
• 2. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 3. 20.7 Chemistry of Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 4. digitalcommons.calvin.edu [digitalcommons.calvin.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for the Purity of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

This guide provides a comprehensive framework for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, a key intermediate in pharmaceutical synthesis. We will delve into the rationale behind experimental choices, compare alternative approaches, and present a detailed, step-by-step validation protocol grounded in scientific principles and regulatory expectations.

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile is a structurally complex molecule whose purity is paramount to the safety and efficacy of the final active pharmaceutical ingredient (API). Even minute impurities can have significant pharmacological effects or impact the stability of the drug product. Therefore, a robust and reliable analytical method is not just a regulatory requirement but a cornerstone of quality assurance.

This guide will navigate the intricacies of HPLC method validation, adhering to the principles outlined by the International Council for Harmonisation (ICH) in their Q2(R1) and the recently updated Q2(R2) guidelines, which are recognized by major regulatory bodies including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3][4][5] The objective is to establish, through documented evidence, that the analytical procedure is suitable for its intended purpose.[3][6]

Method Development: A Comparative Approach to Optimizing Separation

The development of a successful HPLC method hinges on the systematic evaluation and optimization of several key parameters. Below, we compare common choices for the analysis of a moderately polar, aromatic compound like 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile.

Stationary Phase Selection: A Tale of Two Columns

The choice of the stationary phase is critical for achieving the desired selectivity and resolution. For our target analyte, a reversed-phase approach is most suitable. Here's a comparison of two popular column chemistries:

Feature	C18 (Octadecyl Silane)	Phenyl-Hexyl
Separation Mechanism	Primarily hydrophobic interactions.	Mixed-mode separation (hydrophobic and π-π interactions).
Selectivity	Excellent for general-purpose separation of non-polar to moderately polar compounds.	Enhanced selectivity for aromatic and unsaturated compounds due to π-π interactions with the phenyl rings.
Potential Advantage for Analyte	Good retention and peak shape are expected.	Potentially better resolution of aromatic impurities from the main analyte peak.
Considerations	Potential for peak tailing with basic compounds if the silica is not end-capped.	Mobile phase composition can significantly influence the π-π interactions.

Rationale for Selection: For this guide, we will proceed with a C18 column as the primary choice due to its versatility and robustness. However, a Phenyl-Hexyl column remains a viable alternative, particularly if challenging aromatic impurities are encountered.

Mobile Phase Optimization: The Elution Power Play

The mobile phase composition dictates the elution strength and, consequently, the retention time and resolution of the analytes.

Mobile Phase System	Advantages	Disadvantages
Acetonitrile/Water	Lower viscosity, leading to lower backpressure. Good UV transparency.	Can be more expensive than methanol.
Methanol/Water	Readily available and cost-effective.	Higher viscosity, resulting in higher backpressure.
Buffered Mobile Phase (e.g., with Phosphate or Acetate buffer)	Controls the ionization state of acidic or basic analytes and impurities, leading to improved peak shape and reproducibility.	Buffers can precipitate if the organic solvent concentration is too high. Requires thorough flushing of the HPLC system after use.

Rationale for Selection: We will initiate our method development with an Acetonitrile/Water gradient. A small amount of acid, such as 0.1% formic acid, will be added to the aqueous phase to improve peak shape. This approach offers a good balance of efficiency and simplicity.

Detection Wavelength: Maximizing Sensitivity

The chromophore of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile (a substituted benzene ring) suggests strong UV absorbance. A photodiode array (PDA) detector is invaluable during method development to determine the optimal detection wavelength. A preliminary wavelength of 254 nm is a reasonable starting point, with further optimization based on the UV spectrum of the analyte to identify the wavelength of maximum absorbance (λmax).

The Optimized HPLC Method

Based on the comparative analysis, the following starting conditions are proposed for the purity determination of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-5 min: 40% B, 5-25 min: 40-90% B, 25-30 min: 90% B, 30-31 min: 90-40% B, 31-35 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm (or λmax determined by PDA)
Injection Volume	10 µL
Sample Diluent	Acetonitrile/Water (50:50, v/v)

A Step-by-Step Guide to HPLC Method Validation

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[3][6][7] The following validation parameters, as defined by ICH Q2(R1), will be assessed.[3][4][5]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

Experimental Protocol:

• Prepare solutions of:

  • Blank (diluent)

  • Reference standard of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

  • A sample spiked with known, structurally similar impurities (if available).

  • A placebo (if validating for a drug product).

• Subject the sample to stress conditions (e.g., acid, base, oxidation, heat, light) to induce degradation.

• Inject all solutions into the HPLC system.

• Assess the results:

  • The blank should show no interfering peaks at the retention time of the analyte.

  • The analyte peak should be well-resolved from any impurity or degradant peaks (resolution > 2).

  • Peak purity analysis using a PDA detector should be performed to confirm that the analyte peak is spectrally homogeneous.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.

Experimental Protocol:

• Prepare a series of at least five concentrations of the reference standard, typically ranging from the reporting limit to 120% of the assay concentration.[3]

• Inject each concentration in triplicate.

• Plot the mean peak area against the concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r), y-intercept, and slope of the regression line.

Acceptance Criteria:

• Correlation coefficient (r) ≥ 0.999

• The y-intercept should not be significantly different from zero.

Accuracy

Accuracy expresses the closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found.[3]

Experimental Protocol:

• Prepare samples of a known concentration (e.g., a placebo spiked with the analyte) at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the measure of the degree of repeatability of an analytical method under normal operating conditions.[7] It is assessed at three levels:

• Repeatability (Intra-assay precision): The precision of the method over a short interval of time by the same analyst with the same equipment.

• Intermediate Precision: Expresses within-laboratory variations (e.g., different days, different analysts, different equipment).

• Reproducibility: Assesses the precision between different laboratories (not typically required for submission but good practice).

Experimental Protocol:

• Repeatability: Analyze a minimum of six replicate preparations of a homogeneous sample at 100% of the test concentration.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and on a different instrument.

Acceptance Criteria:

• The Relative Standard Deviation (RSD) should be ≤ 2.0% for both repeatability and intermediate precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol (based on the signal-to-noise ratio):

• Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

• The concentration that yields an S/N ratio of approximately 3:1 is the LOD.

• The concentration that yields an S/N ratio of approximately 10:1 is the LOQ.

• Confirm the LOQ by analyzing a minimum of six replicates at this concentration and demonstrating acceptable precision and accuracy.

Acceptance Criteria:

• Precision (RSD) at the LOQ should be ≤ 10%.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

Experimental Protocol:

• Introduce small variations to the method parameters, one at a time. Examples include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 5 °C)

  • Mobile phase composition (e.g., ± 2% organic)

  • pH of the mobile phase (e.g., ± 0.2 units)

• Analyze a system suitability solution under each varied condition.

• Evaluate the impact on system suitability parameters (e.g., retention time, peak area, tailing factor, resolution).

Acceptance Criteria:

• System suitability parameters should remain within the established limits for each variation.

Visualizing the Workflow

A clear understanding of the method validation workflow is essential for efficient execution.

Caption: A logical workflow for HPLC method development and validation.

Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Specificity	No interference at the analyte's retention time; peak purity confirmed.
Linearity	Correlation coefficient (r) ≥ 0.999
Accuracy	Mean recovery of 98.0% - 102.0%
Precision (Repeatability & Intermediate)	RSD ≤ 2.0%
Limit of Detection (LOD)	S/N ratio of approximately 3:1
Limit of Quantitation (LOQ)	S/N ratio of approximately 10:1; RSD ≤ 10%
Robustness	System suitability passes under varied conditions.

Conclusion

This guide has provided a comprehensive and scientifically grounded approach to the HPLC method validation for the purity of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. By systematically comparing and selecting appropriate chromatographic conditions and rigorously adhering to the validation principles outlined by the ICH, a robust and reliable method can be established. This ensures the generation of high-quality data, which is fundamental to the drug development process and ultimate patient safety.

References

Sources

• 1. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 2. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. fda.gov [fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. ajpaonline.com [ajpaonline.com]

Comparative Reactivity Guide: 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile vs. 1-(4-fluorophenyl)cyclopropanecarbonitrile

Executive Summary

Arylcyclopropanecarbonitriles are highly versatile building blocks in medicinal chemistry, frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including kinesin spindle protein inhibitors[1]. While 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile (Compound A )[2] and 1-(4-fluorophenyl)cyclopropanecarbonitrile (Compound B )[3] share a core structural motif, the introduction of an ortho-chloro substituent in Compound A fundamentally rewrites its reactivity profile.

As a Senior Application Scientist, understanding the interplay between steric hindrance and electronic decoupling is critical when selecting these reagents for downstream synthesis. This guide objectively compares their performance across three primary synthetic pathways: nucleophilic ring-opening, nitrile functionalization, and transition-metal catalyzed cross-coupling.

Structural and Electronic Profiling: The Ortho-Effect

The divergent reactivity of these two compounds is governed by two primary physical chemistry principles:

• Steric Hindrance & Conformational Decoupling: In Compound B, the para-fluoro group allows the phenyl ring to freely rotate, adopting a planar conformation that maximizes orbital overlap with the cyclopropane ring. Conversely, the bulky ortho-chloro group in Compound A induces severe steric clash with the adjacent cyclopropane and nitrile moieties. To minimize this repulsion, the aryl ring twists out of coplanarity. This orthogonal orientation breaks the conjugation between the aryl π -system and the cyclopropane Walsh orbitals [ ][4].

• Inductive Electron Withdrawal (-I Effect): The ortho-chloro group is highly electronegative and exerts a strong inductive pull. Because the conformational twist prevents resonance donation (+R), the net effect is a highly electron-deficient aryl ring that can no longer effectively donate electron density to stabilize reaction transition states [ ][5].

Mechanistic Pathway Visualization

The following diagram illustrates how the structural differences between Compound A and Compound B dictate their logical reactivity pathways under standard synthetic conditions.

Divergent reactivity pathways of Compound A vs Compound B under standard synthetic conditions.

Quantitative Reactivity Comparison

The table below summarizes the relative performance metrics of both compounds across key synthetic transformations, extrapolated from established structure-activity relationships for electrophilic cyclopropanes.

Reaction Parameter	Compound A (2-Cl-4-F)	Compound B (4-F)	Mechanistic Driver
Nitrile Hydrolysis ( t1/2​ )	~ 24 hours	~ 4 hours	Steric shielding by the ortho-Cl blocks nucleophilic approach to the nitrile carbon[6].
Ring-Opening Rate ( krel​ )	0.15 (Sluggish)	1.0 (Reference)	Loss of Walsh orbital conjugation and strong -I effect destabilizes the SN​2 transition state[7].
Pd-Catalyzed Cross-Coupling	> 85% Yield	0% (Inert)	The ortho-C-Cl bond undergoes oxidative addition; the C-F bond remains stable.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following methodologies are designed as self-validating systems, incorporating explicit causality and in-process controls.

Protocol A: Comparative Nitrile Hydrolysis to Carboxylic Acid

Causality & Design Rationale: This protocol demonstrates the profound steric shielding effect of the ortho-chloro group. Solvation and nucleophilic attack at the nitrile carbon are physically hindered in ionic reactions when bulky substituents are present [ ][6].

• Setup: Charge two separate 50 mL round-bottom flasks with 5.0 mmol of Compound A and Compound B, respectively.

• Reagents: Add 15 mL of ethylene glycol and 25 mmol of KOH to each flask. Equip with reflux condensers and heat to 150 °C.

• In-Process Control (Self-Validation): Monitor the reaction via LC-MS every 2 hours. Track the disappearance of the nitrile mass peak ( [M+H]+ ) and the appearance of the corresponding carboxylate. Compound B will show complete conversion by hour 4; Compound A will require extended heating (~24 hours).

• Workup: Cool to room temperature, dilute with 20 mL of DI water, and acidify to pH 2 using 1M HCl to precipitate the carboxylic acid. Filter and dry under vacuum.

• Final Validation: Confirm the structure via 1H NMR. The strongly electron-withdrawing nitrile group shifts the cyclopropyl protons downfield; its conversion to a carboxylic acid will result in a distinct upfield shift of the cyclopropyl multiplet.

Protocol B: Kinetic Monitoring of Nucleophilic Ring-Opening

Causality & Design Rationale: Electrophilic cyclopropanes are activated by electron-rich π -systems that polarize the C1-C2 bond. This protocol uses sodium thiophenolate to prove that Compound A's decoupled, electron-poor aryl ring decelerates SN​2 ring-opening [ ][5].

• Preparation: Prepare a 0.1 M solution of sodium thiophenolate in anhydrous DMSO.

• Reaction: In an NMR tube, mix equimolar amounts of the thiophenolate solution and the respective cyclopropanecarbonitrile (A or B). Maintain the temperature at exactly 20 °C.

• In-Process Control (Self-Validation): Monitor the reaction kinetically via 1H NMR. Track the emergence of the ring-opened acyclic methylene protons.

• Data Analysis: Calculate the second-order rate constant ( k2​ ). Compound B will exhibit a significantly steeper kinetic curve due to the +R effect of the para-fluoro group stabilizing the transition state.

Protocol C: Chemoselective Suzuki-Miyaura Cross-Coupling

Causality & Design Rationale: This protocol exploits the ortho-chloro group in Compound A as an orthogonal synthetic handle, allowing for the construction of complex biaryl architectures while leaving the cyclopropane and nitrile intact.

• Setup: In an oven-dried Schlenk tube, combine 1.0 mmol of Compound A, 1.2 mmol of phenylboronic acid, and 2.0 mmol of anhydrous K3​PO4​ .

• Catalyst Activation: Add 2 mol% Pd(OAc)2​ and 4 mol% SPhos ligand.

• Atmosphere Control: Evacuate and backfill the tube with N2​ three times. Strict oxygen exclusion is critical to prevent the degradation of the active Pd(0) species.

• Reaction: Add 5 mL of degassed Toluene/ H2​O (4:1 v/v) and heat to 100 °C for 12 hours.

• In-Process Control (Self-Validation): Analyze via TLC (Hexanes/EtOAc 9:1). Compound A will show complete conversion to a lower Rf​ spot (the biphenyl product). A parallel negative control run with Compound B will show 100% recovered starting material, proving the chemoselectivity of the conditions.

References

• Eitzinger, A., & Ofial, A. R. (2023). Reactivity of electrophilic cyclopropanes. Pure and Applied Chemistry, 95(4), 389-400.[Link]

• Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties. Molecules (MDPI), 2020.[Link]

• Steric Effects and Solvent Effects in Ionic Reactions. Science, 2002.[Link]

• A novel small-molecule inhibitor reveals a possible role of kinesin-5 in anastral spindle-pole assembly. Journal of Cell Science, 2008.[Link]

• 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile Product Data. Accela ChemBio.[Link]

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Navigating the Labyrinth of Residual Solvents: A Comparative Guide to GC-MS Validation for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

For Immediate Release

In the intricate world of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is paramount. Residual solvents, the volatile organic compounds used in the synthesis and purification of APIs, pose a significant risk to patient safety and must be meticulously controlled.[1][2][3][4] This guide offers a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) validation methods for the analysis of residual solvents in 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, a key intermediate in the synthesis of various pharmaceutical compounds.

As a Senior Application Scientist, this document is crafted to provide researchers, scientists, and drug development professionals with the technical insights and practical methodologies necessary to ensure the quality and safety of their products. Our focus is not merely on presenting protocols, but on elucidating the scientific rationale behind the selection of specific methods and parameters, thereby empowering you to make informed decisions in your laboratory.

The Imperative of Residual Solvent Analysis

Regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH) Q3C guidelines, have established strict limits for residual solvents in pharmaceutical products.[5][6][7] These guidelines categorize solvents into three classes based on their toxicity, with Class 1 solvents being the most toxic and their use to be avoided, while Class 2 and 3 solvents have less severe toxicity and are subject to specific concentration limits.[6][7][8] Gas chromatography, particularly with headspace sampling, is the industry-standard technique for this critical analysis.[1][2] While Flame Ionization Detection (FID) is a robust and common choice, Mass Spectrometry (MS) offers unparalleled specificity and sensitivity, making it indispensable for method validation, identification of unknown impurities, and resolving co-eluting peaks.[1][9][10]

Understanding the Analyte: 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

The synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile can potentially involve a variety of solvents. A review of synthetic routes for similar compounds suggests the potential presence of solvents such as toluene, halogenated hydrocarbons, and others used in Friedel-Crafts acylation reactions.[11] Therefore, a robust analytical method must be capable of separating and quantifying a range of potential residual solvents.

Comparative Analysis of GC-MS Methodologies

The selection of an appropriate GC-MS method is critical for accurate and reliable residual solvent analysis. Key parameters that influence method performance include the choice of the GC column, temperature programming, and sample preparation technique.

GC Column Selection: The Heart of the Separation

The choice of the GC column's stationary phase is paramount for achieving adequate separation of a diverse range of residual solvents.

Stationary Phase Type	Key Characteristics	Advantages for Nitrile Compound Analysis	Disadvantages
Mid-Polar (e.g., 6% cyanopropylphenyl - 94% dimethylpolysiloxane)	Provides a good balance of polar and non-polar interactions.	Effective for a broad range of solvents with varying polarities, often recommended in pharmacopeial methods.[12][13]	May not provide optimal resolution for very volatile or highly polar compounds.
High-Polarity (e.g., Polyethylene Glycol - PEG)	Exhibits strong interactions with polar analytes.	Enhanced retention and resolution of polar solvents like alcohols and ketones.[1]	Can be susceptible to degradation from water and oxygen, leading to shorter column lifetime.

Static Headspace vs. Direct Injection: A Matter of Matrix

Static headspace sampling is the preferred technique for residual solvent analysis in solid pharmaceutical samples.[14][15][16] It involves heating the sample in a sealed vial to allow volatile solvents to partition into the headspace gas, which is then injected into the GC. This technique minimizes matrix effects and protects the GC system from non-volatile sample components.[16]

Direct injection, while simpler, is generally not suitable for this application due to the non-volatile nature of the API, which can contaminate the GC inlet and column.

A Validated GC-MS Method for Confident Analysis

The following is a detailed, step-by-step protocol for a validated static headspace GC-MS method for the determination of residual solvents in 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. This method is designed to be robust and compliant with ICH Q2(R1) guidelines for analytical procedure validation.[17][18][19][20][21][22]

Experimental Workflow

Caption: Workflow for GC-MS validation of residual solvents.

Instrumentation and Consumables

• Gas Chromatograph: Agilent 8890 GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Headspace Sampler: Agilent 8697 Headspace Sampler or equivalent[23]

• GC Column: DB-624 (30 m x 0.25 mm, 1.4 µm) or equivalent mid-polar column

• Vials: 20 mL headspace vials with PTFE/silicone septa

• Diluent: Dimethyl sulfoxide (DMSO), headspace grade[16]

GC-MS Parameters

Parameter	Value	Rationale
Inlet Temperature	250 °C	Ensures rapid volatilization of analytes.
Carrier Gas	Helium	Provides good chromatographic efficiency.[23]
Oven Program	40 °C (hold 5 min), ramp to 240 °C at 10 °C/min, hold 5 min	Allows for separation of a wide range of volatile solvents.
Transfer Line Temp	280 °C	Prevents condensation of analytes before entering the MS.
MS Source Temp	230 °C	Optimal for ionization.
MS Quad Temp	150 °C	Maintains mass accuracy.
Scan Range	35-350 amu	Covers the mass range of common residual solvents.

Headspace Parameters

Parameter	Value	Rationale
Oven Temperature	80 °C	Balances efficient volatilization with minimizing sample degradation.
Loop Temperature	90 °C	Prevents condensation in the sample loop.
Transfer Line Temp	100 °C	Ensures complete transfer of analytes to the GC.
Equilibration Time	30 min	Allows for equilibrium to be reached between the sample and headspace.

Sample and Standard Preparation

• Standard Preparation: Prepare a stock solution containing the potential residual solvents of interest in DMSO. Create a series of calibration standards by diluting the stock solution to cover the expected concentration range.

• Sample Preparation: Accurately weigh approximately 100 mg of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile into a 20 mL headspace vial. Add 5 mL of DMSO and seal the vial.

Validation Parameters: A Deep Dive

Method validation is a critical step to ensure the reliability of the analytical data. The following parameters, as outlined in ICH Q2(R1), must be assessed.[17][18][20][21]

Specificity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present. In GC-MS, the combination of chromatographic retention time and the unique mass spectrum of each analyte provides a high degree of specificity.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used to establish linearity. The correlation coefficient (r²) should be greater than 0.99.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed by spiking the sample matrix with known amounts of the residual solvents at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within an acceptable range, typically 80-120%.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Analysis of a minimum of six replicate samples at 100% of the test concentration.

• Intermediate Precision: Performed by a different analyst on a different day with different equipment.

The relative standard deviation (RSD) for both repeatability and intermediate precision should be less than 15%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters. For this method, parameters such as headspace oven temperature (± 2 °C) and equilibration time (± 5 min) should be varied to assess the impact on the results.

Data Presentation: Clarity and Comparability

The results of the validation study should be presented in a clear and concise manner, typically in tabular format.

Table 1: Summary of Validation Results for Key Residual Solvents

Solvent	Linearity (r²)	Accuracy (% Recovery)	Precision (RSD%)	LOD (ppm)	LOQ (ppm)
Toluene	>0.995	95-105	<5	0.5	1.5
Dichloromethane	>0.998	98-102	<3	0.2	0.6
Other Solvents	...	...	...	...	...

Conclusion: Ensuring Pharmaceutical Quality Through Rigorous Validation

The GC-MS method detailed in this guide provides a robust and reliable approach for the validation of residual solvents in 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. By understanding the principles behind method selection and validation, researchers and drug development professionals can confidently ensure the safety and quality of their pharmaceutical products. The use of mass spectrometry as a detector provides an orthogonal detection mechanism to FID, offering enhanced confidence in peak identification and purity. Adherence to the principles of scientific integrity and regulatory guidelines is not just a matter of compliance, but a commitment to patient well-being.

References

• Static Headspace GC–MS Detection of Residual Solvents—A Possible Simultaneous Identification and Quantitation Method | LCGC Intern

• ICH Q3C (R9) Residual solvents - Scientific guideline | European Medicines Agency (EMA). (URL: [Link])

• ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents - Therapeutic Goods Administration (TGA). (URL: [Link])

• Impurities: Guideline for Residual Solvents Q3C(R8) - ICH. (URL: [Link])

• impurities: guideline for residual solvents q3c(r6) - ICH. (URL: [Link])

• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). (URL: [Link])

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. (URL: [Link])

• ICH Q3C: New Version of the Guideline for Residual Solvents published - ECA Academy. (URL: [Link])

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA. (URL: [Link])

• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (URL: [Link])

• A Validated GC-MS Method for the Determination and Quantification of Residual Solvents in Counterfeit Tablets and Capsules - PubMed. (URL: [Link])

• A Generic Method for the Analysis of Residual Solvents in Pharmaceuticals Using Static Headspace-GC-FID/MS - ResearchGate. (URL: [Link])

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• ICH Q2 Analytical Method Validation | PPTX - Slideshare. (URL: [Link])

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• GCMS Residual Solvent Analysis: What You Must Know. (URL: [Link])

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• GC-MS Analysis of Biological Nitrate and Nitrite Using Pentafluorobenzyl Bromide in Aqueous Acetone: A Dual Role of Carbonate/Bicarbonate as an Enhancer and Inhibitor of Derivatization - PMC. (URL: [Link])

• Gas Chromatography/Mass Spectrometry Method for the Determination of Sulforaphane and Sulforaphane Nitrile in Broccoli | Journal of Agricultural and Food Chemistry - ACS Publications. (URL: [Link])

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comparative efficacy of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile in drug analogs

An In-depth Guide to the Comparative Efficacy of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile and Its Analogs in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of unique structural motifs is paramount to the development of novel therapeutics with enhanced efficacy and specificity. The molecule 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile presents a compelling scaffold, merging three key pharmacophoric elements: a substituted phenyl ring, a strained cyclopropyl group, and a nitrile moiety. This guide provides a comprehensive framework for researchers and drug development professionals to explore the comparative efficacy of this lead compound and its analogs. We will delve into the rationale behind its design, propose a systematic approach to identifying its biological targets, and outline detailed experimental protocols for a robust comparative analysis.

Deconstructing the Scaffold: Rationale for Efficacy

The therapeutic potential of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile can be inferred by examining its constituent parts:

• The 2-Chloro-4-fluorophenyl Group: Halogenated phenyl rings are prevalent in pharmaceuticals. The specific substitution pattern can influence metabolic stability, binding affinity, and selectivity. For instance, the 2-chloro-4-fluorophenyl moiety is found in molecules investigated for anti-seizure properties, suggesting a potential role in modulating ion channels or receptors in the central nervous system[1]. This group also appears in compounds with anticancer and antiangiogenic activity[2].

• The Cyclopropyl Ring: This three-membered ring is a bioisostere for various functional groups and introduces conformational rigidity. The "cyclopropyl fragment" is increasingly utilized in drug design to enhance potency, improve metabolic stability, and increase brain permeability[3]. Its unique electronic properties can also influence interactions with biological targets[3]. Cyclopropane-containing compounds have shown promise as anticancer agents, including as inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase[4].

• The Nitrile Group: The nitrile functional group is a versatile component in drug design. It can act as a hydrogen bond acceptor, a reactive handle for covalent modification of targets, or a key element of a pharmacophore. Many natural products with diverse biological activities, including anticancer and antimicrobial effects, contain a nitrile group[5].

Given these features, 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile and its analogs are promising candidates for investigation in oncology and neurology.

A Proposed Roadmap for Efficacy Evaluation

A systematic approach is essential to unlock the therapeutic potential of this scaffold. The following workflow outlines a proposed research plan.

Caption: Proposed workflow for evaluating the comparative efficacy of novel drug candidates.

Experimental Protocols

Synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile and Analogs

A plausible synthetic route involves the α-alkylation of a substituted phenylacetonitrile with 1,2-dibromoethane in the presence of a phase-transfer catalyst[6].

Step-by-Step Protocol:

• Reaction Setup: To a solution of 2-(2-chloro-4-fluorophenyl)acetonitrile (1.0 eq) in a suitable solvent (e.g., dichloromethane), add a 50% aqueous solution of sodium hydroxide and a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB).

• Alkylation: Add 1,2-dibromoethane (1.2 eq) dropwise to the vigorously stirred mixture at room temperature.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup and Purification: Upon completion, separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile.

Synthesis of Analogs: By varying the starting phenylacetonitrile, a library of analogs can be synthesized. For a comparative study, we propose the synthesis of the following hypothetical analogs:

Analog ID	R1	R2	Rationale
Lead (Cpd-01)	Cl	F	Core structure
Cpd-02	H	F	Assess the effect of the chloro group
Cpd-03	Cl	H	Assess the effect of the fluoro group
Cpd-04	Br	F	Investigate the impact of a different halogen at R1
Cpd-05	OMe	F	Explore the effect of an electron-donating group

In Vitro Efficacy Assessment: Anticancer Activity

Objective: To determine the cytotoxic and antiproliferative effects of the lead compound and its analogs on a panel of human cancer cell lines.

Protocol: MTT Assay for Cell Viability

• Cell Seeding: Seed cancer cells (e.g., MDA-MB-231 for breast cancer, A375 for melanoma) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds (e.g., from 0.01 µM to 100 µM) and a vehicle control (DMSO) for 72 hours.

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) for each compound.

Hypothetical Comparative Data:

Compound	IC50 (µM) on MDA-MB-231	IC50 (µM) on A375
Lead (Cpd-01)	5.2	8.7
Cpd-02	15.8	22.4
Cpd-03	7.9	12.1
Cpd-04	3.1	6.5
Cpd-05	>100	>100
Doxorubicin	0.8	1.2

In Vivo Efficacy Assessment: Xenograft Mouse Model

Objective: To evaluate the in vivo antitumor efficacy of the most potent analog(s) from in vitro studies.

Protocol:

• Tumor Implantation: Subcutaneously implant human cancer cells (e.g., MDA-MB-231) into the flank of immunodeficient mice (e.g., nude mice).

• Tumor Growth and Randomization: When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Dosing: Administer the test compound (e.g., Cpd-04) and vehicle control via a suitable route (e.g., oral gavage) daily for a specified period (e.g., 21 days).

• Monitoring: Measure tumor volume and body weight twice a week.

• Endpoint: At the end of the study, euthanize the mice, and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry).

Visualizing the Mechanism: A Hypothetical Signaling Pathway

Should target identification studies reveal that the lead compound inhibits a key kinase, such as VEGFR-2, the following diagram illustrates the potential mechanism of action.

Caption: Hypothetical inhibition of the VEGFR-2 signaling pathway by Cpd-01.

Conclusion and Future Directions

The 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile scaffold represents a promising starting point for the development of novel therapeutic agents. This guide provides a comprehensive, albeit prospective, framework for the systematic evaluation of its efficacy and that of its analogs. The proposed experimental protocols are designed to be robust and to yield clear, comparable data that can inform lead optimization efforts. Future work should focus on elucidating the precise mechanism of action and conducting thorough safety and toxicology studies to pave the way for potential clinical development. The versatility of the cyclopropane ring and the tunability of the substituted phenyl group offer a rich chemical space for exploration in the quest for next-generation medicines.

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A Comparative Benchmarking Guide to the Synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Key Structural Motif

1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile is a crucial building block in medicinal chemistry, frequently incorporated into the core of various therapeutic agents. The unique conformational constraints and metabolic stability imparted by the cyclopropane ring, combined with the electronic properties of the substituted phenyl group, make this moiety a valuable asset in drug design. This guide provides an in-depth comparison of the primary and alternative synthetic routes to this important intermediate, offering a critical evaluation of their respective methodologies, yields, and scalability.

Route 1: Phase-Transfer Catalysis (PTC) - The Workhorse Approach

The most direct and widely employed method for the synthesis of 1-arylcyclopropanecarbonitriles, including our target molecule, is the cyclopropanation of the corresponding arylacetonitrile using a dihaloalkane under phase-transfer catalysis (PTC) conditions. This method is favored for its operational simplicity, relatively high yields, and adaptability to large-scale production.

Causality of Experimental Choices

The PTC approach ingeniously overcomes the challenge of bringing together a water-soluble base (like sodium hydroxide) and an organic-soluble arylacetonitrile. The phase-transfer catalyst, typically a quaternary ammonium salt, transports the hydroxide ion into the organic phase, where it can deprotonate the arylacetonitrile to form a carbanion. This carbanion then undergoes a nucleophilic substitution with a dihaloalkane, such as 1-bromo-2-chloroethane, to form the cyclopropane ring. The use of 1-bromo-2-chloroethane is often preferred over 1,2-dibromoethane as it can lead to higher yields[1].

Experimental Protocol: Phase-Transfer Catalysis

A general and effective protocol for the synthesis of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile is as follows[2]:

• Reaction Setup: To a round-bottom flask equipped with a condenser and a mechanical stirrer, add 2-(2-chloro-4-fluorophenyl)acetonitrile (1.0 equiv), 1-bromo-2-chloroethane (1.5 equiv), and a phase-transfer catalyst such as benzyltriethylammonium chloride (0.02 equiv).

• Reaction Execution: Heat the mixture to 50°C. Prepare a concentrated aqueous solution of sodium hydroxide (e.g., 50% w/v) and add it dropwise to the reaction mixture while maintaining the temperature at 50°C.

• Reaction Monitoring and Work-up: Stir the reaction mixture at 50°C for 16-24 hours. Monitor the reaction progress by TLC or GC. Upon completion, cool the mixture to room temperature and dilute with water.

• Extraction and Purification: Extract the aqueous mixture with an organic solvent (e.g., dichloromethane or toluene). Combine the organic layers, wash with dilute acid (e.g., 1 M HCl), then with water, and finally with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by vacuum distillation or column chromatography.

Visualizing the PTC Pathway

Caption: A potential synthetic route via Simmons-Smith cyclopropanation.

Route 3: Kulinkovich Reaction and Subsequent Transformation

The Kulinkovich reaction provides an alternative method for the synthesis of cyclopropanols from esters and Grignard reagents, catalyzed by a titanium(IV) alkoxide.[1][3] The resulting cyclopropanol can then be converted to the target nitrile.

Hypothetical Protocol: Kulinkovich Reaction

• Cyclopropanol Synthesis: The reaction of methyl 2-chloro-4-fluorobenzoate with a Grignard reagent (e.g., ethylmagnesium bromide) in the presence of Ti(OiPr)4 would yield 1-(2-chloro-4-fluorophenyl)cyclopropanol.

• Conversion to Nitrile: The cyclopropanol can be converted to the corresponding bromide or tosylate, followed by nucleophilic substitution with a cyanide salt (e.g., NaCN or KCN) to afford the final product.

Visualizing the Kulinkovich Pathway

Caption: A potential synthetic route via the Kulinkovich reaction.

Comparative Analysis of Synthesis Routes

Parameter	Route 1: Phase-Transfer Catalysis (PTC)	Route 2: Simmons-Smith Approach	Route 3: Kulinkovich Approach
Starting Materials	2-(2-Chloro-4-fluorophenyl)acetonitrile, 1-bromo-2-chloroethane	2-Chloro-4-fluorostyrene, Diiodomethane, Zinc-Copper couple or Diethylzinc	Methyl 2-chloro-4-fluorobenzoate, Grignard reagent, Titanium(IV) isopropoxide
Key Reactions	Phase-Transfer Catalyzed Cyclopropanation	Simmons-Smith Cyclopropanation, Nitrile Introduction	Kulinkovich Reaction, Functional Group Transformation
Reported Yield	Good to Excellent (typically >70%) [2]	Moderate to Good for cyclopropanation step, overall yield depends on nitrile introduction	Good for cyclopropanol formation, overall yield depends on subsequent steps [1]
Scalability	Readily scalable	Scalable, but cost of reagents can be a factor	Scalable
Advantages	- Direct, one-pot synthesis- Well-established and reliable- High yields	- High stereospecificity- Milder conditions for cyclopropanation	- Utilizes readily available esters- Can be adapted for asymmetric synthesis
Disadvantages	- Requires a phase-transfer catalyst- Can require elevated temperatures	- Multi-step process- Introduction of the nitrile group can be challenging- Cost of diiodomethane	- Multi-step process- Requires stoichiometric Grignard reagent and titanium catalyst

Synthesis of the Key Precursor: 2-(2-Chloro-4-fluorophenyl)acetonitrile

The availability of the starting material, 2-(2-chloro-4-fluorophenyl)acetonitrile, is crucial for the PTC route. A common and reliable method for its synthesis is the Sandmeyer reaction, starting from 2-chloro-4-fluoroaniline.[4][5]

Experimental Protocol: Sandmeyer Reaction

• Diazotization: 2-Chloro-4-fluoroaniline is treated with sodium nitrite in the presence of a strong acid (e.g., HCl) at low temperatures (0-5°C) to form the corresponding diazonium salt.

• Cyanation: The diazonium salt solution is then added to a solution of copper(I) cyanide, which catalyzes the substitution of the diazonium group with a nitrile group, yielding 2-(2-chloro-4-fluorophenyl)acetonitrile.

Conclusion

For the synthesis of 1-(2-chloro-4-fluorophenyl)cyclopropanecarbonitrile, the Phase-Transfer Catalysis (PTC) route stands out as the most practical and efficient method for both laboratory and industrial-scale production due to its directness and high yields. The alternative routes, such as the Simmons-Smith and Kulinkovich reactions, offer valuable mechanistic alternatives and can be considered when specific stereochemical outcomes are desired or when starting from different precursors is more convenient. The choice of the optimal synthetic strategy will ultimately depend on the specific project requirements, including scale, cost, and available expertise.

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The Gold Standard and Its Challengers: A Comparative Guide to the Structural Validation of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of chemical research and development. In the synthesis of novel compounds such as 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, a molecule with potential applications in medicinal chemistry, absolute structural confirmation is not merely a formality—it is a critical checkpoint that influences all subsequent research. This guide provides an in-depth, objective comparison of single-crystal X-ray crystallography, the definitive "gold standard" for structural elucidation, with its primary spectroscopic alternatives: Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

While a public crystal structure for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile is not available at the time of this publication, this guide will utilize it as a central case study. We will explore the rigorous, self-validating workflow of X-ray crystallography and present a comparative analysis using expected and illustrative data from closely related analogs to provide a robust framework for its structural validation.

Part 1: The Unambiguous Verdict of X-ray Crystallography

Single-crystal X-ray crystallography (SC-XRD) stands alone in its ability to provide a direct, three-dimensional map of atomic positions within a molecule.[1][2] By analyzing the diffraction pattern of X-rays passing through a high-quality single crystal, we can determine precise bond lengths, bond angles, and stereochemistry, offering an unparalleled level of structural detail.[3]

The Causality Behind the Crystallographic Workflow

The journey from a synthesized powder to a refined crystal structure is a multi-step process where each stage is designed to ensure the integrity and accuracy of the final model. The choice of each step is deliberate and crucial for success.

Figure 1: The workflow of single-crystal X-ray crystallography.

Experimental Protocol: Single-Crystal X-ray Diffraction

1. Crystal Growth (The Bottleneck and the Art): The most critical and often challenging step is growing a single crystal of suitable size and quality (ideally 0.1 - 0.4 mm with no visible cracks).[4] The high degree of molecular order in a crystal is what allows for the coherent diffraction of X-rays. For a novel compound like 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, a screening of crystallization conditions is necessary.

• Method of Choice: Slow Evaporation & Vapor Diffusion. These are the most common and effective techniques for small molecules.[5][6][7]

  • Slow Evaporation: A saturated solution of the compound in a suitable solvent (e.g., acetone, ethyl acetate, or a mixture) is prepared in a vial, which is then loosely capped to allow the solvent to evaporate over several days to weeks. The slow increase in concentration promotes the formation of a single, well-ordered crystal lattice rather than a polycrystalline powder.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small, open vial. This vial is then placed inside a larger, sealed container that contains a more volatile "anti-solvent" in which the compound is poorly soluble. As the anti-solvent vapor slowly diffuses into the compound's solution, it reduces the solubility, inducing gradual crystallization.

2. Data Collection: Once a suitable crystal is obtained, it is mounted on a goniometer head and cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion of the atoms, which sharpens the diffraction data.[8] The crystal is then rotated in a monochromatic X-ray beam, and a series of diffraction images are collected by a detector.[2] A modern diffractometer can collect a complete dataset in 6-24 hours.[9]

3. Structure Solution and Refinement: The collected diffraction spots are indexed and their intensities integrated. The primary challenge is solving the "phase problem," as detectors only record the intensity, not the phase of the diffracted X-rays.[10] For small molecules, "direct methods" are typically successful in generating an initial electron density map. This map is then interpreted to build a molecular model, which is refined against the experimental data to optimize atomic positions, bond lengths, and angles.

4. Validation: The Trustworthiness Pillar The final step is rigorous validation, which is a cornerstone of scientific integrity in crystallography. The refined structure is submitted to a process called checkCIF, a service provided by the International Union of Crystallography (IUCr).[5][6] This program checks the Crystallographic Information File (CIF) for syntactic correctness, internal consistency, and compliance with the established conventions of crystallography.[2][11] It flags potential errors or unusual features as "Alerts," which must be addressed or explained by the researcher. This self-validating system ensures that published crystal structures meet a high standard of quality and reliability.

Hypothetical Crystallographic Data for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

The table below presents expected crystallographic data for our target molecule, based on typical values for small organic compounds.

Parameter	Expected Value	Significance
Chemical Formula	C₁₀H₇ClFN	Confirms the elemental composition.
Molecular Weight	195.62 g/mol	Consistent with the chemical formula.
Crystal System	Monoclinic or Orthorhombic	Describes the basic symmetry of the crystal lattice.
Space Group	P2₁/c or P2₁2₁2₁	Defines the specific symmetry operations within the unit cell.
a, b, c (Å)	5-15 Å	Dimensions of the unit cell.
α, β, γ (°)	α=γ=90°, β≈90-110° (Monoclinic)	Angles of the unit cell.
Volume (ų)	800-1500 ų	Volume of the unit cell.
Z	4	Number of molecules in the unit cell.
R-factor (R1)	< 0.05 (5%)	A key indicator of the agreement between the crystallographic model and the experimental diffraction data.
Goodness-of-fit (S)	~1.0	Should be close to 1 for a good refinement.

Part 2: The Alternatives - Spectroscopic Corroboration

While SC-XRD provides the definitive structure in the solid state, NMR and MS are indispensable for confirming the structure in solution and providing complementary data on connectivity and composition.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the connectivity of atoms in a molecule in the solution phase.[12] By analyzing the chemical shifts, coupling constants, and integrations in ¹H and ¹³C NMR spectra, one can piece together the molecular skeleton.

Figure 2: Logic flow for structure elucidation using NMR spectroscopy.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Data Acquisition: Acquire ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra on a 400 MHz or higher spectrometer.

• Data Interpretation:

  • ¹H NMR: The aromatic region is expected to show complex multiplets due to the substitution pattern. The cyclopropyl protons will appear as distinct multiplets in the aliphatic region.

  • ¹³C NMR: The number of signals will confirm the number of unique carbon atoms. The chemical shifts will distinguish between aromatic, cyclopropyl, nitrile, and quaternary carbons.[13]

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for unambiguously assigning protons and carbons and establishing the connectivity between different parts of the molecule, confirming the link between the phenyl ring and the cyclopropane ring.[14]

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and, through fragmentation analysis, offers clues about the molecule's substructures. High-resolution mass spectrometry (HRMS) can determine the elemental composition with high accuracy.

Experimental Protocol: Mass Spectrometry Analysis

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent like methanol or acetonitrile.

• Data Acquisition: Analyze the sample using an ESI-TOF or Orbitrap mass spectrometer to obtain a high-resolution mass spectrum.[15]

• Data Interpretation:

  • Molecular Ion Peak: The primary goal is to identify the molecular ion peak ([M+H]⁺ or [M]⁺˙) and confirm that its mass-to-charge ratio (m/z) corresponds to the expected molecular weight of 195.62. HRMS should yield a value very close to the calculated exact mass (e.g., 195.0254 for C₁₀H₈³⁵ClFN).

  • Fragmentation Pattern: The fragmentation pattern can provide corroborating evidence. For example, the loss of the nitrile group (-CN) or fragmentation of the cyclopropane ring would produce characteristic daughter ions.[16][17]

Part 3: Comparative Analysis - Choosing the Right Tool

No single technique tells the whole story. The choice of analytical method depends on the specific question being asked.

Feature	Single-Crystal X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Information Yield	Absolute 3D structure, bond lengths/angles, stereochemistry, packing.[9]	Atomic connectivity, solution-state conformation, and dynamics.[18]	Molecular weight, elemental formula (HRMS), and structural fragments.[19]
Sample Phase	Solid (high-quality single crystal required).[6]	Liquid (solution).	Solid or liquid (ionization is key).
Key Limitation	Crystal growth can be a significant bottleneck.[1]	Provides indirect structural information (connectivity); less sensitive.	Does not provide 3D structural information or stereochemistry.
Trustworthiness	Extremely high; validated through checkCIF and IUCr standards.[5][6]	High for connectivity; conformational analysis can be complex.	High for molecular formula (HRMS); fragmentation is interpretive.

Conclusion

For the definitive structural validation of a novel molecule like 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, single-crystal X-ray crystallography remains the unparalleled gold standard. Its ability to deliver a direct, unambiguous three-dimensional atomic arrangement provides the highest level of confidence required in pharmaceutical and materials science research. The rigorous, self-validating nature of the crystallographic workflow, culminating in a checkCIF review, ensures the data is robust and trustworthy.

However, a complete characterization package relies on the synergy of multiple techniques. NMR spectroscopy is essential for confirming the covalent structure in the solution phase, which is often more relevant to biological applications, while mass spectrometry provides a rapid and accurate confirmation of the molecular weight and elemental composition. Together, these three techniques form a powerful, complementary triad, providing a comprehensive and irrefutable structural validation that meets the highest standards of scientific integrity.

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A Senior Application Scientist's Guide to the Comparative Toxicity of Halogenated Cyclopropanecarbonitrile Derivatives

Abstract

Halogenated cyclopropanecarbonitrile derivatives, the chemical backbone of synthetic pyrethroid insecticides, are critical tools in global agriculture and public health. However, their widespread use necessitates a deep and comparative understanding of their toxicological profiles to ensure human and environmental safety. This guide provides an in-depth comparison of the toxicity of key derivatives, focusing on the influence of halogenation on their biological activity. We will explore the core mechanisms of neurotoxicity, present comparative in vivo and in vitro data, detail standardized experimental protocols, and discuss the critical structure-activity relationships that govern their potency and potential hazards. This document is intended for researchers, toxicologists, and drug development professionals seeking to navigate the complexities of this important class of compounds.

The Chemical Landscape and Core Mechanism of Action

Halogenated cyclopropanecarbonitrile derivatives are predominantly found in Type II pyrethroid insecticides. These compounds are structurally characterized by a cyclopropane ring, a cyano group (α-cyano group), and various halogen substitutions. The presence of the α-cyano group is a defining feature that significantly enhances their neurotoxic potency compared to Type I pyrethroids.[1][2]

The primary target for these neurotoxins is the voltage-gated sodium channel (VGSC) in the neuronal membranes of both insects and mammals.[1][3] By binding to the channel, these compounds delay its closure, leading to a prolonged influx of sodium ions.[1][4] This action disrupts normal nerve signal transmission, causing a state of hyperexcitability, repetitive nerve firing, paralysis, and ultimately, death of the target organism.[1][5]

The two main intoxication syndromes observed in mammals are the "T-syndrome" (tremors) and the "CS-syndrome" (choreoathetosis/salivation), with Type II pyrethroids typically inducing the CS-syndrome.[3][6]

Caption: Mechanism of Type II pyrethroid neurotoxicity.

Structure-Activity Relationships: The Role of Halogenation

The type and position of halogen atoms on the cyclopropane ring are critical determinants of a derivative's toxicity.[7] Structure-activity relationship (SAR) studies have shown that substitutions on the vinyl side chain of the chrysanthemic acid moiety can significantly enhance insecticidal activity.[8]

Key observations include:

• Enhanced Potency: Halogen substitutions for the methyl groups generally increase both knockdown efficiency and overall toxicity in insects.[8]

• Lipophilicity and Steric Factors: The lipophilicity of the molecule, which is influenced by halogenation, is crucial for its delivery to the nerve's site of action. Furthermore, steric factors such as molecular shape and isomeric configuration greatly influence toxicity.[7]

• Stereochemistry: The spatial arrangement of the molecule is vital. For instance, the cis isomers of phenoxybenzyl pyrethroids are often more toxic to insects than their trans counterparts.[9] Similarly, the S conformation of the α-cyano group (αS) typically confers higher insecticidal activity.[9]

A prime example is the comparison between Deltamethrin (containing a dibromovinyl group) and Cypermethrin (containing a dichlorovinyl group). Deltamethrin is generally considered more potent and exhibits longer residual activity, while cypermethrin is known for its rapid knockdown effect.[1][10] This difference in potency is evident in their toxicity to non-target organisms as well. For the aquatic invertebrate Ceriodaphnia dubia, deltamethrin was found to be three times more toxic than α-cypermethrin.[11]

Comparative Mammalian Toxicity: In Vivo Data

Acute toxicity studies in mammals, typically using the rat model, provide essential data for hazard classification. The median lethal dose (LD50) is a standard metric. The table below summarizes acute oral LD50 values for several key halogenated cyclopropanecarbonitrile derivatives.

Compound	Chemical Structure (Acid Moiety)	Acute Oral LD50 (rat, mg/kg)	Key References
α-Cypermethrin	3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropane-1-carboxylate	79 - 400	[12]
Deltamethrin	3-(2,2-dibromovinyl)-2,2-dimethylcyclopropane-1-carboxylate	135 - 5000 (vehicle dependent)	[13]
Fenpropathrin	2,2,3,3-tetramethylcyclopropanecarboxylate	70 - 164	[14][15]
λ-Cyhalothrin	3-(2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropane-1-carboxylate	56 - 79	[12][16]

Note: LD50 values can vary significantly based on the vehicle (solvent) used, and the age and sex of the animals.

Fenpropathrin is noted to exhibit high acute toxicity via oral and dermal routes.[14] The toxicological effects for all these compounds are characteristic of pyrethroids, with tremors, ataxia, and convulsions being common signs of neurotoxicity.[14]

In Vitro Methodologies for Mechanistic and High-Throughput Screening

While in vivo studies are crucial for regulatory toxicology, in vitro models offer a powerful and ethical approach to elucidate mechanisms and screen compounds for potential neurotoxicity. They are instrumental in reducing reliance on animal testing and enabling higher throughput.

Experimental Protocol: Assessing Neurotoxicity in a Neuronal Cell Line (e.g., SH-SY5Y)

This protocol outlines a general workflow for evaluating the cytotoxicity of cyclopropanecarbonitrile derivatives on a human neuroblastoma cell line.

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds on neuronal cell viability.

Materials:

• Human neuroblastoma cell line (e.g., SH-SY5Y)

• Cell culture medium (e.g., DMEM/F12) with fetal bovine serum (FBS) and antibiotics

• Test compounds (e.g., Deltamethrin, Cypermethrin) dissolved in a suitable solvent (e.g., DMSO)

• 96-well cell culture plates

• Cell viability assay reagent (e.g., MTT, WST-1)[2]

• Plate reader (spectrophotometer)

Procedure:

• Cell Seeding: Plate SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a serial dilution of the test compounds in the cell culture medium. Ensure the final solvent concentration (e.g., DMSO) is consistent across all wells and does not exceed a non-toxic level (typically <0.5%).

• Cell Treatment: Remove the old medium from the wells and replace it with the medium containing the various concentrations of the test compounds. Include a vehicle control (solvent only) and a negative control (medium only).

• Incubation: Incubate the treated plates for a defined period (e.g., 24 or 48 hours) at 37°C, 5% CO₂.

• Viability Assessment: Add the cell viability reagent (e.g., MTT) to each well according to the manufacturer's instructions and incubate for the recommended time.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a plate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the concentration-response curve and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for in vitro cytotoxicity assessment.

Studies have shown that pyrethroids with an α-cyano group (like cypermethrin) are more toxic in neuroblastoma cell lines than those without.[2] Furthermore, some studies suggest that the metabolites of pyrethroids may exert greater immunotoxic effects than the parent compounds, highlighting the importance of considering biotransformation in risk assessment.[17]

Ecotoxicological Considerations

A critical aspect of the toxicological profile of these compounds is their impact on non-target organisms. Both cypermethrin and deltamethrin are highly toxic to aquatic life and beneficial insects like bees.[10] Deltamethrin is often considered to have a slightly lower environmental impact than cypermethrin, but both require careful management to prevent contamination of aquatic ecosystems.[4][10] The high toxicity to fish and aquatic invertebrates is a major limiting factor in their use and a key consideration in environmental risk assessment.[18][19]

Conclusion

The toxicity of halogenated cyclopropanecarbonitrile derivatives is a complex interplay of their core chemical structure, specific halogen substitutions, and stereochemistry. While all act on the voltage-gated sodium channel, their potency and toxicological profiles vary significantly. Deltamethrin's dibromo- substitution generally confers higher potency than cypermethrin's dichloro- moiety. In vivo data provides essential hazard information, while in vitro assays are invaluable for mechanistic studies and comparative screening. A comprehensive toxicological assessment must also consider ecotoxicity, where these compounds show significant risk to aquatic organisms. Future research should continue to explore these structure-activity relationships to guide the development of safer, more selective insecticides.

References

• Comparative study on the toxicity of pyrethroids, α-cypermethrin and deltamethrin to Ceriodaphnia dubia.PubMed.
• A Comparative Analysis of Para-Cypermethrin and Deltamethrin Efficacy Against Select Pests.Benchchem.
• Fenpropathrin; Pesticide Tolerances.Federal Register.
• Halopyrethroids: Structure-Activity Rel
• Cypermethrin vs Deltamethrin.Ageruo.
• A REVIEW ON THE TOXICITY OF FENPROPATHRIN (SYNTHETIC PYRETHROID) ON DIFFERENT ANIMAL MODELS.
• Fenprop
• Deltamethrin vs. Cypermethrin: Advantage Comparison.pesticide-guides.com.
• Toxicity, transfer and metabolization of the pyrethroid insecticides cypermethrin and deltamethrin by reared black.WUR eDepot.
• Enantiomer-Specific Study of Fenpropathrin in Soil-Earthworm Microcosms: Enantioselective Bioactivity, Bioaccumulation, and Toxicity.Journal of Agricultural and Food Chemistry.
• The Effect of the Pyrethroid Pesticide Fenpropathrin on the Cardiac Performance of Zebrafish and the Potential Mechanism of Toxicity.PMC.
• Mechanisms of toxic action and structure-activity relationships for organochlorine and synthetic pyrethroid insecticides.PubMed.
• Toxic Mechanisms of Pyrethroids Studied in Vitro.Trepo.
• In Vitro Investigation on the Toxic Potentials of Commonly Used Synthetic Pyrethroids, Especially Esbiothrin.
• In vivo Genotoxicity of the Pyrethroid Pesticide β-Cyfluthrin Using the Comet Assay in the Fish Bryconamericus iheringii.
• Immunotoxicity of pyrethroid metabolites in an in vitro model.PubMed.
• Structure–Activity Relationship of Some Type-II Pyrethroids: A Study Based on Atomic Charges, Molecular Electrostatic Potential Surfaces and Molecular Orbitals Analysis.
• Developmental neurotoxicity of succeeding gener
• Comparison of the in vivo and in vitro percutaneous absorption of a lipophilic molecule (cypermethrin, a pyrethroid insecticide).PubMed.
• Structure-activity relationships of some pyrethroids in r
• The structure/activity relationships of pyrethroid insecticides. 1. A Novel Approach Based upon the Use of Multivariate QSAR and Computational Chemistry.
• Molecular Mechanisms of Pyrethroid Insecticide Neurotoxicity: Recent Advances.PMC.
• Pesticides: Environmental Stressors Implicated in the Development of Central Nervous System Disorders and Neurodegener
• Mechanisms of Neurotoxicity of Organophosphate Pesticides and Their Rel
• Neurotoxic Effects of Pesticides: Implications for Neurodegenerative and Neurobehavioral Disorders.MDPI.

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A Senior Application Scientist's Guide to Validating Analytical Reference Standards for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. This begins with the quality of the reference standards used. A reference standard, defined by the US Food and Drug Administration as a "highly purified compound that is well characterized," serves as the benchmark against which all analytical measurements are made.[1][2] Its assumed purity and identity directly impact the accuracy of everything from early-stage discovery assays to late-stage quality control (QC) of an active pharmaceutical ingredient (API).

This guide provides an in-depth, experience-driven framework for the validation of analytical reference standards for 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, a key intermediate in various synthetic pathways. We will move beyond a simple checklist of tests, explaining the scientific rationale behind the choice of analytical techniques and acceptance criteria. Our objective is to empower you to critically evaluate and compare different lots or suppliers of this reference standard, ensuring the selection of a material that is truly "fit for purpose."[3][4]

The Core Pillars of Reference Standard Validation

The validation of a reference standard is a comprehensive process designed to confirm its identity and purity with a high degree of certainty. The process is guided by principles outlined in international guidelines such as the International Council for Harmonisation's (ICH) Q2(R1) and the United States Pharmacopeia (USP) General Chapter <1225>.[5][6][7][8][9] For a non-compendial standard like 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, a robust validation plan should be built around four essential pillars: Identity, Purity, Assay, and Stability.

The following diagram illustrates a typical workflow for the comprehensive validation of a new batch of a reference standard.

Caption: High-level workflow for reference standard validation.

A Comparative Study: Evaluating Two Potential Lots

To illustrate the validation process, let's consider a scenario where we are qualifying two different lots of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, designated as Lot A and Lot B , for use as a primary reference standard.

Pillar 1: Identity Confirmation

The first and most critical step is to unequivocally confirm that the material is, in fact, 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile. We employ a combination of techniques to build a complete and irrefutable structural picture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural elucidation. The proton NMR should show the characteristic signals for the cyclopropyl protons and the aromatic protons, with splitting patterns and integrations consistent with the structure. The carbon NMR will confirm the number of unique carbon environments, including the nitrile carbon.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, which can be used to confirm the elemental composition. The fragmentation pattern observed in MS/MS can provide further structural confirmation.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is excellent for confirming the presence of key functional groups. For our target molecule, we would expect to see characteristic absorbances for the nitrile (C≡N) stretch, C-Cl stretch, C-F stretch, and aromatic C-H bonds.

Experimental Insight: While NMR and MS provide the primary structural proof, FTIR serves as a rapid and effective identity check for future batches, comparing their "fingerprint" region against the fully characterized primary standard.

Pillar 2: Purity Assessment

Purity is not a single value but a composite picture assembled from multiple orthogonal (different and independent) analytical techniques. The goal is to identify and quantify all significant impurities, including organic, inorganic, and volatile components.[1][10] A purity of 99.5% or higher is generally desirable for a primary reference standard.[10]

The logical approach to building a complete purity profile involves assessing different impurity classes with the most appropriate technology.

Caption: Logic diagram for comprehensive purity assessment.

1. Chromatographic Purity by High-Performance Liquid Chromatography (HPLC)

This is the cornerstone of organic purity evaluation. A robust, stability-indicating HPLC method must be developed and validated.

• Causality Behind Method Choice: We select a reversed-phase C18 column as it is a versatile stationary phase suitable for a molecule with moderate polarity like ours. A gradient elution with acetonitrile and water is chosen to ensure that both early-eluting polar impurities and late-eluting non-polar impurities are effectively separated and detected. UV detection at a wavelength where the main component and potential impurities have significant absorbance (e.g., 230 nm) is critical for accurate quantitation.

2. Residual Solvents by Gas Chromatography (GC)

Process-related residual solvents must be quantified. Headspace Gas Chromatography (GC-HS) is the standard technique.

• Causality Behind Method Choice: GC is ideal for separating volatile organic compounds. The headspace technique is used because it allows for the analysis of solvents in a solid sample without dissolving the sample, which could introduce interfering peaks.

3. Water Content by Karl Fischer Titration

Water is a common impurity that must be accurately quantified.

• Causality Behind Method Choice: Coulometric Karl Fischer titration is a highly specific and accurate method for determining low levels of water content in solid samples. It is superior to methods like "loss on drying" which are not specific for water.

4. Inorganic Impurities (Residue on Ignition / Sulphated Ash)

This test quantifies the amount of non-volatile inorganic impurities present in the material.

• Causality Behind Method Choice: This gravimetric method involves charring the sample and then treating it with sulfuric acid to convert metal oxides and salts into more stable sulfates before final ignition. This provides a reliable measure of the total inorganic content.

Comparative Data Summary

The table below summarizes the hypothetical validation data for Lot A and Lot B.

Parameter	Method	Lot A Result	Lot B Result	Acceptance Criteria	Comments
Identity	¹H NMR, ¹³C NMR, MS, FTIR	Conforms	Conforms	Conforms to Structure	Both lots are confirmed to be the correct molecule.
Chromatographic Purity	HPLC (230 nm)	99.85%	99.52%	≥ 99.5%	Lot A shows higher purity with fewer related impurities.
Single Largest Impurity	0.08%	0.25% (at RRT 1.5)	≤ 0.15%	Lot B has a significant impurity exceeding the typical limit.
Water Content	Karl Fischer	0.05%	0.11%	≤ 0.2%	Both lots are well within the acceptable range for water.
Residual Solvents	GC-HS	Toluene: 50 ppm	Toluene: 450 ppm	≤ 890 ppm (ICH Limit)	Lot B has a significantly higher level of residual toluene.
Residue on Ignition	Gravimetric	< 0.01%	0.08%	≤ 0.1%	Both lots meet the criteria for inorganic impurities.
Assigned Purity (Mass Balance)	Calculation	99.79%	99.33%	Report Value	Lot A has a significantly higher assigned purity.

Calculation of Assigned Purity (Mass Balance): Purity = 100% - (% Chromatographic Impurities) - (% Water) - (% Residual Solvents) - (% Residue on Ignition)

• Lot A: 100% - (100 - 99.85)% - 0.05% - 0.005% - 0.01% = 99.79%

• Lot B: 100% - (100 - 99.52)% - 0.11% - 0.045% - 0.08% = 99.245% (recalculated for accuracy)

Conclusion and Recommendation

Based on the comparative validation data, Lot A is unequivocally the superior candidate for use as a primary analytical reference standard. It demonstrates higher chromatographic purity, a lower level of the single largest impurity, and significantly less residual solvent content. Although Lot B meets the overall chromatographic purity specification, the presence of a single impurity at 0.25% and higher solvent levels make it less ideal for a high-quality reference standard.

The use of a well-characterized standard like Lot A is critical for ensuring the accuracy and reliability of analytical results throughout the drug development lifecycle.[11][12] It provides confidence that quantitative measurements, such as the assay of a drug substance or the quantitation of impurities, are accurate and defensible.

Detailed Experimental Protocols

Protocol 1: HPLC Purity Determination

• Instrumentation: HPLC or UPLC system with a UV/PDA detector.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Program:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 30% B

  • 18.1-22 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 230 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of the reference standard and dissolve in 10 mL of 50:50 Acetonitrile:Water to a final concentration of 1.0 mg/mL.

• System Suitability Test (SST):

  • Inject the standard solution six times.

  • The relative standard deviation (RSD) for the peak area of the main component must be ≤ 2.0%.

  • The tailing factor must be between 0.8 and 1.5.

• Calculation: Purity is determined by area percent normalization.

Protocol 2: GC-HS for Residual Solvents

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) and a headspace autosampler.

• Column: DB-624 or equivalent, 30 m x 0.53 mm ID, 3.0 µm film thickness.

• Carrier Gas: Helium or Hydrogen.

• Oven Program: 40 °C for 5 min, then ramp at 10 °C/min to 240 °C, hold for 5 min.

• Injector Temperature: 250 °C.

• Detector Temperature: 260 °C.

• Headspace Parameters:

  • Vial Equilibration Temperature: 80 °C.

  • Vial Equilibration Time: 20 min.

• Sample Preparation: Accurately weigh approximately 100 mg of the reference standard into a 20 mL headspace vial. Add 5 mL of a suitable solvent (e.g., DMSO).

• Standard Preparation: Prepare a standard solution of the expected residual solvents (e.g., Toluene) in the same solvent at a known concentration.

• Quantitation: Calculate the concentration of each residual solvent in the sample by comparing its peak response to the peak response of the external standard.

References

• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS - Pharmacopeia.
• USP <1225> Method Validation - BA Sciences.
• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration.
• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. ECA Academy.
• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. Investigations of a Dog.
• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• <1225> Validation of Compendial Procedures. USP-NF.
• Reference-Standard Material Qualification. Pharmaceutical Technology.
• Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. World Health Organization (WHO).
• Reference Standards, Types, Uses, Preparation & Qualification. Veeprho.
• USP Reference Standards. USP.
• Method Validation Guidelines. BioPharm International.

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• 8. fda.gov [fda.gov]
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• 10. who.int [who.int]
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• 12. biopharminternational.com [biopharminternational.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

As a Senior Application Scientist, my objective extends beyond the point of sale; it is to ensure that you, the researcher, can handle our products with the utmost safety and confidence throughout their lifecycle. The compound 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile is a sophisticated building block, pivotal in many drug discovery pathways. However, its complex structure—featuring a halogenated aromatic ring and a nitrile group—necessitates a rigorous and informed approach to waste management. This guide provides a comprehensive, step-by-step framework for its proper disposal, grounded in established safety protocols and regulatory standards.

Hazard Profile: Understanding the "Why" Behind the Procedure

The disposal protocol for any chemical is dictated by its inherent hazards. The structure of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile presents a multi-faceted risk profile derived from its constituent functional groups.

• Nitrile Group (-C≡N): Organic nitriles are compounds of significant toxicological concern. They can be absorbed through the skin and are toxic if inhaled or swallowed.[1][2] A primary danger is their potential to metabolize into or release cyanide, a potent cellular asphyxiant.[3]

• Halogenated Aromatic System: The chloro- and fluoro-substituents on the phenyl ring enhance the molecule's stability and potential for bioaccumulation. Halogenated organic compounds are often classified as environmental hazards and require specific disposal methods, such as high-temperature incineration, to prevent the formation of toxic byproducts.[4][5]

• Cyclopropane Ring: While the cyclopropane moiety itself is less of a toxicological driver, its presence contributes to the overall chemical properties of the molecule.

Given the absence of a specific Safety Data Sheet (SDS) for this exact molecule, we must extrapolate from data on structurally similar compounds, such as Cyclopropanecarbonitrile, to formulate a conservative and safe handling plan.

Table 1: Anticipated Hazard Classification

Hazard Class	GHS Category	Signal Word	Rationale & Key Considerations
Acute Toxicity (Oral, Dermal, Inhalation)	Category 3	Danger	Based on parent nitrile compounds, which are toxic via all routes of exposure.[1][2][6]
Skin Corrosion/Irritation	Category 2	Warning	Causes skin irritation.[1][2] Prolonged contact should be avoided.
Serious Eye Damage/Irritation	Category 2	Warning	Causes serious eye irritation.[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	Warning	May cause respiratory irritation.[1][2]

| Hazardous to the Aquatic Environment | Likely | Warning | Halogenated organic compounds can have long-lasting effects on aquatic life. |

Core Disposal Workflow: From Bench to Final Disposition

The fundamental principle is that 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile and any materials contaminated with it must be treated as hazardous waste.[7] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[8][9][10]

Caption: Standard workflow for laboratory hazardous waste disposal.

Step-by-Step Protocol for Waste Collection

• Personal Protective Equipment (PPE): Before handling waste, ensure you are wearing appropriate PPE:

  • Gloves: Nitrile gloves are required. Double-gloving is recommended for added protection against potential skin absorption.[11]

  • Eye Protection: Chemical safety goggles and a face shield are necessary to protect against splashes.[12]

  • Lab Coat: A standard lab coat protects skin and personal clothing.[12]

• Waste Segregation: This is the most critical step. This waste must be classified as Halogenated Organic Waste .

  • Causality: Disposal facilities often use different processes for halogenated and non-halogenated waste. Halogenated waste requires specialized incinerators equipped with scrubbers to neutralize acidic gases (like HCl and HF) produced during combustion. Mixing waste streams can disrupt the disposal process and increase costs.[4]

• Container Selection and Use:

  • Use a container that is chemically compatible with the waste (e.g., a high-density polyethylene or glass container).[9]

  • The container must have a secure, tight-fitting lid and be kept closed except when actively adding waste.[4][9]

  • All liquid waste containers must be stored in secondary containment to prevent spills.[9]

• Labeling: Proper labeling is a regulatory requirement and essential for safety.[7] As soon as the first drop of waste enters the container, it must be labeled with a hazardous waste tag.[9] The label must include:

  • The words "Hazardous Waste".[7]

  • The full chemical name: "1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile" and any solvents or other constituents. Do not use abbreviations.[9]

  • An estimate of the concentration of each component.[9]

  • The appropriate hazard warnings (e.g., "Toxic," "Irritant").[7]

  • The accumulation start date.

• Temporary Storage: Waste should be stored in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[4] Keep waste volumes to a minimum and schedule regular pickups with your institution's Environmental Health & Safety (EHS) department.[4][10]

Spill and Emergency Procedures

Preparedness is key to mitigating the impact of an accidental release. All personnel working with this compound must know the location of safety showers, eyewash stations, and spill kits.[13]

Caption: Decision-making flowchart for chemical spill response.

Protocol for a Small-Scale Spill (< 1 Liter)

This procedure should only be performed by trained personnel with the correct equipment. If you are ever in doubt, evacuate and call for assistance.[14]

• Alert & Isolate: Alert personnel in the immediate area and control access to the spill location.[14]

• Ventilate: If the material is volatile, increase ventilation by opening a fume hood sash.[15]

• Don PPE: At a minimum, wear a lab coat, chemical safety goggles, and double nitrile gloves.[15]

• Contain & Absorb: Use a universal spill absorbent, spill pillows, or sand to create a dike around the spill to prevent it from spreading.[15][16] Work from the outside edges toward the center as you apply absorbent material over the liquid.[15] Avoid using cat litter for flammable liquids as it is not an efficient absorbent.[14]

• Collect Waste: Carefully scoop the absorbed material into a heavy-duty plastic bag or a designated waste container.[15][16]

• Decontaminate: Clean the spill area with soap and water.[16] Collect the first rinseate and any contaminated cleaning materials as hazardous waste.[9]

• Dispose: Seal and label the bag of spill debris as hazardous waste and arrange for pickup.

• Restock: Replenish the supplies used from your laboratory's spill kit.[16]

Advanced Protocol: Laboratory-Scale Waste Neutralization

For laboratories generating significant quantities of this waste, a pre-treatment step to reduce its hazard profile may be considered. The following protocol describes a base-catalyzed hydrolysis to convert the toxic nitrile group into a more stable and less hazardous carboxylate salt.

WARNING: This procedure should only be performed by experienced chemists inside a certified chemical fume hood. It involves a potentially exothermic reaction and the handling of strong bases.

Protocol: Base-Catalyzed Hydrolysis

Objective: To convert 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile to sodium 1-(2-chloro-4-fluorophenyl)cyclopropanecarboxylate.

Materials:

• Waste containing 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

• 10M Sodium Hydroxide (NaOH) solution

• Ethanol or other suitable co-solvent

• Round-bottom flask with magnetic stirrer and reflux condenser

• Heating mantle

Procedure:

• Setup: In a chemical fume hood, charge a round-bottom flask with the nitrile waste.

• Solvent Addition: Add ethanol as a co-solvent to aid in solubility (approx. 10-15 mL per gram of waste).

• Base Addition: Slowly and carefully add an excess (approx. 2.5 equivalents) of 10M NaOH solution to the stirring mixture. This step can be exothermic; use an ice bath to control the temperature if necessary.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approximately 80-90°C) with vigorous stirring. Monitor the reaction for completion (typically several hours) via an appropriate method (e.g., TLC, LC-MS). The reaction is complete when the starting nitrile is no longer observed.

• Cooling and Collection: Allow the reaction mixture to cool to room temperature. The resulting aqueous solution contains the sodium salt of the corresponding carboxylic acid.

• Final Disposal: Transfer the cooled solution to a properly labeled Halogenated Organic Waste container for EHS pickup. While the primary toxicity of the nitrile has been neutralized, it is still a halogenated organic compound and must be disposed of accordingly.

This pre-treatment adds a layer of safety by converting the most acutely toxic functional group before the waste leaves the laboratory, embodying the principles of pollution prevention and responsible chemical management.[4]

References

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A Senior Application Scientist's Guide to the Safe Handling of 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile

As researchers and drug development professionals, our work with novel chemical entities is foundational to therapeutic innovation. The compound 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, with its halogenated aromatic and cyclopropyl nitrile moieties, represents a class of molecules with significant potential. However, this potential is coupled with inherent risks that demand a rigorous and informed approach to laboratory safety. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the causality behind each procedural step. Our goal is to empower you with the knowledge to handle this compound with the utmost confidence and safety.

Hazard Assessment: Understanding the Molecule

While a specific Safety Data Sheet (SDS) for this exact compound may not always be readily available, a chemical's structure provides critical clues to its potential hazards. 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile combines three key functional groups that inform our safety protocol:

• Halogenated Aromatic Ring (2-Chloro-4-fluorophenyl): Chlorinated and fluorinated aromatic compounds can exhibit moderate to high toxicity. They are often persistent in the environment and may be carcinogenic.[1] Skin absorption, inhalation, and ingestion are all potential routes of exposure.

• Cyclopropane Ring: This is a strained ring system. While the ring itself is relatively stable, its presence can influence the overall reactivity of the molecule.

• Nitrile Group (-CN): Organic nitriles are a well-known class of toxic compounds. They can be metabolized to release cyanide, which is a potent cellular toxin. Although the toxicity of nitriles can vary widely, it is prudent to treat all new nitrile compounds as potentially highly toxic.

Given this structural assessment, we must assume the compound is toxic upon ingestion, inhalation, and dermal contact, and handle it with appropriate precautions at all times.

Personal Protective Equipment (PPE): Your First Line of Defense

There is no "one-size-fits-all" solution for PPE; selection must be based on a thorough risk assessment.[2] For 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, the following PPE is mandatory:

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves is recommended.[3] For extended handling or when there's a high risk of splash, consider a more robust glove like Viton™ or butyl rubber.	Nitrile gloves offer good resistance to a wide range of chemicals, including many solvents, acids, and bases.[2][4] Double-gloving provides an additional layer of protection in case the outer glove is compromised.
Eye & Face Protection	Chemical splash goggles are essential.[5][6] When handling larger quantities or when there is a significant splash risk, a face shield should be worn in addition to goggles.	Protects the eyes from splashes and potential vapors.[5] A face shield provides an extra barrier for the entire face.
Body Protection	A fully buttoned lab coat should be worn at all times.[3][6] For procedures with a higher risk of spills, a chemically resistant apron over the lab coat is advised.	A lab coat protects your skin and personal clothing from contamination.[6]
Foot Protection	Closed-toe shoes are required in all laboratory settings.	Protects feet from spills and falling objects.
Respiratory Protection	All handling of the solid compound or its solutions should be conducted within a certified chemical fume hood.	A fume hood is the primary engineering control to prevent inhalation of powders or vapors.[7][8] If work outside a fume hood is unavoidable, a comprehensive exposure assessment must be conducted by EHS personnel to determine if a respirator is needed.

Operational Plan: From Receipt to Reaction

A systematic workflow is crucial to minimize exposure and prevent contamination.

Receiving and Storage

• Inspect: Upon receipt, inspect the container for any damage or leaks.

• Label: Ensure the container is clearly labeled with the full chemical name and any hazard warnings.

• Store: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3] The storage location should be clearly designated for potent or toxic compounds.

Handling and Weighing

• Preparation: Before handling, ensure all necessary PPE is correctly donned and the chemical fume hood is functioning properly.

• Containment: Conduct all manipulations, including weighing and solution preparation, within a chemical fume hood to minimize the risk of inhalation.[7][8]

• Weighing: If weighing the solid, do so on a tared weigh paper or in a small, capped vial to prevent dispersal of the powder.

• Cleaning: After handling, decontaminate the work area (fume hood surface, balance, etc.) with an appropriate solvent (e.g., 70% ethanol) and wipe it down.[7] Wash hands thoroughly after removing gloves.

Caption: Safe Handling Workflow for Potent Compounds.

Disposal Plan: Responsible Waste Management

Improper disposal of halogenated organic compounds can cause significant environmental harm and is a regulatory violation.

• Segregation is Key: Halogenated organic waste must be collected separately from non-halogenated waste.[1][8] This is because the disposal methods for these two types of waste are different and mixing them can increase disposal costs and complications.

• Waste Containers: Use a designated, clearly labeled "Halogenated Organic Waste" container.[8] The container must be made of a compatible material (e.g., polyethylene) and have a secure, tight-fitting lid.[3]

• Labeling: The waste container must be labeled with a "Hazardous Waste" tag, listing all contents by their full chemical name and approximate concentrations.[1]

• Storage: Keep waste containers closed when not in use and store them in a designated satellite accumulation area within the lab, preferably in secondary containment.[1]

• Disposal: Never dispose of this compound or its waste down the drain.[3][8] All waste must be disposed of through your institution's Environmental Health and Safety (EHS) department.

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and correct action is critical.

Emergency Situation	Immediate Action Protocol
Skin Contact	Immediately remove any contaminated clothing.[7] Flush the affected area with copious amounts of water for at least 15 minutes.[7][9] Seek medical attention.
Eye Contact	Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[10][11] Remove contact lenses if present and easy to do.[10] Seek immediate medical attention.
Inhalation	Move the affected person to fresh air immediately.[7][10] If they are having trouble breathing, administer oxygen if you are trained to do so.[12] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water.[10] Seek immediate medical attention and provide the SDS or chemical name to the medical personnel.[10]
Small Spill	If a small amount is spilled within a fume hood, you may clean it up if you are trained to do so.[3] Wear appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand), place it in a sealed container, and dispose of it as halogenated waste.[3]
Large Spill	Evacuate the immediate area and alert others.[7] Notify your supervisor and your institution's EHS department immediately. Do not attempt to clean up a large spill yourself.

In any emergency, the priority is to remove yourself and others from immediate danger and then seek help.[13][14]

By integrating these principles of hazard assessment, diligent use of PPE, and adherence to strict operational and disposal protocols, you can confidently and safely work with 1-(2-Chloro-4-fluorophenyl)cyclopropanecarbonitrile, ensuring that your pursuit of scientific advancement is grounded in a culture of safety.

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